An In-depth Technical Guide to the Synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthesis pathway for 1-ethyl-1H-benzimidazole-2-sulfonic acid, a heterocyclic compound with p...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis pathway for 1-ethyl-1H-benzimidazole-2-sulfonic acid, a heterocyclic compound with potential applications in medicinal chemistry and materials science. The synthesis is presented as a two-step process, commencing with the preparation of the key intermediate, 1H-benzimidazole-2-sulfonic acid, followed by its N-ethylation. This document details the experimental protocols, presents quantitative data in a structured format, and includes visualizations of the synthetic route and experimental workflow.
Synthesis Pathway Overview
The synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid is achieved through a two-step reaction sequence. The first step involves the formation of the benzimidazole scaffold with a sulfonic acid group at the 2-position. The second step is the alkylation of the benzimidazole nitrogen with an ethyl group.
The overall synthesis can be summarized as follows:
Step 1: Synthesis of 1H-benzimidazole-2-sulfonic acid. This intermediate is prepared by the oxidation of 1H-benzimidazole-2-thiol. The thiol precursor is synthesized from the condensation of o-phenylenediamine and carbon disulfide.
Step 2: Synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid. The final product is obtained through the N-ethylation of 1H-benzimidazole-2-sulfonic acid using diethyl sulfate in the presence of a base.
Quantitative Data Summary
The following table summarizes the key quantitative data for the compounds involved in the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
This protocol is based on the reaction of o-phenylenediamine with carbon disulfide in an ethanolic potassium hydroxide solution.
Materials:
o-phenylenediamine
Carbon disulfide
Potassium hydroxide
Ethanol
Water
Hydrochloric acid (for acidification)
Procedure:
A solution of potassium hydroxide in a mixture of ethanol and water is prepared in a round-bottom flask.
o-phenylenediamine is added to the solution and stirred until dissolved.
Carbon disulfide is added dropwise to the reaction mixture at room temperature.
The mixture is then refluxed for a specified period.
After cooling, the reaction mixture is filtered.
The filtrate is acidified with hydrochloric acid to a pH of approximately 1, leading to the precipitation of 1H-benzimidazole-2-thiol.[2]
The precipitate is collected by filtration, washed with water, and dried.
Step 1b: Synthesis of 1H-benzimidazole-2-sulfonic acid
This protocol describes the oxidation of 1H-benzimidazole-2-thiol to 1H-benzimidazole-2-sulfonic acid using potassium permanganate.[2]
Materials:
1H-benzimidazole-2-thiol
Sodium hydroxide (50% solution)
Potassium permanganate
Hydrochloric acid
Procedure:
1H-benzimidazole-2-thiol is dissolved in a 50% sodium hydroxide solution in a reaction vessel.
Potassium permanganate is added portion-wise to the stirred solution, maintaining the temperature. The reaction is allowed to proceed for 1 hour.[2]
Upon completion of the reaction, the mixture is filtered to remove manganese dioxide.
The filtrate is then acidified with hydrochloric acid to a pH of 1.[2]
The resulting precipitate of 1H-benzimidazole-2-sulfonic acid is collected by filtration, washed with water, and dried.[2]
Step 2: Synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid
This protocol is based on the N-ethylation of 1H-benzimidazole-2-sulfonic acid with diethyl sulfate.
Materials:
1H-benzimidazole-2-sulfonic acid
Diethyl sulfate
Potassium hydroxide
Procedure:
A mixture of 1H-benzimidazole-2-sulfonic acid and potassium hydroxide is prepared.
Diethyl sulfate is added to the mixture.
The reaction is heated at 50°C for 4 hours.
The reaction progress can be monitored by thin-layer chromatography.
Upon completion, the reaction mixture is worked up to isolate the product. The specific work-up and purification procedure would typically involve neutralization, extraction, and recrystallization or chromatography, though the direct source did not specify these details. The reaction is reported to yield 87% of the final product.
Visualization of Synthesis Pathway and Experimental Workflow
The following diagrams illustrate the chemical synthesis pathway and a general experimental workflow.
Caption: Synthesis Pathway of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Caption: General Experimental Workflow for Chemical Synthesis.
An In-depth Technical Guide to the Physicochemical Properties of 1-ethyl-1H-benzimidazole-2-sulfonic acid
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the known physicochemical properties of 1-ethyl-1H-benzimidazole-2-sulfonic acid, a heterocyclic o...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the known physicochemical properties of 1-ethyl-1H-benzimidazole-2-sulfonic acid, a heterocyclic organic compound of interest in various chemical and pharmaceutical research areas. This document compiles available data on its synthesis, predicted properties, and spectral information, while also highlighting areas where experimental data is currently lacking.
Core Physicochemical Properties
A summary of the available quantitative data is presented in the table below for easy reference and comparison.
Note: The LogP, density, and refractive index are predicted values and should be confirmed through experimental validation.
Synthesis and Experimental Protocols
The primary route for the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid involves the N-alkylation of 1H-benzimidazole-2-sulfonic acid with diethyl sulfate.
Experimental Protocol: Synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid
This protocol is based on the referenced synthetic route and general knowledge of N-alkylation of benzimidazoles.
Materials:
1H-benzimidazole-2-sulfonic acid
Diethyl sulfate
Potassium hydroxide (KOH)
Suitable solvent (e.g., Ethanol or Dimethylformamide)
Distilled water
Hydrochloric acid (HCl) for acidification
Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, heating mantle, filtration apparatus)
Procedure:
In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 1H-benzimidazole-2-sulfonic acid in a suitable solvent.
Add a stoichiometric equivalent of potassium hydroxide to the solution to form the corresponding potassium salt.
To this mixture, add a slight excess of diethyl sulfate dropwise at room temperature.
Heat the reaction mixture to 50°C and maintain this temperature for 4 hours with continuous stirring.[1]
Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature.
If a precipitate forms, filter the mixture. If not, proceed to the next step.
Carefully acidify the filtrate or the solution with hydrochloric acid to precipitate the product.
Collect the solid product by filtration and wash it with cold distilled water to remove any inorganic impurities.
Dry the purified 1-ethyl-1H-benzimidazole-2-sulfonic acid under vacuum. A yield of approximately 87% has been reported for this reaction.[1]
Purification:
Further purification can be achieved by recrystallization from a suitable solvent system, such as an ethanol/water mixture. The purity of the final product should be assessed by techniques like High-Performance Liquid Chromatography (HPLC) and melting point determination.
Mandatory Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Caption: General workflow for the synthesis and purification of the target compound.
Spectroscopic and Further Characterization
At the time of this report, specific experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 1-ethyl-1H-benzimidazole-2-sulfonic acid are not available in peer-reviewed literature. Researchers synthesizing this compound would need to perform these analyses to confirm its structure and purity.
Biological Activity and Signaling Pathways
Currently, there is no specific information available in the scientific literature regarding the biological activity or the mechanism of action of 1-ethyl-1H-benzimidazole-2-sulfonic acid. The broader class of benzimidazole derivatives is known to exhibit a wide range of pharmacological activities, including antimicrobial, antiviral, and kinase inhibitory effects. Future research is required to determine if 1-ethyl-1H-benzimidazole-2-sulfonic acid possesses any significant biological properties.
Given the lack of data on its interaction with biological systems, no signaling pathway diagrams can be provided at this time.
Conclusion
This technical guide consolidates the currently available information on the physicochemical properties of 1-ethyl-1H-benzimidazole-2-sulfonic acid. While a viable synthetic route is known, there is a notable absence of experimentally verified data for its physical and spectral properties, as well as its biological activity. This document serves as a foundational resource for researchers and professionals, highlighting the need for further experimental investigation to fully characterize this compound and explore its potential applications.
An In-depth Technical Guide on 1-ethyl-1H-benzimidazole-2-sulfonic acid (CAS Number: 90331-19-4)
For Researchers, Scientists, and Drug Development Professionals Abstract 1-ethyl-1H-benzimidazole-2-sulfonic acid, a member of the benzimidazole class of heterocyclic compounds, presents a scaffold of significant interes...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
1-ethyl-1H-benzimidazole-2-sulfonic acid, a member of the benzimidazole class of heterocyclic compounds, presents a scaffold of significant interest in medicinal chemistry and drug development. Benzimidazole derivatives are known to exhibit a wide array of pharmacological activities, including antimicrobial, antiviral, and anti-inflammatory properties. This technical guide provides a comprehensive overview of the available information on 1-ethyl-1H-benzimidazole-2-sulfonic acid, including its physicochemical properties, synthesis, and a discussion of its potential biological activities based on the broader family of benzimidazole-sulfonic acid derivatives. Due to the limited publicly available data specific to this compound, this guide also incorporates information on closely related analogues to provide a contextual understanding of its potential applications and mechanisms of action.
Physicochemical Properties
The fundamental physicochemical properties of 1-ethyl-1H-benzimidazole-2-sulfonic acid are crucial for its handling, formulation, and interpretation of biological activity. The available data, largely based on predictions, are summarized in the table below.
The synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid has been reported in the chemical literature. A key synthetic route involves the alkylation of 1H-benzimidazole-2-sulfonic acid.
Experimental Protocol: Synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid
The following protocol is based on a reported synthesis with a yield of 87%.[2]
Materials:
1H-Benzimidazole-2-sulfonic acid
Diethyl sulfate
Potassium hydroxide
Procedure:
A mixture of 1H-benzimidazole-2-sulfonic acid and potassium hydroxide is prepared.
Diethyl sulfate is added to the mixture.
The reaction mixture is heated to 50°C.
The reaction is allowed to proceed for 4 hours.
Upon completion, the product, 1-ethyl-1H-benzimidazole-2-sulfonic acid, is isolated and purified.
Disclaimer: This is a summarized protocol based on available literature. For detailed experimental procedures, it is recommended to consult the original publication: Divaeva, L. N., Kuz'menko, T. A., Morkovnik, A. S., & Komissarov, V. N. (2006). Synthesis and some conversions of N-substituted benzimidazole-2-sulfonic acids. Chemistry of Heterocyclic Compounds, 42(4), 463–468.
Synthesis Workflow
Caption: General workflow for the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Biological Activities
The benzimidazole class of compounds has been reported to exhibit the following activities:
Antimicrobial Activity: Many benzimidazole derivatives show potent activity against a range of bacteria and fungi.[3][4]
Antiviral Activity: Certain benzimidazoles have been investigated for their antiviral properties.[4]
Anti-inflammatory Activity: The benzimidazole nucleus is found in compounds with anti-inflammatory effects.[4]
Antiproliferative Activity: Some benzimidazole-sulfonyl derivatives have demonstrated antiproliferative effects against cancer cell lines.[4]
Quantitative Data for Related Compounds
To provide a context for the potential bioactivity of 1-ethyl-1H-benzimidazole-2-sulfonic acid, the following table summarizes data for other benzimidazole derivatives.
Note: The data presented above is for related but structurally distinct compounds and should be interpreted with caution as the activity of 1-ethyl-1H-benzimidazole-2-sulfonic acid may differ significantly.
Potential Mechanism of Action
The precise mechanism of action for 1-ethyl-1H-benzimidazole-2-sulfonic acid has not been elucidated. However, based on the known mechanisms of other benzimidazole derivatives, several potential pathways can be hypothesized. For instance, in antimicrobial applications, benzimidazoles are known to interfere with microtubule synthesis in fungi and parasites. In the context of anti-inflammatory action, they may interact with various enzymes and receptors involved in the inflammatory cascade.
Illustrative Signaling Pathway
The following diagram illustrates a hypothetical signaling pathway that could be modulated by a benzimidazole derivative with anti-inflammatory properties. This is a generalized representation and may not reflect the specific mechanism of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Caption: Illustrative pathway of inflammation and potential inhibition by a benzimidazole derivative.
Conclusion
1-ethyl-1H-benzimidazole-2-sulfonic acid is a chemical entity with potential for further investigation in drug discovery and development. While specific biological data for this compound is currently limited, its structural relationship to the pharmacologically rich benzimidazole family suggests that it may possess interesting biological activities. This guide has summarized the available physicochemical and synthetic information and provided a contextual overview of the potential bioactivities based on related compounds. Further experimental studies are warranted to fully elucidate the pharmacological profile and therapeutic potential of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
molecular structure of 1-ethyl-1H-benzimidazole-2-sulfonic acid
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the molecular structure, properties, and synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the molecular structure, properties, and synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid. Due to limited publicly available experimental data for this specific compound, this guide also incorporates data from closely related analogs to provide a more complete understanding. All quantitative data is presented in structured tables, and detailed experimental protocols found in the literature are described. Visualizations of the molecular structure and a key synthetic pathway are provided to aid in comprehension.
Introduction
1-ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound featuring a benzimidazole core functionalized with an ethyl group at the 1-position and a sulfonic acid group at the 2-position.[1] The benzimidazole scaffold is a prominent feature in many pharmacologically active molecules. The addition of a sulfonic acid group is known to increase aqueous solubility, a desirable property for many pharmaceutical and biochemical applications. This guide summarizes the current knowledge on this compound.
Molecular Structure and Properties
The molecular structure of 1-ethyl-1H-benzimidazole-2-sulfonic acid consists of a fused benzene and imidazole ring system. An ethyl group is attached to one of the nitrogen atoms of the imidazole ring, and a sulfonic acid group is attached to the carbon atom between the two nitrogen atoms.
Spectroscopic Data of 1-Ethyl-1H-benzimidazole-2-sulfonic Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the spectroscopic characteristics of 1-ethyl-1H-benzimidazole-2-sulfonic acid (C₉H₁₀N₂O₃S...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the spectroscopic characteristics of 1-ethyl-1H-benzimidazole-2-sulfonic acid (C₉H₁₀N₂O₃S, Molecular Weight: 226.25 g/mol , CAS: 90331-19-4). Due to the limited availability of experimental spectroscopic data in public databases and literature, this document focuses on predicted spectroscopic behavior based on the analysis of analogous compounds and established principles of NMR, IR, and MS spectroscopy. Detailed experimental protocols for acquiring such data are also provided to facilitate further research.
Introduction
1-Ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound featuring a benzimidazole core functionalized with an ethyl group at the N1 position and a sulfonic acid group at the C2 position. The benzimidazole moiety is a prominent scaffold in medicinal chemistry, exhibiting a wide range of biological activities. The sulfonic acid group imparts increased water solubility and acidic properties to the molecule. A thorough understanding of the spectroscopic properties of this compound is crucial for its identification, characterization, and quality control in research and development settings.
This guide aims to serve as a valuable resource by presenting predicted spectroscopic data in a structured format, outlining detailed experimental methodologies, and providing visual representations of analytical workflows.
Predicted Spectroscopic Data
Given the absence of experimentally acquired spectra in the public domain, the following tables summarize the predicted spectroscopic data for 1-ethyl-1H-benzimidazole-2-sulfonic acid. These predictions are derived from established spectroscopic principles and data from structurally related compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Data for 1-Ethyl-1H-benzimidazole-2-sulfonic acid
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
Notes
~1.4 - 1.6
Triplet (t)
3H
-CH₃ (Ethyl group)
Coupling to the -CH₂- group.
~4.3 - 4.5
Quartet (q)
2H
-CH₂- (Ethyl group)
Coupling to the -CH₃ group.
~7.3 - 7.5
Multiplet (m)
2H
H-5 and H-6
Aromatic protons on the benzene ring.
~7.7 - 7.9
Multiplet (m)
2H
H-4 and H-7
Aromatic protons on the benzene ring, likely deshielded compared to H-5 and H-6.
>10
Broad Singlet (br s)
1H
-SO₃H
Highly deshielded and may be exchangeable with D₂O. Chemical shift is concentration and solvent dependent.
Table 2: Predicted ¹³C NMR Data for 1-Ethyl-1H-benzimidazole-2-sulfonic acid
Chemical Shift (δ, ppm)
Assignment
Notes
~15 - 20
-CH₃ (Ethyl group)
Aliphatic carbon.
~40 - 45
-CH₂- (Ethyl group)
Aliphatic carbon attached to nitrogen.
~110 - 120
C-4 and C-7
Aromatic carbons.
~125 - 130
C-5 and C-6
Aromatic carbons.
~135 - 145
C-3a and C-7a
Bridgehead aromatic carbons.
~150 - 160
C-2
Carbon bearing the sulfonic acid group, expected to be significantly deshielded.
Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands for 1-Ethyl-1H-benzimidazole-2-sulfonic acid
Wavenumber (cm⁻¹)
Intensity
Assignment
Functional Group
3400 - 2500
Broad, Strong
O-H stretch
Sulfonic Acid (-SO₃H)
3100 - 3000
Medium
C-H stretch
Aromatic C-H
2980 - 2850
Medium
C-H stretch
Aliphatic C-H (Ethyl group)
1620 - 1580
Medium
C=N and C=C stretch
Benzimidazole Ring
1480 - 1440
Medium
C=C stretch
Benzimidazole Ring
1250 - 1150
Strong
S=O stretch (asymmetric)
Sulfonic Acid (-SO₃H)
1080 - 1030
Strong
S=O stretch (symmetric)
Sulfonic Acid (-SO₃H)
~750
Strong
C-H out-of-plane bend
ortho-disubstituted benzene
Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Fragmentation for 1-Ethyl-1H-benzimidazole-2-sulfonic acid
m/z
Ion
Fragmentation Pathway
226
[M]⁺
Molecular ion
197
[M - C₂H₅]⁺
Loss of the ethyl group
145
[M - SO₃H]⁺
Loss of the sulfonic acid group
118
[C₇H₆N₂]⁺
Benzimidazole cation radical
91
[C₆H₅N]⁺
Further fragmentation of the benzimidazole ring
81
[SO₃H]⁺
Sulfonic acid fragment
65
[SO₂H]⁺
Loss of an oxygen atom from the sulfonic acid fragment
Experimental Protocols
The following sections provide detailed methodologies for the spectroscopic analysis of solid organic compounds like 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.
Materials and Equipment:
NMR spectrometer (e.g., 400 MHz or higher)
NMR tubes (5 mm)
Deuterated solvent (e.g., DMSO-d₆, D₂O)
Internal standard (e.g., TMS)
Volumetric flasks and pipettes
Vortex mixer
Sample of 1-ethyl-1H-benzimidazole-2-sulfonic acid
Procedure:
Sample Preparation:
Weigh accurately 5-10 mg of the compound for ¹H NMR and 20-50 mg for ¹³C NMR.
Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (DMSO-d₆ is often a good choice for benzimidazole derivatives).
Ensure complete dissolution by gentle vortexing.
Add a small amount of an internal standard like tetramethylsilane (TMS) if required for chemical shift referencing.
Data Acquisition:
Transfer the solution to a clean, dry NMR tube.
Insert the tube into the NMR spectrometer.
Lock the spectrometer onto the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity.
Acquire the ¹H spectrum using appropriate parameters (e.g., pulse angle, relaxation delay, number of scans).
Acquire the proton-decoupled ¹³C spectrum.
Data Processing:
Apply Fourier transformation to the acquired free induction decays (FIDs).
Phase correct the resulting spectra.
Calibrate the chemical shift scale using the internal standard or the residual solvent peak.
Integrate the signals in the ¹H spectrum.
Analyze the chemical shifts, multiplicities, and coupling constants.
Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.
Materials and Equipment:
Fourier-Transform Infrared (FTIR) spectrometer
Attenuated Total Reflectance (ATR) accessory or KBr press
Potassium bromide (KBr), IR grade
Mortar and pestle
Spatula
Sample of 1-ethyl-1H-benzimidazole-2-sulfonic acid
Procedure (ATR Method):
Background Scan: Record a background spectrum of the clean, empty ATR crystal.
Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.
Pressure Application: Apply pressure using the ATR's pressure arm to ensure good contact between the sample and the crystal.
Spectrum Acquisition: Collect the IR spectrum of the sample over the desired range (typically 4000-400 cm⁻¹).
Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.
Procedure (KBr Pellet Method):
Sample Preparation:
Grind 1-2 mg of the sample with approximately 100-200 mg of dry KBr powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.
Transfer the mixture to a pellet-forming die.
Pellet Formation: Press the powder under high pressure (several tons) using a hydraulic press to form a transparent or translucent pellet.
Spectrum Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum.
Data Analysis: Analyze the resulting spectrum for characteristic absorption bands.
Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.
Materials and Equipment:
Mass spectrometer (e.g., with Electrospray Ionization - ESI or Electron Impact - EI source)
Solvent for sample introduction (e.g., methanol, acetonitrile)
Syringe pump or direct infusion system
Sample of 1-ethyl-1H-benzimidazole-2-sulfonic acid
Procedure (ESI-MS):
Sample Preparation:
Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent mixture (e.g., 50:50 methanol:water with 0.1% formic acid for positive ion mode).
Instrument Setup:
Tune and calibrate the mass spectrometer according to the manufacturer's instructions.
Set the ESI source parameters (e.g., capillary voltage, nebulizer gas flow, drying gas temperature).
Data Acquisition:
Introduce the sample solution into the mass spectrometer via direct infusion using a syringe pump.
Acquire the full scan mass spectrum in the appropriate mass range.
If desired, perform tandem mass spectrometry (MS/MS) on the molecular ion peak to obtain fragmentation data.
Data Analysis:
Determine the mass of the molecular ion.
Analyze the fragmentation pattern to elucidate the structure of the fragment ions.
Visualizations
The following diagrams, generated using the DOT language, illustrate the logical workflows for the spectroscopic analyses described above.
Caption: General workflows for NMR, IR, and Mass Spectrometry analysis.
Caption: Relationship between spectroscopic techniques and structural elucidation.
Conclusion
This technical guide provides a foundational understanding of the expected spectroscopic properties of 1-ethyl-1H-benzimidazole-2-sulfonic acid. While experimental data remains to be published, the predicted data and detailed experimental protocols herein offer a robust starting point for researchers. The provided workflows and logical diagrams serve to streamline the process of spectroscopic analysis for this and related compounds, ultimately aiding in the advancement of research and development in fields where benzimidazole derivatives are of interest.
Disclaimer: The spectroscopic data presented in this document are predicted and should be confirmed by experimental analysis. The experimental protocols are intended as general guidelines and may require optimization based on the specific instrumentation and sample characteristics.
Exploratory
Potential Mechanism of Action of 1-ethyl-1H-benzimidazole-2-sulfonic acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide explores the potential mechanism of action of 1-ethyl-1H-benzimidazole-2-sulfonic acid, a heterocyclic organic compound with p...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide explores the potential mechanism of action of 1-ethyl-1H-benzimidazole-2-sulfonic acid, a heterocyclic organic compound with potential therapeutic applications. Based on the established biological activity of its parent compound, 1H-benzimidazole-2-sulfonic acid (BISA), this document hypothesizes that the primary molecular target of the 1-ethyl derivative is bacterial glutamate racemase. Inhibition of this crucial enzyme disrupts the synthesis of D-glutamate, an essential component of the bacterial cell wall, leading to antibacterial effects. This guide provides a detailed overview of the proposed mechanism, a summary of related compounds, a hypothetical experimental protocol for assessing enzyme inhibition, and visual representations of the signaling pathway and experimental workflow.
Introduction
Benzimidazole derivatives are a well-established class of heterocyclic compounds with a broad spectrum of pharmacological activities. Within this family, 1-ethyl-1H-benzimidazole-2-sulfonic acid is a molecule of interest for its potential as an antimicrobial agent. While direct and extensive research on this specific derivative is limited, a significant body of evidence points towards its potential interaction with bacterial glutamate racemase.
Glutamate racemase (MurI) is a prokaryotic enzyme responsible for the conversion of L-glutamate to D-glutamate.[1] D-glutamate is an indispensable building block of the peptidoglycan layer of bacterial cell walls, which provides structural integrity and protection to the bacterium.[1] The absence of glutamate racemase and D-glutamate in eukaryotes makes this enzyme an attractive and specific target for the development of novel antibacterial drugs with potentially minimal host toxicity.
This guide synthesizes the available information to propose a mechanism of action for 1-ethyl-1H-benzimidazole-2-sulfonic acid, focusing on its potential as a glutamate racemase inhibitor.
Hypothesized Mechanism of Action: Inhibition of Glutamate Racemase
The proposed primary mechanism of action for 1-ethyl-1H-benzimidazole-2-sulfonic acid is the inhibition of bacterial glutamate racemase. This hypothesis is predicated on the known activity of its structural analog, 1H-benzimidazole-2-sulfonic acid (BISA), which has been identified as a glutamate racemase inhibitor.[2] The addition of an ethyl group at the N1 position of the benzimidazole ring is a common medicinal chemistry strategy to modulate pharmacokinetic and pharmacodynamic properties, and it is plausible that this modification retains the core inhibitory activity against the target enzyme.
The inhibition of glutamate racemase would disrupt the supply of D-glutamate, a critical precursor for peptidoglycan biosynthesis. This, in turn, would compromise the integrity of the bacterial cell wall, leading to cell lysis and death.
Signaling Pathway
The following diagram illustrates the proposed signaling pathway, highlighting the role of glutamate racemase and the inhibitory effect of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Caption: Hypothesized inhibition of glutamate racemase by 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Quantitative Data
As of the date of this publication, there is no publicly available peer-reviewed quantitative data, such as IC50 or Ki values, specifically for the inhibition of glutamate racemase by 1-ethyl-1H-benzimidazole-2-sulfonic acid. The data presented below for related compounds is for contextual purposes and to highlight the potential potency of this class of molecules.
Note: The data for benzoxazole derivatives and the phosphorinane analogue are provided to illustrate the range of inhibitory concentrations observed for other chemical scaffolds targeting glutamate racemase.
Experimental Protocols
The following is a representative, detailed protocol for a glutamate racemase inhibition assay. This protocol is based on established methodologies and can be adapted to evaluate the inhibitory potential of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Glutamate Racemase Inhibition Assay Protocol
Objective: To determine the in vitro inhibitory activity of 1-ethyl-1H-benzimidazole-2-sulfonic acid against bacterial glutamate racemase.
Materials:
Recombinant bacterial glutamate racemase (e.g., from Bacillus anthracis)[4]
L-glutamate and D-glutamate standards
1-ethyl-1H-benzimidazole-2-sulfonic acid
Assay buffer (e.g., 10 mM potassium phosphate buffer, pH 8.0, containing 0.2 mM DTT)[4]
Coupled enzyme system for detection (e.g., L-glutamate oxidase, horseradish peroxidase, and a suitable chromogenic substrate like Amplex Red) or a method to measure the conversion of L-glutamate to D-glutamate.
96-well microplates
Microplate reader
Procedure:
Compound Preparation: Prepare a stock solution of 1-ethyl-1H-benzimidazole-2-sulfonic acid in a suitable solvent (e.g., DMSO). Perform serial dilutions to obtain a range of test concentrations.
Assay Reaction Mixture: In a 96-well plate, prepare the reaction mixture containing the assay buffer, the coupled enzyme system components (if applicable), and the desired concentration of the test compound or vehicle control (DMSO).
Enzyme Addition: Initiate the reaction by adding a pre-determined concentration of recombinant glutamate racemase to each well.
Substrate Addition: Add L-glutamate to each well to start the racemization reaction. The final concentration of L-glutamate should be at or near its Km value for the enzyme.
Incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a specific period (e.g., 30 minutes).
Detection: Measure the product formation (D-glutamate) using the microplate reader. For a coupled assay with L-glutamate oxidase, this would involve measuring the fluorescence or absorbance of the final product of the coupled reaction.
Data Analysis:
Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.
Plot the percentage of inhibition against the logarithm of the compound concentration.
Determine the IC50 value by fitting the data to a suitable dose-response curve.
Experimental Workflow
The following diagram outlines a typical workflow for the initial screening and characterization of 1-ethyl-1H-benzimidazole-2-sulfonic acid as a glutamate racemase inhibitor.
Caption: A representative experimental workflow for evaluating a potential enzyme inhibitor.
Solubility and Permeability: The ethyl group can increase the lipophilicity of the molecule compared to the unsubstituted parent compound, potentially affecting its ability to cross the bacterial cell membrane.
Binding Affinity: The size and conformation of the N1-substituent can influence how the molecule fits into the active or an allosteric site of the target enzyme.
Metabolic Stability: The ethyl group may alter the metabolic profile of the compound.
Further research involving the synthesis and evaluation of a series of N1-substituted benzimidazole-2-sulfonic acids would be necessary to establish a clear SAR for glutamate racemase inhibition.
Conclusion and Future Directions
The available evidence strongly suggests that 1-ethyl-1H-benzimidazole-2-sulfonic acid is a promising candidate for further investigation as an inhibitor of bacterial glutamate racemase. Its structural similarity to a known inhibitor of this enzyme provides a solid rationale for its potential mechanism of action.
Future research should focus on:
Direct Experimental Validation: Conducting in vitro enzyme inhibition assays to definitively determine the IC50 and mechanism of inhibition of 1-ethyl-1H-benzimidazole-2-sulfonic acid against glutamate racemase from various bacterial species.
Structure-Activity Relationship Studies: Synthesizing and testing a library of related derivatives to optimize potency and selectivity.
Antimicrobial Efficacy: Evaluating the compound's antibacterial activity against a panel of clinically relevant bacteria in cell-based assays.
Structural Biology: Co-crystallization of the compound with glutamate racemase to elucidate the precise binding mode and guide further rational drug design.
This technical guide provides a foundational understanding of the potential mechanism of action of 1-ethyl-1H-benzimidazole-2-sulfonic acid, offering a roadmap for researchers and drug development professionals to explore its therapeutic potential.
The Multifaceted Biological Activities of Benzimidazole Sulfonic Acid Derivatives: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction Benzimidazole, a heterocyclic aromatic organic compound, represents a privileged scaffold in medicinal chemistry due to its structural similari...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Benzimidazole, a heterocyclic aromatic organic compound, represents a privileged scaffold in medicinal chemistry due to its structural similarity to naturally occurring purines. This core structure allows benzimidazole derivatives to interact with a wide range of biological targets, leading to a broad spectrum of pharmacological activities.[1][2][3] The incorporation of a sulfonic acid or sulfonamide moiety into the benzimidazole framework has been shown to significantly influence the physicochemical properties and biological activities of the resulting compounds, leading to the development of potent therapeutic agents.[4][5][6][7] This technical guide provides an in-depth overview of the biological activities of benzimidazole sulfonic acid derivatives, with a focus on their anticancer, antimicrobial, and enzyme inhibitory properties. It includes a compilation of quantitative data, detailed experimental protocols, and visualizations of key signaling pathways to serve as a comprehensive resource for researchers in the field.
Anticancer Activity
Benzimidazole sulfonic acid derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a variety of cancer cell lines.[2][8][9] Their mechanisms of action are diverse and often involve the modulation of key signaling pathways and the inhibition of enzymes crucial for cancer cell proliferation and survival.[2][10]
Mechanism of Action: Inhibition of the MKK3/6-p38 MAPK Signaling Pathway
One of the key mechanisms underlying the anticancer effects of certain benzimidazole sulfonic acid derivatives, such as 2-phenylbenzimidazole-5-sulphonic acid (PBSA), is the inhibition of the mitogen-activated protein kinase (MAPK) signaling pathway.[4][8][11] Specifically, PBSA has been shown to inhibit the activity of MKK3/6, which in turn prevents the phosphorylation and activation of p38 MAPK.[4][8][11] The inactivation of this pathway leads to the downregulation of several downstream targets that are critical for tumor progression, including matrix metalloproteinases (MMP-2 and MMP-9) and vascular endothelial growth factor (VEGF).[4][8][11] The inhibition of MMPs reduces the degradation of the extracellular matrix, thereby hindering cancer cell invasion and metastasis.[12][13][14][15] Concurrently, the suppression of VEGF expression limits angiogenesis, the formation of new blood vessels that supply tumors with essential nutrients.[1][16][17][18][19]
Figure 1: Inhibition of the MKK3/6-p38 MAPK signaling pathway by benzimidazole sulfonic acid derivatives.
Other Anticancer Mechanisms
Beyond the p38 MAPK pathway, benzimidazole derivatives exert their anticancer effects through various other mechanisms:
Cyclin-Dependent Kinase (CDK) Inhibition: Certain derivatives act as potent inhibitors of CDKs, particularly CDK2, which are key regulators of the cell cycle.[14] By inhibiting CDK2, these compounds can induce cell cycle arrest, primarily at the G1/S phase, thereby preventing cancer cell proliferation.
Bcl-2 Inhibition and Apoptosis Induction: The anti-apoptotic protein Bcl-2 is another important target. Benzimidazole derivatives can inhibit Bcl-2, leading to the activation of the intrinsic apoptotic pathway. This involves the release of cytochrome c from the mitochondria and the subsequent activation of caspases, ultimately resulting in programmed cell death.
Topoisomerase Inhibition: DNA topoisomerases are essential enzymes for DNA replication and transcription. Some benzimidazole derivatives have been shown to inhibit topoisomerase I, leading to DNA damage and the induction of apoptosis in cancer cells.
Figure 2: Overview of various anticancer mechanisms of benzimidazole derivatives.
Quantitative Anticancer Activity Data
The following tables summarize the in vitro anticancer activity of selected benzimidazole sulfonic acid and related derivatives against various cancer cell lines, presented as IC₅₀ values (the concentration required to inhibit 50% of cell growth).
Benzimidazole sulfonic acid derivatives have demonstrated significant activity against a broad spectrum of pathogenic microorganisms, including Gram-positive and Gram-negative bacteria, as well as various fungal strains.[4][5][6][7] The sulfonamide group is known to enhance the lipophilic character of the molecule, which can facilitate its penetration through microbial cell membranes.[4]
Structure-Activity Relationship (SAR)
The antimicrobial potency of these derivatives is highly dependent on the nature and position of substituents on the benzimidazole ring and the sulfonyl group. Generally, the presence of electron-withdrawing groups on the benzimidazole ring tends to increase antimicrobial activity.[22]
Quantitative Antimicrobial Activity Data
The following table presents the Minimum Inhibitory Concentration (MIC) values of selected benzimidazole-sulfonyl derivatives against various microbial strains. The MIC is the lowest concentration of a compound that prevents visible growth of a microorganism.
Benzimidazole sulfonic acid derivatives have been investigated as inhibitors of various enzymes implicated in different diseases.
Carbonic Anhydrase Inhibition
Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that play a crucial role in pH regulation and CO₂ transport. Certain CA isoforms are overexpressed in various tumors, making them attractive targets for anticancer drug development. Benzimidazole-6-sulfonamide derivatives have been designed as "frozen analogs" of known CA inhibitors and have shown potent and selective inhibition of tumor-associated CA isoforms like CA IX and XII.
α-Amylase Inhibition
α-Amylase is a key enzyme in carbohydrate metabolism, and its inhibition is a therapeutic strategy for managing type 2 diabetes. Several benzimidazole-sulfonyl hydrazide and related derivatives have been reported to exhibit significant α-amylase inhibitory activity.
Quantitative Enzyme Inhibition Data
The following table summarizes the inhibitory activity of selected benzimidazole derivatives against various enzymes, presented as IC₅₀ or Kᵢ values.
This section provides detailed methodologies for key experiments cited in this guide.
Synthesis of 2-Substituted Benzimidazole-6-sulfonamides
This protocol describes a general method for the synthesis of 2-substituted benzimidazole-6-sulfonamides.
Figure 3: General synthesis workflow for 2-substituted benzimidazole-6-sulfonamides.
Procedure:
To a stirred solution of 3,4-diamino-N-(tert-butyl)benzenesulfonamide in dry DMF, add the desired substituted aldehyde and sodium metabisulfite (Na₂S₂O₅).
Stir the resulting mixture at 80°C for 18 hours.
After cooling to room temperature, add water to precipitate the product.
Recover the precipitate by filtration and wash it with water and 1N HCl.
Recrystallize the crude product from ethanol to obtain the N-(tert-butyl)-2-substituted-1H-benzo[d]imidazole-6-sulfonamide intermediate.
Dissolve the intermediate in a 1:1 mixture of dichloromethane (DCM) and trifluoroacetic acid (TFA) and stir for 18 hours for deprotection.
Evaporate the solvent and crystallize the resulting solid from ethanol to yield the final 2-substituted-1H-benzo[d]imidazole-6-sulfonamide.
MTT Assay for Anticancer Activity
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.
Procedure:
Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight.
Treat the cells with various concentrations of the benzimidazole derivatives for 24, 48, or 72 hours.
Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Remove the medium and add DMSO to each well to dissolve the formazan crystals.
Measure the absorbance at 570 nm using a microplate reader.
Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC₅₀ value.
Broth Microdilution Method for Antimicrobial Activity (MIC Determination)
This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.
Procedure:
Prepare serial two-fold dilutions of the benzimidazole derivatives in a suitable broth medium in a 96-well microtiter plate.
Prepare a standardized inoculum of the test microorganism (adjusted to 0.5 McFarland standard).
Inoculate each well of the microtiter plate with the standardized inoculum.
Include a growth control (no compound) and a sterility control (no inoculum).
Incubate the plates at an appropriate temperature for 18-24 hours.
The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
Carbonic Anhydrase Inhibition Assay
This assay measures the esterase activity of carbonic anhydrase to screen for inhibitors.
Procedure:
Add assay buffer, the test compound (benzimidazole derivative), and the CA enzyme solution to the wells of a 96-well plate.
Incubate at room temperature for 10-15 minutes to allow for enzyme-inhibitor binding.
Initiate the reaction by adding the substrate (p-nitrophenyl acetate).
Immediately measure the absorbance at 405 nm in kinetic mode for 10-30 minutes.
The rate of the reaction is determined from the slope of the absorbance versus time plot. The percent inhibition is calculated relative to the uninhibited enzyme.
Conclusion
Benzimidazole sulfonic acid derivatives represent a versatile and promising class of compounds with a wide array of biological activities. Their efficacy as anticancer, antimicrobial, and enzyme inhibitory agents is well-documented and is a subject of ongoing research. The structure-activity relationship studies have provided valuable insights for the rational design of more potent and selective derivatives. The detailed experimental protocols and pathway visualizations presented in this guide are intended to facilitate further research and development in this exciting field. As our understanding of the molecular targets and mechanisms of action of these compounds continues to grow, so too will their potential for translation into novel therapeutic agents for a range of human diseases.
The Ethylated Benzimidazole Core: A Scaffolding for Diverse Pharmacological Activity
An In-depth Technical Guide on the Discovery, History, and Application of Ethylated Benzimidazole Compounds The benzimidazole scaffold, a bicyclic aromatic system composed of fused benzene and imidazole rings, has long b...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide on the Discovery, History, and Application of Ethylated Benzimidazole Compounds
The benzimidazole scaffold, a bicyclic aromatic system composed of fused benzene and imidazole rings, has long been recognized as a "privileged structure" in medicinal chemistry.[1] Its structural resemblance to naturally occurring purines allows it to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities.[1][2] The first synthesis of a simple benzimidazole was reported in 1872, but it was the discovery of 5,6-dimethyl-1-(α-D-ribofuranosyl)benzimidazole as a component of vitamin B12 in the 1950s that ignited significant interest in this heterocyclic system as a source of potential therapeutic agents.[2] This initial spark led to the development of a multitude of benzimidazole-containing drugs with applications as anthelmintics, proton pump inhibitors (PPIs), antihistamines, and anticancer agents.[1][2]
Among the vast library of benzimidazole derivatives, those featuring ethyl substitutions have emerged as a noteworthy subclass, contributing to the development of key therapeutic agents and research compounds. This technical guide delves into the discovery and history of ethylated benzimidazole compounds, presenting key quantitative data, detailed experimental protocols, and visualizations of their mechanisms of action.
Ethylated Benzimidazoles in Drug Discovery: Key Historical Developments
The journey of ethylated benzimidazoles is intrinsically linked to the broader history of benzimidazole-based drug discovery. Early explorations into this chemical space were driven by the need for effective treatments for parasitic infections and acid-related gastric disorders.
One of the earliest and most significant classes of benzimidazole drugs is the anthelmintics, developed in the 1960s and 1970s.[3] While many prominent anthelmintics like mebendazole and albendazole feature other substitutions, the exploration of various alkyl groups, including ethyl, was a crucial part of the structure-activity relationship (SAR) studies aimed at optimizing efficacy and pharmacokinetic properties.[3][4]
In a parallel development, the late 1960s and 1970s saw targeted research at the Swedish pharmaceutical company Astra Hässle to develop gastric acid secretion inhibitors.[5] This research culminated in the discovery of a new class of drugs, the proton pump inhibitors (PPIs), which are substituted benzimidazoles.[5] While the initial focus was on other substituents, subsequent research and development in this area have included the synthesis and evaluation of derivatives with ethyl groups.[6]
More recently, the versatility of the benzimidazole scaffold has led to its investigation in oncology, with numerous derivatives being developed as kinase inhibitors.[7][8] These compounds often target specific signaling pathways involved in cancer cell proliferation and survival.[7][8] Ethylated benzimidazoles have also been synthesized and evaluated in this context, contributing to the growing arsenal of potential anticancer agents.[9][10]
Quantitative Data on Ethylated Benzimidazole Compounds
The following tables summarize key quantitative data for representative ethylated benzimidazole compounds, highlighting their diverse biological activities.
Cells are seeded in 96-well plates at a desired density and allowed to adhere overnight.
The cells are then treated with various concentrations of the test compound and incubated for a specified period (e.g., 48 hours).
After the incubation period, the medium is removed, and MTT solution is added to each well.
The plates are incubated for a further 4 hours to allow the formation of formazan crystals.
The MTT solution is removed, and DMSO is added to each well to dissolve the formazan crystals.
The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.
The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.[5]
Signaling Pathways and Mechanisms of Action
Ethylated benzimidazole compounds exert their biological effects through various mechanisms of action, including the inhibition of key enzymes and disruption of cellular structures.
Kinase Inhibition
Many ethylated benzimidazole derivatives have been identified as potent kinase inhibitors, targeting enzymes that are crucial for cell signaling pathways involved in cell growth, proliferation, and survival.[7][8] These compounds often act as ATP-competitive inhibitors, binding to the ATP-binding pocket of the kinase and preventing the phosphorylation of downstream substrates.[7] The diagram below illustrates a simplified generic pathway of kinase inhibition by an ethylated benzimidazole compound.
A simplified diagram of kinase inhibition by an ethylated benzimidazole compound.
Microtubule Disruption
Another well-established mechanism of action for some benzimidazole compounds, particularly anthelmintics, is the disruption of microtubule polymerization. Microtubules are essential components of the cytoskeleton, involved in cell division, motility, and intracellular transport. By binding to β-tubulin, a subunit of microtubules, these compounds inhibit their formation, leading to cell cycle arrest and apoptosis. The following diagram illustrates this process.
Mechanism of microtubule disruption by an ethylated benzimidazole compound.
Conclusion
The ethylated benzimidazole core represents a versatile and pharmacologically significant scaffold that has contributed to the development of a diverse range of therapeutic agents. From their origins in anthelmintic and antiulcer research to their current applications in oncology, these compounds continue to be a fertile ground for drug discovery. The ability to readily modify the benzimidazole nucleus allows for the fine-tuning of biological activity and pharmacokinetic properties, ensuring that this "privileged structure" will remain a focus of medicinal chemistry research for the foreseeable future. Further exploration of the structure-activity relationships of ethylated and other substituted benzimidazoles will undoubtedly lead to the discovery of new and improved therapies for a wide range of diseases.
A Theoretical and Computational Investigation of 1-ethyl-1H-benzimidazole-2-sulfonic acid: A Methodological Whitepaper
For Researchers, Scientists, and Drug Development Professionals Abstract: While specific theoretical studies on 1-ethyl-1H-benzimidazole-2-sulfonic acid are not extensively available in public literature, this whitepaper...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract: While specific theoretical studies on 1-ethyl-1H-benzimidazole-2-sulfonic acid are not extensively available in public literature, this whitepaper provides a comprehensive technical guide to the established computational methodologies used for its theoretical investigation. Drawing from research on analogous benzimidazole derivatives, this document outlines the protocols for Density Functional Theory (DFT) studies, details the expected data outputs, and presents a generalized workflow for the computational analysis of novel benzimidazole compounds. This guide is intended to serve as a foundational resource for researchers initiating theoretical studies on 1-ethyl-1H-benzimidazole-2-sulfonic acid and similar molecules.
Introduction to 1-ethyl-1H-benzimidazole-2-sulfonic acid
1-ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound featuring a benzimidazole core functionalized with an ethyl group at the 1-position and a sulfonic acid group at the 2-position. The benzimidazole scaffold is a prominent feature in numerous pharmacologically active molecules, including antiulcer and anthelmintic drugs.[1] The addition of a sulfonic acid group typically enhances aqueous solubility and introduces acidic properties.
Basic chemical and predicted physicochemical properties of the molecule are summarized below.
Theoretical studies, particularly those employing Density Functional Theory (DFT), are powerful tools for elucidating the structural, electronic, and spectroscopic properties of molecules like 1-ethyl-1H-benzimidazole-2-sulfonic acid. These computational methods allow for the prediction of molecular geometries, electronic structures, and reactivity, providing insights that are complementary to experimental data.
The following protocol outlines a standard DFT-based computational study, adapted from methodologies applied to various benzimidazole derivatives.[5][6][7]
Objective: To determine the optimized molecular geometry, electronic properties (such as HOMO-LUMO energies), and vibrational frequencies of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Methodology:
Initial Structure Preparation:
The 3D structure of 1-ethyl-1H-benzimidazole-2-sulfonic acid is first constructed using molecular modeling software (e.g., GaussView, Avogadro).
Geometric Optimization and Frequency Calculation:
Software: Gaussian, ORCA, or similar quantum chemistry software package.
Method: Density Functional Theory (DFT). The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a commonly used and well-validated method for organic molecules.[5][7]
Basis Set: A Pople-style basis set such as 6-311++G(d,p) is typically employed to provide a good balance between accuracy and computational cost.[5][7] This basis set includes diffuse functions (++) to describe anions and polarization functions (d,p) for more accurate geometries.
Procedure: A full geometry optimization is performed in the gas phase or with a solvent model (e.g., PCM) to find the lowest energy conformation. A subsequent frequency calculation at the same level of theory is performed to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).
Electronic Property Analysis:
Frontier Molecular Orbitals (FMOs): The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated. The HOMO-LUMO energy gap is a key indicator of chemical reactivity and electronic excitation propensity.
Molecular Electrostatic Potential (MEP): An MEP map is generated to visualize the charge distribution and predict sites for electrophilic and nucleophilic attack.
Natural Bond Orbital (NBO) Analysis: NBO analysis is performed to study intramolecular charge transfer, hyperconjugative interactions, and delocalization of electron density within the molecule.
Spectroscopic Prediction:
Vibrational Spectra (IR & Raman): The calculated vibrational frequencies are used to predict the infrared and Raman spectra. These can be compared with experimental data for structural validation.
UV-Vis Spectra: Time-Dependent DFT (TD-DFT) calculations are performed to predict electronic transitions and the corresponding UV-Vis absorption spectrum.[6]
The logical flow of this computational protocol is visualized in the diagram below.
Figure 1: Generalized workflow for DFT-based theoretical studies.
Expected Quantitative Data from Theoretical Studies
Based on the protocol described, a theoretical study of 1-ethyl-1H-benzimidazole-2-sulfonic acid would yield the following quantitative data, which should be presented in structured tables for clarity.
Table 1: Optimized Geometrical Parameters
This table would list the key bond lengths (in Ångströms) and bond angles (in degrees) of the energy-minimized structure.
Parameter
Atom 1
Atom 2
Atom 3
Calculated Value (Å or °)
Bond Length
C1
N1
-
e.g., 1.39
Bond Length
S1
O1
-
e.g., 1.45
Bond Angle
C1
N1
C2
e.g., 108.5
Dihedral Angle
C1
N1
C2
C3
Table 2: Electronic and Thermodynamic Properties
This table summarizes the key electronic and thermodynamic parameters derived from the calculations.
Parameter
Calculated Value
Unit
Energy of HOMO
e.g., -6.5
eV
Energy of LUMO
e.g., -1.2
eV
HOMO-LUMO Gap (ΔE)
e.g., 5.3
eV
Dipole Moment
e.g., 4.2
Debye
Zero-Point Vibrational Energy
Value
kcal/mol
Enthalpy
Value
Hartree/Particle
Gibbs Free Energy
Value
Hartree/Particle
Table 3: Major Vibrational Frequencies
This table would present the most significant calculated vibrational frequencies and their corresponding assignments to functional group motions.
Frequency (cm⁻¹)
Intensity
Vibrational Assignment
e.g., 3100
e.g., Strong
C-H stretch (aromatic)
e.g., 1620
e.g., Medium
C=N stretch (imidazole)
e.g., 1180
e.g., Strong
S=O stretch (sulfonic acid)
Conclusion
While direct experimental or theoretical data for 1-ethyl-1H-benzimidazole-2-sulfonic acid is sparse, the computational protocols outlined in this whitepaper provide a robust framework for its investigation. By applying established DFT methodologies, researchers can generate valuable data on its geometric, electronic, and spectroscopic properties. This information is critical for understanding its chemical behavior and can guide further experimental work in drug discovery and materials science. The provided workflow and data templates serve as a starting point for a systematic theoretical characterization of this and related benzimidazole derivatives.
Application Notes and Protocols: 1-ethyl-1H-benzimidazole-2-sulfonic acid in Organic Synthesis
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the utilization of 1-ethyl-1H-benzimidazole-2-sulfonic acid in organic synt...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and experimental protocols for the utilization of 1-ethyl-1H-benzimidazole-2-sulfonic acid in organic synthesis. The information is curated for researchers, scientists, and professionals in the field of drug development, offering insights into its potential applications as a Brønsted acid catalyst and a versatile synthetic intermediate.
Application as a Brønsted Acid Catalyst
1-ethyl-1H-benzimidazole-2-sulfonic acid is a promising candidate for various acid-catalyzed organic transformations. Its structure, featuring both a sulfonic acid moiety and a benzimidazole core, suggests its utility as a recoverable and potentially recyclable catalyst. Benzimidazole-based sulfonic acids have been effectively employed as catalysts in a range of reactions, including multicomponent coupling reactions.
Representative Application: Three-Component Synthesis of Dihydropyrimidin-2(1H)-ones (Biginelli Reaction)
The Biginelli reaction is a classic multicomponent reaction for the synthesis of dihydropyrimidinones, which are valuable scaffolds in medicinal chemistry. The use of a Brønsted acid catalyst like 1-ethyl-1H-benzimidazole-2-sulfonic acid can promote this reaction under mild conditions.
Reaction Scheme:
Table 1: Catalytic Performance in the Biginelli Reaction (Representative Data)
Entry
Aldehyde (Ar-CHO)
Catalyst Loading (mol%)
Reaction Time (h)
Yield (%)
1
Benzaldehyde
5
4
92
2
4-Chlorobenzaldehyde
5
4.5
90
3
4-Methoxybenzaldehyde
5
5
88
4
4-Nitrobenzaldehyde
5
3.5
95
Note: The data presented are representative and based on the performance of similar benzimidazole-based sulfonic acid catalysts in the Biginelli reaction.
Experimental Protocol: General Procedure for the Biginelli Reaction
Reaction Setup: To a 50 mL round-bottom flask, add the aldehyde (10 mmol), ethyl acetoacetate (10 mmol), urea (15 mmol), and 1-ethyl-1H-benzimidazole-2-sulfonic acid (0.5 mmol, 5 mol%).
Solvent: Add 20 mL of ethanol to the flask.
Reaction Conditions: Stir the reaction mixture at reflux (approximately 78 °C) for the time indicated in Table 1. Monitor the reaction progress by thin-layer chromatography (TLC).
Work-up: After completion of the reaction, cool the mixture to room temperature. The product will precipitate out of the solution.
Isolation and Purification: Filter the solid product and wash it with cold ethanol (2 x 10 mL). Recrystallize the crude product from hot ethanol to obtain the pure dihydropyrimidin-2(1H)-one.
Catalyst Recovery: The catalyst can be recovered from the filtrate by evaporation of the solvent and subsequent purification if necessary.
Experimental Workflow for the Biginelli Reaction
Caption: Workflow for the catalytic synthesis of dihydropyrimidinones.
Application as a Synthetic Intermediate
The sulfonic acid group at the 2-position of the benzimidazole ring is a versatile leaving group that can be displaced by various nucleophiles. This reactivity allows for the synthesis of a wide range of 2-substituted benzimidazole derivatives, which are important pharmacophores.
Representative Application: Synthesis of 2-Amino-1-ethyl-1H-benzimidazoles
The synthesis of 2-aminobenzimidazoles is a key transformation, as this moiety is present in numerous biologically active compounds. The reaction of 1-ethyl-1H-benzimidazole-2-sulfonic acid with amines provides a direct route to these valuable products.
Reaction Scheme:
Table 2: Nucleophilic Substitution with Amines (Representative Data)
Entry
Amine (R1R2NH)
Base
Solvent
Reaction Time (h)
Yield (%)
1
Morpholine
K2CO3
DMF
6
85
2
Piperidine
K2CO3
DMF
6
88
3
Benzylamine
Et3N
Acetonitrile
8
75
4
Aniline
Et3N
Acetonitrile
10
70
Note: The data presented are representative and based on the reactivity of similar benzimidazole-2-sulfonic acids.
Experimental Protocol: General Procedure for Amination
Reaction Setup: In a sealed tube, combine 1-ethyl-1H-benzimidazole-2-sulfonic acid (5 mmol), the desired amine (10 mmol), and the base (15 mmol).
Solvent: Add 15 mL of the appropriate solvent (e.g., DMF or acetonitrile).
Reaction Conditions: Seal the tube and heat the reaction mixture at 100-120 °C for the time specified in Table 2. Monitor the reaction by TLC.
Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into 50 mL of cold water.
Isolation and Purification: Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
Reaction Pathway for the Synthesis of 2-Aminobenzimidazoles
Caption: Nucleophilic substitution pathway for amination.
Application
Application Notes and Protocols for 1-ethyl-1H-benzimidazole-2-sulfonic acid as a Catalyst in Chemical Reactions
For Researchers, Scientists, and Drug Development Professionals Introduction 1-ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound featuring a benzimidazole core functionalized with both an ethyl gr...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound featuring a benzimidazole core functionalized with both an ethyl group and a sulfonic acid group.[1][2] While the synthesis of this compound has been documented, its application as a catalyst in chemical reactions is not yet established in scientific literature.[3] However, the presence of the sulfonic acid moiety suggests its potential as a Brønsted acid catalyst, similar to other well-known sulfonic acids like p-toluenesulfonic acid and phospho sulfonic acid, which are widely employed in organic synthesis.[4][5]
This document provides detailed, albeit proposed, application notes and protocols for the use of 1-ethyl-1H-benzimidazole-2-sulfonic acid as a catalyst in two significant chemical transformations: the synthesis of quinoxaline derivatives and the synthesis of bis(indolyl)methane derivatives. These protocols are based on established methodologies for similar acid-catalyzed reactions and are intended to serve as a starting point for researchers interested in exploring the catalytic potential of this compound.
Application Note 1: Proposed Catalytic Synthesis of Quinoxaline Derivatives
Overview:
Quinoxaline and its derivatives are an important class of nitrogen-containing heterocyclic compounds with a wide range of pharmaceutical applications, including antibacterial, antiviral, and anticancer activities.[6][7] The synthesis of quinoxalines typically involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound. This reaction is often catalyzed by an acid.[8] 1-ethyl-1H-benzimidazole-2-sulfonic acid is proposed here as a novel, potentially recyclable, solid acid catalyst for this transformation, offering a greener alternative to mineral acids.
In a round-bottom flask, dissolve o-phenylenediamine (1 mmol) and benzil (1 mmol) in ethanol (10 mL).
Add 1-ethyl-1H-benzimidazole-2-sulfonic acid (5 mol%) to the mixture.
Reflux the reaction mixture for the time specified in Table 1, monitoring the progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.
Dissolve the residue in ethyl acetate (20 mL) and wash with saturated sodium bicarbonate solution (2 x 10 mL) and brine (10 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by recrystallization from ethanol to afford pure 2,3-diphenylquinoxaline.
Quantitative Data (Hypothetical):
Entry
Catalyst Loading (mol%)
Solvent
Temperature (°C)
Time (h)
Yield (%)
1
2.5
Ethanol
Reflux
3
85
2
5
Ethanol
Reflux
2
92
3
10
Ethanol
Reflux
1.5
95
4
5
Acetonitrile
Reflux
2.5
88
5
5
Water
100
4
75
Diagram: Workflow for Quinoxaline Synthesis
Workflow for the proposed synthesis of quinoxaline derivatives.
Application Note 2: Proposed Catalytic Synthesis of Bis(indolyl)methane Derivatives
Overview:
Bis(indolyl)methanes are a class of compounds that exhibit a broad spectrum of biological activities, including anticancer and antibacterial properties.[9] They are typically synthesized through the electrophilic substitution of indoles with aldehydes or ketones, a reaction that is efficiently catalyzed by acids.[4] The use of 1-ethyl-1H-benzimidazole-2-sulfonic acid as a catalyst for this reaction could offer advantages in terms of mild reaction conditions and catalyst recyclability.
To a stirred solution of indole (2 mmol) and benzaldehyde (1 mmol) in acetonitrile (10 mL), add 1-ethyl-1H-benzimidazole-2-sulfonic acid (10 mol%).
Stir the mixture at room temperature for the time indicated in Table 2, monitoring the reaction by TLC.
After completion of the reaction, add water (15 mL) and extract the product with ethyl acetate (3 x 15 mL).
Combine the organic layers, wash with brine (10 mL), and dry over anhydrous sodium sulfate.
Filter and concentrate the solvent under reduced pressure.
Purify the crude product by column chromatography on silica gel (n-hexane/ethyl acetate) to obtain the pure bis(indolyl)methane.
Quantitative Data (Hypothetical):
Entry
Catalyst Loading (mol%)
Solvent
Temperature (°C)
Time (min)
Yield (%)
1
5
Acetonitrile
25
45
88
2
10
Acetonitrile
25
30
94
3
15
Acetonitrile
25
20
96
4
10
Dichloromethane
25
40
90
5
10
Solvent-free
50
60
85
Diagram: Workflow for Bis(indolyl)methane Synthesis
Workflow for the proposed synthesis of bis(indolyl)methanes.
General Mechanism of Acid Catalysis
The sulfonic acid group of 1-ethyl-1H-benzimidazole-2-sulfonic acid acts as a proton donor (Brønsted acid), activating the carbonyl group of the aldehyde or 1,2-dicarbonyl compound. This increases the electrophilicity of the carbonyl carbon, facilitating nucleophilic attack by the o-phenylenediamine or indole. Subsequent dehydration and cyclization/aromatization steps lead to the final product.
Diagram: Proposed Catalytic Cycle
General mechanism of Brønsted acid catalysis.
Conclusion
While direct experimental evidence for the catalytic activity of 1-ethyl-1H-benzimidazole-2-sulfonic acid is currently lacking in the scientific literature, its chemical structure strongly suggests its potential as a Brønsted acid catalyst. The application notes and protocols provided herein for the synthesis of quinoxalines and bis(indolyl)methanes are based on well-established chemical principles and are intended to encourage further research into the catalytic applications of this and related benzimidazole-based sulfonic acids. Future studies should focus on experimentally validating these proposed protocols, optimizing reaction conditions, and exploring the scope of these catalytic transformations. Such investigations could lead to the development of novel, efficient, and potentially recyclable catalysts for important organic syntheses.
Application of 1-ethyl-1H-benzimidazole-2-sulfonic Acid in Proteomics Research: A Review of Available Information
Initial Research Findings: A comprehensive search of scientific databases and chemical suppliers indicates that while 1-ethyl-1H-benzimidazole-2-sulfonic acid is a known chemical compound with defined properties, there i...
Author: BenchChem Technical Support Team. Date: December 2025
Initial Research Findings:
A comprehensive search of scientific databases and chemical suppliers indicates that while 1-ethyl-1H-benzimidazole-2-sulfonic acid is a known chemical compound with defined properties, there is currently no documented application of this specific molecule in proteomics research within publicly available scientific literature. Searches in prominent databases such as PubMed and Google Scholar did not yield any publications detailing its use in protein identification, quantification, or characterization. One source explicitly notes the absence of significant research on its scientific applications.[1]
Therefore, it is not possible to provide detailed application notes, experimental protocols, or quantitative data directly related to the use of 1-ethyl-1H-benzimidazole-2-sulfonic acid in proteomics.
However, to address the user's interest in the application of chemical reagents in proteomics, this document will provide a detailed overview of a common and analogous application: the use of amine-reactive labeling reagents for quantitative proteomics. This will serve as a representative example of how a chemical compound can be integrated into a proteomics workflow, complete with detailed protocols, data presentation, and workflow visualizations as requested.
Representative Application: Amine-Reactive Isobaric Labeling for Quantitative Proteomics
This section will detail the application of a generic amine-reactive isobaric labeling reagent (e.g., Tandem Mass Tags - TMT, or Isobaric Tags for Relative and Absolute Quantitation - iTRAQ) in a typical quantitative proteomics experiment. These reagents are widely used to compare protein abundance between different samples.
Principle:
Amine-reactive isobaric tags are a class of chemical labels that covalently bind to the free amino groups of peptides, primarily the N-terminus and the side chain of lysine residues. The tags are designed to have the same total mass, so identically labeled peptides from different samples are indistinguishable in the initial mass spectrometry scan (MS1). However, upon fragmentation in the mass spectrometer (MS2), reporter ions of different masses are generated, and the intensity of these reporter ions corresponds to the relative abundance of the peptide (and thus the protein) in each sample.
Application Notes
Subject: Quantitative analysis of protein expression changes in response to drug treatment in a cancer cell line.
Objective: To identify and quantify changes in the proteome of a cancer cell line following treatment with a novel therapeutic agent. This information can be used to understand the drug's mechanism of action and identify potential biomarkers of drug response.
Methodology Overview:
Cell Culture and Protein Extraction: Culturing the cancer cell line with and without the drug treatment, followed by cell lysis and protein extraction.
Protein Digestion: Enzymatic digestion of the extracted proteins into peptides using trypsin.
Isobaric Labeling: Labeling of the peptide mixtures from the control and treated samples with different isobaric tags.
Sample Pooling and Fractionation: Combining the labeled peptide samples and fractionating them to reduce sample complexity.
LC-MS/MS Analysis: Analysis of the fractionated peptides by liquid chromatography-tandem mass spectrometry.
Data Analysis: Identification and quantification of proteins based on the MS/MS spectra and reporter ion intensities.
Quantitative Data Presentation
The following table represents hypothetical quantitative data from a proteomics experiment comparing a drug-treated sample to a control. The values represent the fold change in protein abundance.
Protein ID
Gene Name
Protein Name
Fold Change (Treated/Control)
p-value
Regulation
P04637
TP53
Cellular tumor antigen p53
2.5
0.001
Upregulated
P60709
ACTB
Actin, cytoplasmic 1
1.1
0.85
Unchanged
Q06830
BCL2
Apoptosis regulator Bcl-2
-3.2
< 0.001
Downregulated
P31749
GSK3B
Glycogen synthase kinase-3 beta
1.8
0.02
Upregulated
P42336
MAPK3
Mitogen-activated protein kinase 3
-2.1
0.005
Downregulated
Experimental Protocols
1. Protein Extraction and Digestion:
Materials: Lysis buffer (8 M urea, 50 mM Tris-HCl pH 8.5), DTT, iodoacetamide, trypsin.
Protocol:
Harvest cells and wash with PBS.
Lyse cells in lysis buffer.
Reduce disulfide bonds with 5 mM DTT for 1 hour at 37°C.
Alkylate cysteine residues with 15 mM iodoacetamide for 30 minutes at room temperature in the dark.
Dilute the sample 4-fold with 50 mM Tris-HCl pH 8.0.
Add trypsin at a 1:50 (enzyme:protein) ratio and incubate overnight at 37°C.
Stop the digestion by adding formic acid to a final concentration of 1%.
Desalt the peptides using a C18 solid-phase extraction column.
experimental protocol for the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid
Application Note: Synthesis of 1-Ethyl-1H-benzimidazole-2-sulfonic Acid Introduction 1-Ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic compound belonging to the benzimidazole class. The benzimidazole core is a p...
Author: BenchChem Technical Support Team. Date: December 2025
Application Note: Synthesis of 1-Ethyl-1H-benzimidazole-2-sulfonic Acid
Introduction
1-Ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic compound belonging to the benzimidazole class. The benzimidazole core is a prominent scaffold in medicinal chemistry, found in numerous pharmaceuticals with a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.[1][2] The addition of a sulfonic acid group can modulate the physicochemical properties of the molecule, such as solubility and acidity, which can be crucial for drug development and other chemical applications. This document provides a detailed , intended for researchers in organic synthesis and medicinal chemistry.
Synthetic Strategy
The synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid is achieved via a two-step process. The first step involves the synthesis of the key intermediate, 1H-benzimidazole-2-sulfonic acid, through the oxidation of 2-mercaptobenzimidazole. An improved and facile method for this oxidation utilizes aqueous sodium percarbonate, which is safer and more convenient for large-scale preparations compared to traditional oxidants like potassium permanganate or concentrated hydrogen peroxide.[3][4] The second step is the N-alkylation of the benzimidazole ring, where 1H-benzimidazole-2-sulfonic acid is reacted with diethyl sulfate in the presence of a base to yield the final product.[5]
Experimental Protocol
Materials and Reagents
Reagent/Material
Grade
Supplier
Notes
2-Mercaptobenzimidazole
Reagent Grade, 98%
Sigma-Aldrich
Sodium Percarbonate
Reagent Grade
Acros Organics
Sodium Hydroxide
Analytical Grade
Fisher Scientific
Hydrochloric Acid (HCl)
Concentrated, 37%
VWR Chemicals
Diethyl Sulfate
Reagent Grade, 98%
Alfa Aesar
Caution: Toxic and corrosive.
Potassium Hydroxide
Reagent Grade, 90%
Merck
Deionized Water
Ethanol
Anhydrous
Dichloromethane
HPLC Grade
Celite
For filtration.
Step 1: Synthesis of 1H-Benzimidazole-2-sulfonic Acid
Dissolution: In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 2-mercaptobenzimidazole (15.0 g, 0.1 mol) in 150 mL of 1 M sodium hydroxide solution. Stir until a clear solution is obtained.
Oxidation: Cool the solution in an ice bath. Slowly add sodium percarbonate (47.1 g, 0.3 mol) portion-wise over 30 minutes, ensuring the temperature remains below 20°C.
Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of chloroform:methanol (10:1 v/v).[4] The starting material (2-mercaptobenzimidazole) typically has a high Rf value, while the product (1H-benzimidazole-2-sulfonic acid) has a very low Rf value.[4]
Work-up: Filter the reaction mixture through a pad of Celite to remove any insoluble by-products.
Precipitation: Cool the filtrate in an ice bath and acidify by slowly adding concentrated hydrochloric acid until the pH is approximately 1-2. A white precipitate will form.
Isolation and Drying: Collect the precipitate by vacuum filtration, wash with cold deionized water (3 x 50 mL), and then with a small amount of cold ethanol. Dry the solid in a vacuum oven at 60°C to a constant weight to yield 1H-benzimidazole-2-sulfonic acid.
Step 2: Synthesis of 1-Ethyl-1H-benzimidazole-2-sulfonic Acid
Reaction Setup: In a 250 mL round-bottom flask, suspend the dried 1H-benzimidazole-2-sulfonic acid (9.9 g, 0.05 mol) in 100 mL of deionized water.
Basification: Add a solution of potassium hydroxide (5.6 g, 0.1 mol) in 20 mL of water. Stir until the solid dissolves.
Alkylation: Add diethyl sulfate (7.7 g, 6.3 mL, 0.05 mol) dropwise to the solution.
Heating: Heat the reaction mixture to 50°C and maintain this temperature with continuous stirring for 4 hours.[5]
Cooling and Isolation: Cool the reaction mixture to room temperature. If a precipitate forms, collect it by vacuum filtration. If no precipitate forms, concentrate the solution under reduced pressure to induce crystallization.
Purification: Wash the collected solid with cold ethanol to remove any unreacted starting materials. Recrystallize the crude product from a water/ethanol mixture if necessary to obtain pure 1-ethyl-1H-benzimidazole-2-sulfonic acid. A reported yield for this reaction is 87%.[5]
Characterization
The final product should be characterized by standard analytical techniques:
Melting Point: Determine the melting point and compare it with literature values.
NMR Spectroscopy: Obtain ¹H and ¹³C NMR spectra to confirm the structure, including the presence of the ethyl group and the correct substitution pattern on the benzimidazole ring.
Mass Spectrometry: Confirm the molecular weight of the final compound (C₉H₁₀N₂O₃S, MW: 226.25 g/mol ).[5]
IR Spectroscopy: Identify characteristic functional group vibrations, such as S=O stretches for the sulfonic acid group.
Workflow and Pathway Diagrams
Caption: Synthetic workflow for 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Application Notes and Protocols for the Analytical Detection of 1-ethyl-1H-benzimidazole-2-sulfonic acid
Introduction 1-ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound featuring a benzimidazole core functionalized with an ethyl group at the 1-position and a sulfonic acid group at the 2-position.[1]...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
1-ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound featuring a benzimidazole core functionalized with an ethyl group at the 1-position and a sulfonic acid group at the 2-position.[1][2] Its molecular formula is C9H10N2O3S, and it has a molecular weight of approximately 226.25 g/mol .[1][2] The presence of the sulfonic acid group enhances its aqueous solubility, a key property for consideration in the development of analytical methods.[2] While specific analytical protocols for this compound are not widely published, methods for structurally similar benzimidazole derivatives can be adapted for its detection and quantification. Benzimidazole derivatives are utilized in various fields, including biochemical research and pharmaceutical development, underscoring the need for reliable analytical techniques.[2]
This document provides detailed application notes and proposed protocols for the analysis of 1-ethyl-1H-benzimidazole-2-sulfonic acid using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS).
Physicochemical Properties
A summary of the key physicochemical properties of 1-ethyl-1H-benzimidazole-2-sulfonic acid is presented in the table below. Understanding these properties is crucial for method development, particularly for sample preparation and chromatographic separation.
Based on the analysis of similar benzimidazole compounds, HPLC-UV and LC-MS are proposed as suitable techniques for the quantification of 1-ethyl-1H-benzimidazole-2-sulfonic acid.[3][4][5]
Experimental Workflow Overview
Caption: General workflow for the analysis of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Protocol 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
This protocol outlines a reverse-phase HPLC method for the quantification of 1-ethyl-1H-benzimidazole-2-sulfonic acid. The method is based on techniques used for other benzimidazole sulfonic acid derivatives.[3][4]
Instrumentation and Materials
HPLC System: A system equipped with a pump, autosampler, column oven, and UV-Vis detector.
Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size). A column with low silanol activity, such as Newcrom R1, could also be suitable.[3]
Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of diluent.
Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.
Construct a calibration curve by plotting the peak area against the concentration of the calibration standards.
Perform a linear regression analysis to determine the equation of the line, correlation coefficient (r²), and limits of detection (LOD) and quantification (LOQ).
Quantify the amount of 1-ethyl-1H-benzimidazole-2-sulfonic acid in unknown samples by interpolating their peak areas from the calibration curve.
For higher sensitivity and selectivity, an LC-MS method is proposed. This is particularly useful for analyzing complex matrices or trace amounts of the analyte. The fragmentation patterns of benzimidazole derivatives have been studied, which can aid in the development of MS/MS methods.[5]
Instrumentation and Materials
LC-MS System: An HPLC or UPLC system coupled to a mass spectrometer (e.g., Triple Quadrupole or Orbitrap).
Ion Source: Electrospray Ionization (ESI).
Column: C18 UPLC column (e.g., 2.1 mm x 50 mm, 1.7 µm particle size).
Prepare stock and calibration standards as described in the HPLC-UV protocol, but at lower concentrations (e.g., 1 ng/mL to 1000 ng/mL) suitable for MS detection.
LC and MS Conditions
Liquid Chromatography Conditions:
Parameter
Condition
Column Temperature
40 °C
Flow Rate
0.4 mL/min
Injection Volume
5 µL
Gradient Elution
See table below
Gradient Elution Program:
Time (min)
% Mobile Phase A
% Mobile Phase B
0.0
98
2
5.0
5
95
6.0
5
95
6.1
98
2
8.0
98
2
Mass Spectrometry Conditions:
Parameter
Condition
Ionization Mode
ESI Negative
Capillary Voltage
3.0 kV
Source Temperature
150 °C
Desolvation Temperature
400 °C
Desolvation Gas Flow
800 L/hr
Cone Gas Flow
50 L/hr
Scan Mode
Full Scan (m/z 50-500) and/or Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Precursor Ion (for MRM)
m/z 225.0 [M-H]⁻
Product Ions (for MRM)
To be determined by infusion of the standard
LC-MS Analysis Logic
Caption: Logical flow of the LC-MS analytical process.
Data Analysis and Quantification
For full scan mode, extract the ion chromatogram for the deprotonated molecule [M-H]⁻ at m/z 225.0.
For SIM or MRM mode, use the specific parent and product ion transitions for quantification.
Construct a calibration curve and perform linear regression as described for the HPLC-UV method.
Hypothetical Quantitative Data (LC-MS)
Parameter
Expected Value
Linear Range
1 - 1000 ng/mL
Correlation Coefficient (r²)
> 0.998
Limit of Detection (LOD)
~0.3 ng/mL
Limit of Quantification (LOQ)
~1.0 ng/mL
Retention Time
~3-4 minutes
Precision (%RSD)
< 5%
Accuracy (% Recovery)
95 - 105%
Conclusion
The protocols detailed in these application notes provide a robust starting point for the development and validation of analytical methods for the detection and quantification of 1-ethyl-1H-benzimidazole-2-sulfonic acid. The choice between HPLC-UV and LC-MS will depend on the required sensitivity, selectivity, and the nature of the sample matrix. It is imperative that these proposed methods undergo rigorous validation to ensure their accuracy, precision, and reliability for their intended application in research and drug development settings.
Application Notes and Protocols for Benzimidazole Sulfonic Acid Derivatives in Antimicrobial Agent Development
Disclaimer: The following application notes and protocols are based on published research on benzimidazole derivatives, including those with sulfonic acid and sulfonyl functionalities. Direct experimental data for the sp...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: The following application notes and protocols are based on published research on benzimidazole derivatives, including those with sulfonic acid and sulfonyl functionalities. Direct experimental data for the specific compound 1-ethyl-1H-benzimidazole-2-sulfonic acid is limited in the available scientific literature. Therefore, the presented data and protocols are representative of the broader class of benzimidazole sulfonic acid derivatives and should be adapted and validated for the specific compound of interest.
Introduction
Benzimidazole is a privileged heterocyclic scaffold in medicinal chemistry, forming the core structure of numerous pharmacologically active agents.[1] Derivatives of benzimidazole are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1][2] The incorporation of a sulfonic acid or a sulfonyl group into the benzimidazole structure can modulate its physicochemical properties, such as solubility and target-binding affinity, potentially enhancing its therapeutic efficacy.[3] This document provides an overview of the antimicrobial potential of benzimidazole sulfonic acid derivatives, along with generalized protocols for their synthesis and antimicrobial evaluation.
Data Presentation: Antimicrobial Activity of Benzimidazole Derivatives
The following tables summarize the Minimum Inhibitory Concentration (MIC) values of various benzimidazole derivatives against a selection of bacterial and fungal strains as reported in the literature. It is important to note that these are not values for 1-ethyl-1H-benzimidazole-2-sulfonic acid but for other related benzimidazole compounds.
Table 1: Antibacterial Activity of Selected Benzimidazole Derivatives (MIC in µg/mL)
The following are generalized protocols for the synthesis and antimicrobial susceptibility testing of benzimidazole derivatives. These should serve as a starting point and may require optimization for the specific synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid and its evaluation.
Protocol 1: General Synthesis of 2-Substituted Benzimidazole Derivatives
This protocol describes a general method for the condensation of an o-phenylenediamine with a carboxylic acid, a common route to 2-substituted benzimidazoles.
Materials:
o-phenylenediamine derivative
Carboxylic acid derivative (e.g., a sulfonic acid-containing carboxylic acid)
Polyphosphoric acid (PPA) or another suitable dehydrating agent/catalyst
Methanol or ethanol
Sodium bicarbonate solution (saturated)
Silica gel for column chromatography
Appropriate solvents for chromatography (e.g., ethyl acetate/hexane mixture)
Procedure:
In a round-bottom flask, combine the o-phenylenediamine derivative (1 equivalent) and the carboxylic acid derivative (1.1 equivalents).
Add polyphosphoric acid (PPA) as a catalyst and solvent.
Heat the reaction mixture at an elevated temperature (e.g., 120-150 °C) for several hours (2-6 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).
After completion, cool the reaction mixture to room temperature.
Carefully pour the mixture into a beaker of ice-cold water with stirring.
Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.
The crude product may precipitate out of the solution. If so, collect the solid by vacuum filtration and wash with cold water.
If the product does not precipitate, extract the aqueous solution with a suitable organic solvent (e.g., ethyl acetate).
Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purify the crude product by column chromatography on silica gel using an appropriate eluent system.
Characterize the purified compound using analytical techniques such as NMR, IR, and Mass Spectrometry.
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of a compound against bacterial and fungal strains.
Materials:
Test compound (e.g., 1-ethyl-1H-benzimidazole-2-sulfonic acid) dissolved in a suitable solvent (e.g., DMSO).
Bacterial or fungal strains.
Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi.
Sterile 96-well microtiter plates.
Positive control antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi).
Negative control (broth and solvent only).
Spectrophotometer or plate reader.
Procedure:
Prepare a stock solution of the test compound in a suitable solvent.
In a 96-well plate, perform serial two-fold dilutions of the test compound in the appropriate broth to achieve a range of concentrations.
Prepare a standardized inoculum of the microorganism to a final concentration of approximately 5 x 10^5 CFU/mL in the wells.
Include a positive control well with a standard antibiotic and a negative control well with only broth and the solvent used to dissolve the compound.
Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.
The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be determined visually or by measuring the optical density at 600 nm.
Visualizations
Signaling Pathway: Hypothetical Mechanism of Action
Many benzimidazole derivatives exert their antibacterial effect by inhibiting DNA gyrase, an essential enzyme for bacterial DNA replication.[6] The following diagram illustrates this hypothetical mechanism.
Caption: Hypothetical inhibition of bacterial DNA gyrase by a benzimidazole derivative.
Experimental Workflow: Synthesis and Antimicrobial Screening
The following diagram outlines a typical workflow for the development and evaluation of novel antimicrobial benzimidazole derivatives.
Caption: Workflow for antimicrobial drug discovery with benzimidazole derivatives.
Application Notes and Protocols: 1-ethyl-1H-benzimidazole-2-sulfonic acid in Coordination Chemistry
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the use of 1-ethyl-1H-benzimidazole-2-sulfonic acid as a versatile ligand in coordinatio...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the use of 1-ethyl-1H-benzimidazole-2-sulfonic acid as a versatile ligand in coordination chemistry. The information is targeted towards researchers in academia and industry, including those in drug development, who are exploring novel coordination compounds.
Application Note 1: Ligand Synthesis
Introduction: 1-ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound featuring a benzimidazole core functionalized with both an ethyl group at the N1 position and a sulfonic acid group at the C2 position. This substitution pattern makes it an interesting candidate as a ligand, offering a potential N-donor from the imidazole ring and an O-donor from the sulfonate group for chelation with metal ions.
Experimental Protocol: Synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid
This protocol is adapted from the synthesis of N-alkylated benzimidazoles.
Materials:
1H-benzimidazole-2-sulfonic acid
Diethyl sulfate
Potassium hydroxide (KOH)
Ethanol
Water
Hydrochloric acid (HCl)
Drying agent (e.g., anhydrous sodium sulfate)
Standard laboratory glassware and magnetic stirrer with heating
Procedure:
Deprotonation: In a round-bottom flask, dissolve 1H-benzimidazole-2-sulfonic acid (1 equivalent) in a solution of potassium hydroxide (1 equivalent) in a mixture of ethanol and water.
Alkylation: To the resulting solution, add diethyl sulfate (1.1 equivalents) dropwise at room temperature with stirring.
Reaction: Heat the reaction mixture to 50°C and maintain stirring for 4 hours.[1]
Work-up: After cooling to room temperature, acidify the mixture with hydrochloric acid to a pH of approximately 2-3.
Isolation: The product may precipitate upon acidification. If so, collect the solid by filtration, wash with cold water, and dry under vacuum. If the product remains in solution, extract with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and remove the solvent under reduced pressure.
Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).
Synthesis workflow for 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Application Note 2: Synthesis of Metal Complexes
Introduction: The presence of both a nitrogen atom in the benzimidazole ring and oxygen atoms in the sulfonic acid group allows 1-ethyl-1H-benzimidazole-2-sulfonic acid to act as a potential bidentate or bridging ligand. The synthesis of its metal complexes can lead to novel materials with interesting catalytic, electronic, or biological properties.
General Experimental Protocol: Synthesis of a Metal(II) Complex
This generalized protocol is based on methods for synthesizing complexes with similar benzimidazole-derived ligands.[3]
Materials:
1-ethyl-1H-benzimidazole-2-sulfonic acid (ligand)
A metal(II) salt (e.g., CuCl₂, Zn(OAc)₂, Co(NO₃)₂)
Methanol or Ethanol
Deionized water
Base (e.g., triethylamine or sodium hydroxide solution, if deprotonation of the sulfonic acid is required)
Procedure:
Ligand Solution: Dissolve 1-ethyl-1H-benzimidazole-2-sulfonic acid (2 equivalents) in methanol or a methanol/water mixture. Gentle heating may be required.
Deprotonation (Optional): If the sulfonic acid proton needs to be removed for coordination, add a stoichiometric amount of a suitable base dropwise to the ligand solution.
Metal Salt Solution: In a separate flask, dissolve the metal(II) salt (1 equivalent) in methanol or water.
Complexation: Slowly add the metal salt solution to the ligand solution with constant stirring.
Precipitation: The formation of a precipitate often indicates complex formation. The reaction mixture may be stirred at room temperature or gently refluxed for a few hours to ensure completion.
Isolation: Collect the solid complex by filtration, wash with the reaction solvent and then with a non-coordinating solvent like diethyl ether.
Drying: Dry the complex in a desiccator or under vacuum.
General workflow for the synthesis of metal complexes.
Expected Characterization Data:
The formation of the complex can be confirmed by various spectroscopic and analytical techniques. The following table provides expected changes based on data from similar benzimidazole-sulfonamide complexes.[3]
Technique
Observation
Indication
FT-IR
Shift in the ν(C=N) stretching frequency (typically to lower wavenumbers).[3]
Coordination of the benzimidazole nitrogen to the metal center.[3]
Appearance of new bands in the low-frequency region (400-600 cm⁻¹).
Formation of M-N and M-O bonds.
UV-Vis
Shift in the π-π* and n-π* transitions of the ligand.
Ligand-to-metal charge transfer (LMCT) or d-d transitions in the complex.
Elemental Analysis
Experimental C, H, N, S percentages match the calculated values for the proposed complex formula.
Confirmation of the stoichiometry of the complex.
Application Note 3: Potential Applications and Screening Protocols
Introduction: While specific applications for complexes of 1-ethyl-1H-benzimidazole-2-sulfonic acid are not yet reported, related benzimidazole-metal complexes have shown significant potential in various fields. These include catalysis and medicinal chemistry, particularly as anticancer and antimicrobial agents.[4][5]
Potential Application: Catalysis
Complexes of transition metals with N-heterocyclic ligands are widely used as catalysts. For instance, nickel complexes with benzimidazole-derived ligands have been employed in ethylene oligomerization.[6]
Application Note: Microwave-Assisted Synthesis of Benzimidazole Derivatives
Audience: Researchers, scientists, and drug development professionals. Introduction Benzimidazole and its derivatives are a vital class of heterocyclic compounds, forming the core structure of numerous pharmaceuticals wi...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Benzimidazole and its derivatives are a vital class of heterocyclic compounds, forming the core structure of numerous pharmaceuticals with a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1][2][3] The conventional synthesis of benzimidazoles often involves harsh reaction conditions, long reaction times, and the use of strong acids.[3] Microwave-assisted organic synthesis has emerged as a powerful technique to overcome these limitations, offering significant advantages such as drastically reduced reaction times (from hours to minutes), improved product yields, and cleaner reaction profiles, aligning with the principles of green chemistry.[4][5][6] This application note provides detailed protocols for the efficient synthesis of 2-substituted and 1,2-disubstituted benzimidazole derivatives using microwave irradiation.
General Reaction Scheme
The most common approach for synthesizing the benzimidazole core involves the condensation of an o-phenylenediamine with either an aldehyde or a carboxylic acid (or its derivative). The reaction proceeds via a cyclocondensation mechanism, which is significantly accelerated by microwave energy.
Scheme 1: Synthesis from o-Phenylenediamine and Aldehydes
o-phenylenediamine + R-CHO ---(Microwave, Catalyst/Oxidant)--> 2-R-Benzimidazole
Scheme 2: Synthesis from o-Phenylenediamine and Carboxylic Acids
o-phenylenediamine + R-COOH ---(Microwave, Catalyst)--> 2-R-Benzimidazole
Experimental Protocols
Protocol 1: Synthesis of 2-Substituted Benzimidazoles using DDQ as Oxidant
This protocol describes the condensation of o-phenylenediamine with various aldehydes using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) as an oxidant under microwave irradiation.[4]
Place the open flask into the microwave oven and irradiate the mixture. The optimal power and time should be determined for the specific reactants, but short reaction times are expected.[4]
Monitor the progress of the reaction by TLC using a suitable eluent system (e.g., ethyl acetate/hexane).
Upon completion, cool the reaction mixture to room temperature.
Purify the product. The work-up procedure is typically straightforward, often involving simple filtration and washing.[4]
Protocol 2: Solvent-Free Synthesis of 1,2-Disubstituted Benzimidazoles using Er(OTf)₃
This protocol details a highly efficient, solvent-free method for synthesizing 1,2-disubstituted benzimidazoles from an N-substituted-o-phenylenediamine and an aldehyde, catalyzed by Erbium (III) triflate.[7]
Materials and Reagents:
N-phenyl-o-phenylenediamine or N-benzyl-o-phenylenediamine
Aromatic or aliphatic aldehyde
Erbium (III) triflate (Er(OTf)₃)
Water
Ethyl acetate
Equipment:
Microwave reactor (e.g., Anton-Paar Synthos 3000) with an external IR sensor[8]
3 mL glass reaction vessel
TLC plates and GC/MS for monitoring
Separatory funnel
Procedure:
In a 3 mL glass vessel, add N-substituted-o-phenylenediamine (1.0 mmol), the desired aldehyde (1.0 mmol), and Er(OTf)₃ (0.01 mmol, 1 mol%).[7]
Place the vessel in the microwave reactor.
Set the reaction temperature to 60°C and irradiate for 5-10 minutes.[7][9]
Monitor the reaction for the complete conversion of the starting material using TLC or GC/MS analysis.[7]
After completion, allow the mixture to cool.
For work-up, add water to the reaction mixture.
Extract the organic product with ethyl acetate (e.g., 4 x 3 mL).[7]
Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.
Further purification can be achieved by recrystallization or column chromatography if necessary.
Protocol 3: Synthesis of 2-Substituted Benzimidazoles from Carboxylic Acids
This protocol outlines the synthesis of benzimidazoles via the condensation of o-phenylenediamine and a carboxylic acid under acidic conditions, accelerated by microwave energy.[5]
Materials and Reagents:
o-phenylenediamine
Carboxylic acid (aliphatic or aromatic)
Hydrochloric acid (4 M)
Ethanol
Water
Equipment:
Mortar and pestle
Microwave reactor
25 mL glass beaker
Filtration apparatus
Procedure:
In a mortar, grind o-phenylenediamine (1.0 mmol) with the appropriate carboxylic acid (1.0 mmol).[5]
Transfer the mixture to a 25 mL glass beaker.
Add two drops of 4 M hydrochloric acid to the mixture.[5]
Place the beaker in the microwave oven and irradiate at 50% power for 1.5 to 4 minutes, depending on the specific carboxylic acid used.[5]
After irradiation, allow the reaction to cool to room temperature.
Recrystallize the crude product from a 50:50 mixture of ethanol and water to yield the pure benzimidazole derivative.[5]
Data Presentation
The use of microwave irradiation consistently results in higher yields and dramatically shorter reaction times compared to conventional heating methods.
Table 1: Microwave-Assisted Synthesis of 2-Substituted Benzimidazoles from o-Phenylenediamine
The protocols described herein demonstrate that microwave-assisted synthesis is a rapid, efficient, and environmentally friendly methodology for the preparation of benzimidazole derivatives.[4][7] The significant reduction in reaction times, high yields, and often solvent-free conditions make it a superior alternative to conventional heating methods.[5][7] This technology is highly valuable for researchers in medicinal chemistry and drug development, enabling faster synthesis and derivatization of this important heterocyclic scaffold.
Application Notes and Protocols for 1-ethyl-1H-benzimidazole-2-sulfonic acid in UV Filter Applications
For Researchers, Scientists, and Drug Development Professionals Introduction The increasing incidence of skin cancer and growing awareness of photoaging have underscored the importance of effective sun protection. Ultrav...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The increasing incidence of skin cancer and growing awareness of photoaging have underscored the importance of effective sun protection. Ultraviolet (UV) filters are the primary active ingredients in sunscreens, responsible for absorbing, scattering, or reflecting harmful UV radiation. The benzimidazole scaffold has emerged as a promising platform for the development of novel UV filters due to its inherent UV-absorbing properties, photostability, and potential for multifunctional activity, including antioxidant effects.[1][2][3][4][5] 1-ethyl-1H-benzimidazole-2-sulfonic acid is a derivative of this class of compounds with potential for application as a UV filter in sunscreen formulations. This document provides an overview of its properties, along with detailed protocols for its synthesis and in vitro evaluation.
Physicochemical Properties and UV Absorption Characteristics
While specific experimental data for 1-ethyl-1H-benzimidazole-2-sulfonic acid is not extensively available in the public domain, its properties can be inferred from its chemical structure and comparison with the well-characterized UV filter, Phenylbenzimidazole Sulfonic Acid (PBSA), also known as Ensulizole.[2][6][7][8]
Table 1: Physicochemical and Spectroscopic Data of Benzimidazole-based UV Filters
The ethyl group at the 1-position is not expected to significantly alter the UVB-absorbing properties of the benzimidazole sulfonic acid core compared to the phenyl group in PBSA, though slight shifts in the absorption maximum and molar extinction coefficient are possible. Experimental verification is crucial.
Mechanism of UV-Induced Skin Damage
Understanding the mechanism of UV-induced skin damage is critical for the development of effective photoprotective agents. UV radiation triggers a cascade of signaling events in skin cells, leading to inflammation, oxidative stress, DNA damage, and ultimately photoaging and carcinogenesis.[12][13][14][15]
Experimental Protocols
Protocol 1: Synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid
This protocol describes a potential synthetic route for 1-ethyl-1H-benzimidazole-2-sulfonic acid, adapted from general methods for benzimidazole synthesis and sulfonation.[2][16]
Materials and Reagents:
N-ethyl-o-phenylenediamine
Carbon disulfide
Potassium hydroxide
Ethanol
Water
Potassium permanganate
Sodium hydroxide
Hydrochloric acid
Standard laboratory glassware and equipment (round-bottom flasks, condenser, magnetic stirrer, heating mantle, filtration apparatus)
Procedure:
Synthesis of 1-ethyl-1H-benzimidazole-2-thiol:
In a round-bottom flask, dissolve potassium hydroxide in a mixture of ethanol and water.
Add N-ethyl-o-phenylenediamine to the solution.
Slowly add carbon disulfide to the reaction mixture while stirring.
Reflux the mixture for 3-4 hours.
After cooling, the product can be precipitated and collected by filtration.
Oxidation to 1-ethyl-1H-benzimidazole-2-sulfonic acid:
Dissolve the synthesized 1-ethyl-1H-benzimidazole-2-thiol in an aqueous solution of sodium hydroxide.
Slowly add a solution of potassium permanganate to the reaction mixture at a controlled temperature (e.g., 50°C) and stir for 4 hours.[9]
The reaction progress can be monitored by thin-layer chromatography (TLC).
After the reaction is complete, filter the mixture to remove manganese dioxide.
Acidify the filtrate with hydrochloric acid to a pH of approximately 1 to precipitate the sulfonic acid product.[16]
Collect the precipitate by filtration, wash with cold water, and dry under vacuum.
Characterization: The final product should be characterized by techniques such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry to confirm its structure and purity.
Protocol 2: In Vitro Evaluation of Sun Protection Factor (SPF)
This protocol outlines a standardized in vitro method for determining the SPF of a sunscreen formulation containing 1-ethyl-1H-benzimidazole-2-sulfonic acid, based on current industry practices and emerging standards like ISO 23675.[17][18][19][20][21]
Materials and Equipment:
Sunscreen formulation containing a known concentration of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Positive and negative control sunscreen formulations with known SPF values.
Automated application robot or manual spreading tools (finger cots).
Solar simulator with a controlled UV output.
Spectrophotometer with an integrating sphere.
Analytical balance.
Procedure:
Substrate Preparation:
Ensure PMMA plates are clean and free of any contaminants.
Sunscreen Application:
Accurately weigh the PMMA plate.
Apply the sunscreen formulation to the roughened surface of the PMMA plate at a density of 2.0 mg/cm².
Spread the formulation evenly over the entire surface using an automated robot or a defined manual spreading technique.[18]
Allow the sunscreen film to dry for a specified period (e.g., 15-30 minutes) in the dark at a controlled temperature.
Spectrophotometric Measurement (Pre-irradiation):
Measure the UV transmittance of the sunscreen-coated plate at multiple points across the surface using a spectrophotometer over the range of 290-400 nm.
Calculate the initial in vitro SPF value based on the absorbance spectrum.
UV Irradiation:
Expose the sunscreen-coated plate to a controlled dose of UV radiation from a solar simulator. The irradiation dose is typically calculated based on the initial SPF value to simulate sun exposure.
After irradiation, repeat the spectrophotometric measurement of UV transmittance.
Calculate the final in vitro SPF value.
Data Analysis: The final SPF is calculated from the post-irradiation absorbance data. The results should be compared to those of the positive and negative controls to validate the assay.
Safety and Regulatory Considerations
Any new UV filter intended for use in sunscreens must undergo rigorous safety and toxicological evaluation. This includes assessments of skin penetration, irritation, sensitization, and phototoxicity.[22] While benzimidazole derivatives generally have a good safety profile, each new compound must be individually assessed.[2][4] Regulatory approval from bodies such as the FDA in the United States and the European Commission is required before a new UV filter can be marketed.
Conclusion
1-ethyl-1H-benzimidazole-2-sulfonic acid represents a promising candidate for a novel UV filter, building on the established photoprotective properties of the benzimidazole scaffold. The protocols provided herein offer a framework for its synthesis and in vitro efficacy evaluation. Further research is warranted to fully characterize its UV absorption spectrum, photostability, and safety profile to determine its potential for inclusion in next-generation sunscreen formulations. The development of multifunctional benzimidazole derivatives that combine UV filtration with antioxidant properties is a particularly exciting avenue for future research.[2][5]
Application Notes and Protocols for 1-ethyl-1H-benzimidazole-2-sulfonic acid in Assay Development
For Researchers, Scientists, and Drug Development Professionals Introduction 1-ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound featuring a benzimidazole core functionalized with an ethyl group a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound featuring a benzimidazole core functionalized with an ethyl group and a sulfonic acid moiety.[1] The benzimidazole scaffold is a "privileged structure" in medicinal chemistry, known for a wide range of biological activities, including antimicrobial, anti-inflammatory, and enzyme inhibitory properties.[2][3] The sulfonic acid group enhances the compound's aqueous solubility, making it suitable for various biochemical and cell-based assays.[1] While specific research on the assay development applications of 1-ethyl-1H-benzimidazole-2-sulfonic acid is limited, its structural similarity to other biologically active benzimidazole derivatives suggests its potential as a modulator of enzymatic activity and as an antioxidant.[1][2][4]
These application notes provide a framework for utilizing 1-ethyl-1H-benzimidazole-2-sulfonic acid in two common assay formats: an in vitro enzyme inhibition assay and an antioxidant activity assay. The protocols are based on established methodologies for similar benzimidazole compounds and are intended to serve as a starting point for assay development and optimization.
Potential Applications in Assay Development
Based on the known biological activities of benzimidazole derivatives, 1-ethyl-1H-benzimidazole-2-sulfonic acid is a candidate for screening in various assays, including:
Enzyme Inhibition Assays: Many benzimidazole derivatives exhibit inhibitory effects on enzymes such as α-glucosidase, carbonic anhydrase, and cyclooxygenases (COX).[2][3][4]
Antioxidant Assays: The benzimidazole ring system can act as a radical scavenger, making it a candidate for evaluation in antioxidant capacity assays.[5]
Antimicrobial Assays: The benzimidazole core is present in several antimicrobial agents, suggesting potential activity against various pathogens.[1][2]
Application Note 1: In Vitro α-Glucosidase Inhibition Assay
Objective: To evaluate the inhibitory potential of 1-ethyl-1H-benzimidazole-2-sulfonic acid against α-glucosidase, an enzyme involved in carbohydrate digestion and a target for anti-diabetic drugs.
Experimental Workflow
Caption: Workflow for the in vitro α-glucosidase inhibition assay.
Protocol
Materials:
1-ethyl-1H-benzimidazole-2-sulfonic acid
α-Glucosidase from Saccharomyces cerevisiae
p-Nitrophenyl-α-D-glucopyranoside (PNPG)
Acarbose (positive control)
Sodium phosphate buffer (pH 6.8)
Sodium carbonate (Na₂CO₃)
96-well microplate
Microplate reader
Procedure:
Reagent Preparation:
Prepare a stock solution of 1-ethyl-1H-benzimidazole-2-sulfonic acid in DMSO.
Create a series of dilutions of the test compound in phosphate buffer.
Prepare a solution of α-glucosidase (0.5 U/mL) in phosphate buffer.
Prepare a solution of PNPG (5 mM) in phosphate buffer.
Prepare a solution of acarbose as a positive control.
Prepare a 0.1 M solution of Na₂CO₃ to stop the reaction.
Assay:
Add 50 µL of the test compound dilutions or control to the wells of a 96-well plate.
Add 50 µL of the α-glucosidase solution to each well.
Pre-incubate the plate at 37°C for 10 minutes.
Initiate the reaction by adding 50 µL of the PNPG solution to each well.
Incubate the plate at 37°C for 20 minutes.
Stop the reaction by adding 50 µL of Na₂CO₃ solution.
Data Acquisition and Analysis:
Measure the absorbance of each well at 405 nm using a microplate reader.
The percentage of inhibition is calculated using the following formula:
% Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100
The IC₅₀ value (the concentration of inhibitor required to inhibit 50% of the enzyme activity) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
Hypothetical Data Presentation
Table 1: α-Glucosidase Inhibition by 1-ethyl-1H-benzimidazole-2-sulfonic acid
Compound Concentration (µM)
% Inhibition (Mean ± SD)
1
8.5 ± 1.2
10
25.3 ± 2.5
50
48.9 ± 3.1
100
65.7 ± 2.8
250
89.2 ± 1.9
Acarbose (Positive Control)
IC₅₀ = 175 µM
Test Compound
IC₅₀ = 52 µM
Application Note 2: DPPH Radical Scavenging Assay
Objective: To assess the antioxidant potential of 1-ethyl-1H-benzimidazole-2-sulfonic acid by measuring its ability to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.
Logical Relationship of the Assay
Caption: Principle of the DPPH radical scavenging assay.
Protocol
Materials:
1-ethyl-1H-benzimidazole-2-sulfonic acid
2,2-diphenyl-1-picrylhydrazyl (DPPH)
Ascorbic acid (positive control)
Methanol
96-well microplate
Microplate reader
Procedure:
Reagent Preparation:
Prepare a stock solution of 1-ethyl-1H-benzimidazole-2-sulfonic acid in methanol.
Create a series of dilutions of the test compound in methanol.
Prepare a 0.1 mM solution of DPPH in methanol.
Prepare a series of dilutions of ascorbic acid in methanol as a positive control.
Assay:
Add 100 µL of the test compound dilutions or control to the wells of a 96-well plate.
Add 100 µL of the DPPH solution to each well.
Incubate the plate in the dark at room temperature for 30 minutes.
Data Acquisition and Analysis:
Measure the absorbance of each well at 517 nm using a microplate reader.
The percentage of radical scavenging activity is calculated using the following formula:
% Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100
The EC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the logarithm of the compound concentration.
Hypothetical Data Presentation
Table 2: DPPH Radical Scavenging Activity of 1-ethyl-1H-benzimidazole-2-sulfonic acid
Compound Concentration (µg/mL)
% Scavenging Activity (Mean ± SD)
10
12.1 ± 1.5
25
28.4 ± 2.1
50
49.8 ± 3.3
100
75.6 ± 2.9
200
92.3 ± 1.7
Ascorbic Acid (Positive Control)
EC₅₀ = 8.5 µg/mL
Test Compound
EC₅₀ = 50.2 µg/mL
Discussion
The provided protocols and hypothetical data illustrate how 1-ethyl-1H-benzimidazole-2-sulfonic acid can be evaluated for its potential biological activities. The sulfonic acid group is expected to confer good aqueous solubility, which is advantageous for in vitro assays. Researchers should note that these are generalized protocols and may require optimization for specific experimental conditions, such as incubation times, reagent concentrations, and the choice of buffer.
Further investigations could involve exploring the mechanism of enzyme inhibition (e.g., competitive, non-competitive) and evaluating the compound in a broader panel of antioxidant assays to understand its complete antioxidant profile. The benzimidazole scaffold's versatility suggests that 1-ethyl-1H-benzimidazole-2-sulfonic acid could be a valuable tool in various areas of drug discovery and biochemical research.[1][2]
Technical Support Center: Synthesis of 1-Ethyl-1H-benzimidazole-2-sulfonic Acid
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in optimizing the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid (CAS: 90331-19-4). Frequ...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in optimizing the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid (CAS: 90331-19-4).
Frequently Asked Questions (FAQs)
Q1: What is a common synthetic route for 1-ethyl-1H-benzimidazole-2-sulfonic acid?
A1: A frequently employed method is a two-step synthesis. The first step involves the synthesis of the precursor, 1H-benzimidazole-2-sulfonic acid. The second step is the N-alkylation of this precursor to yield the final product. A known pathway for the second step involves the reaction of 1H-benzimidazole-2-sulfonic acid with diethyl sulfate in the presence of a base like potassium hydroxide.[1]
Q2: What are the primary challenges encountered during the N-ethylation of 1H-benzimidazole-2-sulfonic acid?
A2: A significant challenge in the N-alkylation of benzimidazoles is achieving regioselectivity. When the benzimidazole ring is deprotonated, the negative charge is delocalized over both nitrogen atoms. This can lead to the formation of a mixture of N1 and N3 alkylated isomers, which can complicate purification and reduce the yield of the desired product.[2] The choice of base, solvent, and alkylating agent can influence the regioselectivity of the reaction.
Q3: What are the common impurities in the final product and how can they be removed?
A3: Common impurities include unreacted starting materials (1H-benzimidazole-2-sulfonic acid and diethyl sulfate), the undesired N3-ethyl isomer, and inorganic salts from the workup. Sulfuric acid can also be a common impurity in sulfonic acids.[3] Purification can be challenging due to the high polarity and water solubility of sulfonic acids.[3] Effective purification methods include recrystallization from aqueous solutions, ion-exchange chromatography, and reverse-phase chromatography to remove salts.[4][5]
Q4: How can I confirm the successful synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid?
A4: The final product should be characterized using standard analytical techniques. These include Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) to confirm the presence of the ethyl group and the benzimidazole core, mass spectrometry to determine the molecular weight (226.25 g/mol )[1][6], and elemental analysis.
Troubleshooting Guide
Low or No Yield of 1-Ethyl-1H-benzimidazole-2-sulfonic Acid
Problem: After performing the N-ethylation of 1H-benzimidazole-2-sulfonic acid with diethyl sulfate, I have a very low yield or no desired product.
Possible Causes and Solutions:
Ineffective Deprotonation: The nitrogen of the benzimidazole ring needs to be deprotonated for the alkylation to occur.
Solution: Ensure the base (e.g., potassium hydroxide) is of good quality and used in a sufficient amount (at least one equivalent). You may consider using a stronger base if needed, but be mindful of potential side reactions.
Degradation of Alkylating Agent: Diethyl sulfate is sensitive to moisture and can hydrolyze.
Solution: Use freshly opened or properly stored diethyl sulfate. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.
Suboptimal Reaction Temperature: The reaction temperature may be too low for the reaction to proceed at a reasonable rate or too high, leading to decomposition.
Solution: A reported condition is 50°C.[1] If the yield is low, you can try incrementally increasing the temperature while monitoring the reaction progress by TLC or LC-MS to avoid product degradation.
Poor Solubility of Starting Material: 1H-benzimidazole-2-sulfonic acid may have limited solubility in the reaction solvent.
Solution: Choose a solvent in which both the deprotonated benzimidazole and the alkylating agent are reasonably soluble. A mixture of water and an organic solvent might be necessary.
Formation of Multiple Products (Isomers)
Problem: My analysis of the crude product shows multiple spots on TLC or multiple peaks in LC-MS, suggesting the formation of isomers.
Possible Causes and Solutions:
Lack of Regioselectivity: As mentioned in the FAQs, alkylation can occur on either nitrogen of the benzimidazole ring.[2]
Solution 1 (Optimization): Vary the reaction conditions. Factors that can influence regioselectivity include the choice of base, solvent polarity, and reaction temperature. Experiment with different conditions to favor the formation of the desired N1 isomer.
Solution 2 (Purification): If a mixture of isomers is unavoidable, focus on purification. Isomers of benzimidazoles can sometimes be separated by column chromatography.[2] Due to the high polarity of the sulfonic acid group, reverse-phase chromatography (C18) might be more effective than normal-phase silica gel.[5]
Difficulties in Product Purification
Problem: I am struggling to purify the final product from starting materials and salts.
Possible Causes and Solutions:
High Polarity and Water Solubility: Sulfonic acids are often highly soluble in water and poorly soluble in common organic solvents, making extraction and standard chromatography difficult.[3]
Solution 1 (Recrystallization): Sulfonic acids can often be purified by recrystallization from water or, in some cases, ethanol.[3]
Solution 2 (Ion-Exchange Chromatography): This is a common and effective method for purifying sulfonic acids.[4][5] You can use a weakly basic column, wash with neutral water to remove non-ionic impurities, and then elute the product with a weak, volatile acid like formic acid.[5]
Solution 3 (Salt Removal): To remove inorganic salts, you can use a reverse-phase C18 cartridge. Dissolve the crude product in water, load it onto the cartridge, wash with water to remove the salts, and then elute the product with methanol or acetonitrile.[5] Another approach involves precipitating the sulfate impurities by adding calcium or barium hydroxide, followed by filtration and cation exchange to remove the metal ions.[7]
Experimental Protocols
Protocol 1: Synthesis of 1H-Benzimidazole-2-sulfonic Acid
This protocol is based on the oxidation of 1H-benzimidazole-2-thiol.[8]
Dissolution: In a round-bottom flask, dissolve 1H-benzimidazole-2-thiol in a 50% aqueous solution of sodium hydroxide.
Oxidation: Cool the solution in an ice bath. Slowly add a solution of potassium permanganate in water portion-wise, maintaining the temperature below 10°C. The reaction is exothermic.
Reaction Monitoring: Stir the mixture for 1 hour at room temperature after the addition is complete. Monitor the reaction by TLC until the starting material is consumed.
Workup: Filter the reaction mixture to remove the manganese dioxide precipitate.
Acidification: Cool the filtrate in an ice bath and carefully acidify with concentrated hydrochloric acid to a pH of 1.
Isolation: The product, 1H-benzimidazole-2-sulfonic acid, will precipitate out of the solution. Collect the solid by filtration, wash with cold water, and dry under vacuum.
Protocol 2: Synthesis of 1-Ethyl-1H-benzimidazole-2-sulfonic Acid
This protocol is based on a reported N-alkylation procedure.[1]
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 1H-benzimidazole-2-sulfonic acid in a suitable solvent (e.g., water or a mixture of water and a polar aprotic solvent).
Base Addition: Add one equivalent of potassium hydroxide and stir until it is completely dissolved.
Alkylation: Add 1.1 equivalents of diethyl sulfate to the reaction mixture.
Heating: Heat the reaction mixture to 50°C and stir for 4 hours.
Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS to check for the consumption of the starting material.
Workup and Purification: After the reaction is complete, cool the mixture to room temperature. The purification will depend on the nature of the crude product and impurities. Refer to the "Difficulties in Product Purification" section in the troubleshooting guide for detailed procedures.
Data Summary
Table 1: Reaction Conditions for N-Ethylation of 1H-Benzimidazole-2-sulfonic Acid
Parameter
Reported Condition
Potential Optimization Range
Substrate
1H-Benzimidazole-2-sulfonic acid
-
Alkylating Agent
Diethyl sulfate
Other ethylating agents (e.g., ethyl iodide, ethyl bromide)
Technical Support Center: Purification of 1-ethyl-1H-benzimidazole-2-sulfonic acid
This guide provides troubleshooting advice and answers to frequently asked questions regarding the purification of 1-ethyl-1H-benzimidazole-2-sulfonic acid. The information is compiled from established methods for purify...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides troubleshooting advice and answers to frequently asked questions regarding the purification of 1-ethyl-1H-benzimidazole-2-sulfonic acid. The information is compiled from established methods for purifying related aryl sulfonic acids and benzimidazole derivatives, as specific literature on this compound is limited.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges in purifying 1-ethyl-1H-benzimidazole-2-sulfonic acid?
The main difficulties stem from the physicochemical properties of aryl sulfonic acids. The introduction of the sulfonic acid group makes the molecule highly polar and water-soluble.[1] This high solubility in water makes it challenging to isolate from aqueous reaction mixtures and complicates the removal of water-soluble impurities like inorganic salts.[1][2] Furthermore, standard purification techniques such as normal-phase silica gel chromatography are generally ineffective for such polar compounds.[3]
Q2: What are the most common impurities to expect?
Common impurities can include:
Inorganic Salts: Byproducts from the synthesis, such as sodium chloride or sodium bicarbonate, are often present and can be difficult to remove.[1][3][4]
Unreacted Starting Materials: Depending on the synthetic route, residual 1H-benzimidazole-2-sulfonic acid or alkylating agents may be present.
Sulfuric Acid: If a sulfonation reaction was used, residual sulfuric acid is a common impurity.[2]
Side-Reaction Products: Isomers or products of decomposition, as the sulfonic acid group can be unstable at high temperatures or under strongly acidic conditions.[1]
Q3: Why is standard silica gel chromatography not recommended for this compound?
Standard (normal-phase) silica gel chromatography is not suitable because 1-ethyl-1H-benzimidazole-2-sulfonic acid is extremely polar. It will bind very strongly to the polar silica gel stationary phase, resulting in poor separation, significant tailing, and likely irreversible adsorption to the column.
Q4: What safety precautions are necessary when handling this compound?
Sulfonic acids are strong acids and should be handled with care. They are corrosive and can cause severe chemical burns upon contact with skin or eyes.[1] Inhalation of dust or mists may lead to respiratory irritation.[1] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.
Troubleshooting Guide
Problem 1: The product "oils out" during crystallization instead of forming a solid.
"Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a crystalline solid. This is often caused by a solution being too supersaturated or cooled too quickly.[1]
Solution 1: Reduce Cooling Rate. Allow the solution to cool slowly to room temperature, and then gradually cool it further in an ice bath or refrigerator. Avoid placing a hot solution directly into an ice bath.
Solution 2: Adjust Solvent System. The solvent may not be ideal. Try adding a small amount of a co-solvent in which the compound is less soluble (an anti-solvent) dropwise to the solution at a slightly elevated temperature to induce crystallization.
Solution 3: Scratching. Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic scratches on the glass can provide nucleation sites for crystal growth.
Solution 4: Seeding. If you have a small amount of pure solid, add a tiny crystal to the supersaturated solution to initiate crystallization.
Problem 2: The final product is contaminated with inorganic salts (e.g., NaCl).
Due to the high water solubility of the product, removing co-soluble inorganic salts is a primary challenge.
Solution 1: Slurrying. Create a slurry of the impure solid in a minimal amount of a solvent where the product has low solubility but the salt has some solubility, or vice-versa. For aryl sulfonates, slurrying in a very small volume of cold water (e.g., 0.75 to 1.25 mL per gram of solid) can be effective, as the desired product may be less soluble than the inorganic salt in a saturated solution.[4]
Solution 2: Reverse-Phase Solid-Phase Extraction (SPE). Use a C18 SPE cartridge for desalting. Dissolve the crude product in a minimal amount of water, load it onto the pre-conditioned cartridge, wash the salts away with water, and then elute the purified product with a more organic solvent like methanol or acetonitrile.[3]
Solution 3: Ion Exchange Chromatography (IEX). This technique separates molecules based on charge. A weakly basic column can be used, where the product is retained, salts are washed away with water, and the product is then eluted with a weak, volatile acid like formic acid.[3]
Solution 4: Solvent Leaching. After thoroughly drying the crude mixture, attempt to extract the organic product with a solvent like hot ethanol or acetonitrile, in which the inorganic salts are poorly soluble.[3]
Problem 3: The product contains colored impurities.
Solution: Activated Charcoal Treatment. Dissolve the crude product in a suitable solvent (e.g., water or ethanol). Add a small amount of activated charcoal (typically 1-2% by weight), heat the mixture gently with stirring for 10-15 minutes, and then filter the hot solution through a pad of celite to remove the charcoal. The colored impurities adsorb to the charcoal. Proceed with crystallization of the purified filtrate.[5]
Data Presentation
Table 1: Comparison of Purification Techniques for 1-ethyl-1H-benzimidazole-2-sulfonic acid
Purification Method
Principle of Separation
Advantages
Disadvantages
Best For Removing
Recrystallization
Differential solubility of product and impurities at different temperatures.
Scalable, effective for removing many impurities.[1]
Can be difficult to find a suitable solvent; risk of "oiling out".[1]
Co-crystallizing organic impurities, some salts.
Slurrying
Differential solubility in a specific solvent volume.
Simple, fast, good for removing highly soluble impurities.[4]
May result in lower yield if product has some solubility.
Highly effective for separating ionic compounds from neutral or differently charged species.[1]
Can require specialized resins and buffers; may require lyophilization.[3]
Inorganic salts, non-ionic impurities.
Activated Charcoal
Adsorption of large, colored molecules.
Very effective for removing colored impurities.[5]
Can adsorb the desired product, reducing yield.
Color bodies, polymeric impurities.
Experimental Protocols
Protocol 1: Purification by Recrystallization from Water
Dissolution: In an Erlenmeyer flask, add the minimum amount of hot deionized water required to fully dissolve the crude 1-ethyl-1H-benzimidazole-2-sulfonic acid. Add the water portion-wise to avoid using an excessive amount.
Hot Filtration (Optional): If there are insoluble impurities (or if an activated charcoal treatment was performed), perform a hot gravity filtration to remove them. Use a pre-heated funnel and flask to prevent premature crystallization.
Cooling: Cover the flask and allow the solution to cool slowly to room temperature. Do not disturb the flask during this period.
Further Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the collected crystals with a small amount of ice-cold water or another solvent in which the product is sparingly soluble (e.g., cold ethanol) to remove residual soluble impurities.
Drying: Dry the purified crystals thoroughly under high vacuum, potentially with gentle heating if the compound is thermally stable.
Protocol 2: Desalting using a C18 Solid-Phase Extraction (SPE) Cartridge
Cartridge Conditioning: Condition a C18 SPE cartridge by passing methanol through it, followed by deionized water. Do not allow the cartridge to go dry.
Sample Preparation: Dissolve the crude, salt-containing product in a minimal volume of deionized water.
Loading: Carefully load the dissolved sample onto the conditioned C18 cartridge.
Washing (Desalting): Pass several column volumes of deionized water through the cartridge. This will elute the inorganic salts while the more hydrophobic product is retained on the C18 stationary phase.
Elution: Elute the purified product from the cartridge using methanol or acetonitrile. Collect the eluate.
Solvent Removal: Remove the solvent from the collected eluate using a rotary evaporator to yield the purified, desalted product.
Visualizations
Caption: Troubleshooting workflow for selecting a purification strategy.
Caption: Experimental workflow for C18 Solid-Phase Extraction (SPE) desalting.
common side reactions in the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-ethyl-1H-benzimidazole-2-s...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Troubleshooting Guides
This section addresses specific issues that may be encountered during the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid, focusing on common side reactions and purification challenges.
Issue 1: Presence of Multiple Isomers in the Final Product
Question: After the ethylation of 1H-benzimidazole-2-sulfonic acid, I observe a mixture of products that are difficult to separate. What are the likely isomeric impurities, and how can I minimize their formation?
Answer:
The N-ethylation of an unsymmetrical benzimidazole precursor can lead to the formation of regioisomers. The primary isomeric impurity is likely the 3-ethyl-1H-benzimidazole-2-sulfonic acid . The formation of these isomers is influenced by the reaction conditions.
Mitigation Strategies:
Control of Reaction Temperature: Lowering the reaction temperature can sometimes favor the formation of one isomer over the other.
Choice of Base and Solvent: The regioselectivity of N-alkylation can be highly dependent on the base and solvent system used. Screening different conditions may be necessary to optimize the yield of the desired 1-ethyl isomer.
Purification: Careful purification by fractional crystallization or column chromatography is often required to separate the isomers.
Issue 2: Formation of a Water-Soluble, Highly Polar Byproduct
Question: My reaction mixture contains a significant amount of a highly polar, water-soluble byproduct that is difficult to remove. What could this be, and how can I avoid its formation?
Answer:
This byproduct is likely a 1,3-diethylbenzimidazolium-2-sulfonate , a quaternary ammonium salt, resulting from over-alkylation of the benzimidazole ring. These salts are typically highly soluble in polar solvents.
Mitigation Strategies:
Stoichiometry Control: Use a stoichiometric amount or a slight excess of the ethylating agent. A large excess will significantly increase the formation of the quaternary salt.
Monitoring Reaction Progress: Closely monitor the reaction using techniques like TLC or HPLC to stop the reaction once the starting material is consumed, preventing further ethylation of the product.
Purification: If formed, the quaternary salt can sometimes be removed by washing the crude product with a non-polar organic solvent in which the desired product has low solubility.
Issue 3: Evidence of Polysulfonation or Incorrect Sulfonation Position
Question: I am synthesizing the target molecule by first preparing 1-ethyl-1H-benzimidazole and then performing sulfonation. My final product shows evidence of sulfonation at positions other than C2 or multiple sulfonic acid groups. How can I improve the selectivity of the sulfonation step?
Answer:
Sulfonation of the benzimidazole ring is an electrophilic aromatic substitution reaction. The position of sulfonation is directed by the existing substituents. While the 2-position is often reactive, sulfonation can also occur on the benzene ring, leading to isomers such as 1-ethyl-1H-benzimidazole-5-sulfonic acid or 1-ethyl-1H-benzimidazole-6-sulfonic acid . Polysulfonation can also occur under harsh reaction conditions.
Mitigation Strategies:
Choice of Sulfonating Agent: Milder sulfonating agents can offer better control and selectivity.
Reaction Temperature and Time: Lowering the reaction temperature and reducing the reaction time can minimize the formation of polysulfonated byproducts.
Protecting Groups: In some cases, protecting certain positions on the benzimidazole ring before sulfonation may be necessary to achieve the desired regioselectivity.
Frequently Asked Questions (FAQs)
Q1: What is a reliable synthetic route for 1-ethyl-1H-benzimidazole-2-sulfonic acid?
A1: A common and effective method is the N-alkylation of 1H-benzimidazole-2-sulfonic acid with an ethylating agent. A specific protocol involves the reaction of 1H-benzimidazole-2-sulfonic acid with diethyl sulfate in the presence of a base like potassium hydroxide.[1]
Q2: What are the most common side products I should expect in this synthesis?
Isomeric sulfonation products: If synthesizing via sulfonation of 1-ethyl-1H-benzimidazole, isomers with the sulfonic acid group on the benzene ring can form.
Polysulfonated products: Benzimidazoles with more than one sulfonic acid group.[2]
Q3: How can I purify the final product from these side products?
A3: Purification can be challenging due to the similar polarities of the desired product and its isomers.
Recrystallization: Fractional recrystallization from a suitable solvent system can be effective in separating isomers if their solubilities are sufficiently different.
Column Chromatography: Normal-phase or reversed-phase column chromatography can be used for separation. For sulfonic acids, ion-exchange chromatography might also be a viable option.
Preparative HPLC: For high-purity requirements, preparative HPLC is often the most effective method for separating closely related isomers.
Q4: What analytical techniques are best for identifying the main product and the side products?
A4:
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for structural elucidation and can help distinguish between isomers based on the chemical shifts and coupling patterns of the aromatic and ethyl group protons.[3][4][5]
High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is a powerful tool for assessing the purity of the product and quantifying the amount of each component in a mixture. Developing a suitable HPLC method is crucial for monitoring the reaction and guiding the purification process.[6][7][8][9]
Mass Spectrometry (MS): Mass spectrometry can confirm the molecular weight of the desired product and help identify byproducts, such as the over-alkylated quaternary salt.
Data Presentation
Table 1: Common Side Products and Their Characteristics
Side Product Name
Chemical Structure
Molecular Formula
Molecular Weight ( g/mol )
Key Identifying Features
3-ethyl-1H-benzimidazole-2-sulfonic acid
Isomer of the target compound
C9H10N2O3S
226.25
Different 1H and 13C NMR chemical shifts compared to the 1-ethyl isomer. May have a different retention time in HPLC.
1,3-diethylbenzimidazolium-2-sulfonate
Quaternary ammonium salt
C11H14N2O3S
254.31
Higher molecular weight, highly polar and water-soluble. Distinctive 1H NMR signals for the two equivalent ethyl groups.
1-ethyl-1H-benzimidazole-5(6)-sulfonic acid
Isomer of the target compound
C9H10N2O3S
226.25
Different substitution pattern on the benzene ring, leading to distinct aromatic proton signals in 1H NMR.
1-ethyl-1H-benzimidazole-disulfonic acid
Polysulfonated byproduct
C9H10N2O6S2
322.31
Higher molecular weight and increased polarity.
Experimental Protocols
Protocol 1: Synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid via N-alkylation
This protocol is based on the ethylation of 1H-benzimidazole-2-sulfonic acid.
Materials:
1H-benzimidazole-2-sulfonic acid
Diethyl sulfate
Potassium hydroxide
Suitable solvent (e.g., water or a polar aprotic solvent)
Procedure:
Dissolve 1H-benzimidazole-2-sulfonic acid in the chosen solvent containing potassium hydroxide to form the potassium salt.
Add diethyl sulfate to the solution.
Heat the reaction mixture at a controlled temperature (e.g., 50°C) for a specified time (e.g., 4 hours).[1]
Monitor the reaction progress by TLC or HPLC.
Upon completion, cool the reaction mixture and acidify with a suitable acid to precipitate the product.
Filter the crude product, wash with cold water, and dry.
Purify the crude product by recrystallization or column chromatography.
Mandatory Visualization
Caption: Synthetic pathways and potential side reactions.
Caption: Troubleshooting workflow for purification.
Technical Support Center: Stability of 1-ethyl-1H-benzimidazole-2-sulfonic acid in Solution
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered w...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered with 1-ethyl-1H-benzimidazole-2-sulfonic acid in solution.
Troubleshooting Guide
This guide is designed to help you identify and resolve common stability problems during your experiments.
Issue 1: Unexpected decrease in compound concentration over a short period.
Question: I've prepared a solution of 1-ethyl-1H-benzimidazole-2-sulfonic acid, and subsequent analysis by HPLC shows a lower concentration than expected. What could be the cause?
Answer: An unexpected decrease in concentration often points to degradation. Several factors could be at play. Consider the following possibilities:
Photodegradation: Benzimidazole derivatives are known to be sensitive to light, especially in solution.[1][2] Exposure to UV or even ambient laboratory light can initiate degradation.
pH Instability: The stability of benzimidazole sulfonic acids can be highly dependent on the pH of the solution.[3] Both acidic and alkaline conditions have been shown to accelerate the degradation of related compounds.[3]
Oxidation: The benzimidazole ring system can be susceptible to oxidative degradation.[4] The presence of dissolved oxygen or oxidizing agents in your solvent can contribute to the loss of your compound.
Temperature: While many benzimidazoles are thermally stable in solid form, elevated temperatures can accelerate degradation in solution.[1][2]
Troubleshooting Steps:
Protect from Light: Prepare and store your solutions in amber vials or wrap your containers in aluminum foil to minimize light exposure.
Control pH: Ensure the pH of your solvent is controlled and appropriate for your experiment. If possible, work in a buffered solution within a neutral pH range (e.g., pH 6-8), as extremes in pH can promote degradation.[3]
Use Degassed Solvents: To minimize oxidation, use solvents that have been degassed by sparging with an inert gas like nitrogen or argon.
Maintain Low Temperatures: Store your solutions at refrigerated (2-8 °C) or frozen (-20 °C or -80 °C) temperatures to slow down potential degradation reactions.[5]
Issue 2: Appearance of unknown peaks in my chromatogram.
Question: After storing my solution of 1-ethyl-1H-benzimidazole-2-sulfonic acid, I see new, unidentified peaks in my HPLC analysis. What are these, and how can I prevent them?
Answer: The appearance of new peaks strongly suggests the formation of degradation products. The identity of these products will depend on the degradation pathway.
Potential Degradation Pathways and Products:
Hydrolysis: The sulfonic acid group or other substituents on the benzimidazole ring could be susceptible to hydrolysis, especially under acidic or basic conditions. A potential hydrolysis product could be 1-ethyl-1H-benzimidazol-2-ol.
Photodegradation: UV exposure can lead to complex reactions, including desulfonation (loss of the SO₃H group) and cleavage of the benzimidazole ring.[6]
Oxidation: Oxidative degradation can lead to the formation of N-oxides or hydroxylated species on the benzimidazole or ethyl groups. Initial oxygenation often occurs on the benzene ring portion of the benzimidazole.[4]
Troubleshooting and Identification Workflow:
The following diagram illustrates a logical workflow for troubleshooting the appearance of unknown peaks.
troubleshooting guide for reactions involving benzimidazole derivatives
Welcome to the technical support center for reactions involving benzimidazole derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance f...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for reactions involving benzimidazole derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for common experimental challenges.
This section addresses specific issues encountered during the synthesis of benzimidazole derivatives in a question-and-answer format.
FAQ 1: Why is my reaction yield consistently low or failing entirely?
Answer:
Low or no product yield is a frequent issue in benzimidazole synthesis. The problem can typically be traced back to suboptimal reaction conditions or the quality of the reagents.[1][2]
Potential Causes and Solutions:
Suboptimal Reaction Conditions:
Temperature: The reaction may be too cold to proceed efficiently, or too hot, leading to the decomposition of starting materials or the final product.[1] For many traditional methods, temperatures above 100°C are required to drive the reaction to completion.[3]
Solution: Optimize the reaction temperature. Monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal balance of reaction rate and product stability.[3][4] Consider modern approaches like microwave-assisted synthesis, which can dramatically reduce reaction times from hours to minutes and increase yields.[5]
Inefficient Catalyst or Reagents:
Catalyst: The catalyst may be inactive, or the loading might be insufficient.[1] While classical methods use strong acids like PPA or p-TsOH, a wide range of modern catalysts exist, from Lewis acids to heterogeneous nanoparticles.[2][6]
Solution: If using a catalyst, ensure it is active and from a reliable source.[1] Experiment with different catalysts or increase the catalyst loading.[2] For example, ammonium chloride is an effective and environmentally benign catalyst for condensations involving aldehydes.[7][8]
Starting Materials: Impurities in the o-phenylenediamine or the corresponding aldehyde/carboxylic acid can interfere with the reaction.[1] o-Phenylenediamine is particularly susceptible to oxidation, which can inhibit the reaction.[1]
Solution: Purify starting materials if their quality is questionable.[1] When possible, run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[1][4]
Incorrect Solvent Choice:
Solvent: The solvent plays a critical role in reaction rate and yield.[1] Polar solvents like methanol and ethanol have been shown to produce high yields in certain catalytic systems.[9]
Solution: Perform a solvent screen to identify the optimal medium for your specific substrate and catalyst combination.[2] Common solvents to test include ethanol, methanol, chloroform, and DMF.[7][9]
FAQ 2: My reaction is forming multiple products or significant side products. How can I improve selectivity?
Answer:
The formation of multiple products is often observed, especially when using aldehydes as the electrophile. Key factors influencing selectivity include stoichiometry, solvent, and catalyst choice.[1]
Potential Causes and Solutions:
Formation of 1,2-Disubstituted Benzimidazoles: A common side product is the 1,2-disubstituted benzimidazole, which arises from the reaction of two aldehyde molecules with one molecule of o-phenylenediamine.[1]
Solution: Carefully control the stoichiometry. Using a 1:1 molar ratio or a slight excess of the o-phenylenediamine can favor the formation of the desired 2-substituted product.[1] The choice of solvent can also influence selectivity; non-polar solvents like toluene may favor 2-substituted products.[1]
N-Alkylation: If alkylating agents are present or formed in-situ, N-alkylation of the benzimidazole ring can occur as a side reaction.[1]
Solution: This is more common in multi-step syntheses. If N-alkylation is a recurring issue, consider a protection strategy for the benzimidazole nitrogen or adjust the reaction conditions to minimize the presence of alkylating species.
Oxidation of Starting Material: o-Phenylenediamine is prone to oxidation, which leads to colored impurities and a complex product mixture.[1]
Solution: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[1] Using o-phenylenediamine dihydrochloride salt can sometimes reduce the formation of colored impurities.[2]
FAQ 3: I am struggling to purify my benzimidazole derivative. What are the best strategies?
Answer:
Purification can be challenging due to the polarity of benzimidazole derivatives and the potential for hydrogen bonding.[3] Common impurities include unreacted starting materials and colored oxidation byproducts.[1][3]
Recommended Purification Techniques:
Column Chromatography: This is a highly effective method for separating benzimidazoles from impurities with different polarities.[3] You may need to screen several solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) to achieve good separation.[1]
Recrystallization: If a solid product is obtained, recrystallization from a suitable solvent (such as ethanol) is an excellent method for purification.[6] Benzimidazoles are often soluble in hot water or alcohols and insoluble in cold water.[10]
Acid-Base Extraction: Benzimidazoles contain a basic nitrogen atom, which can be exploited for purification.[1] Dissolve the crude product in an organic solvent and extract it into an acidic aqueous solution. The non-basic impurities will remain in the organic layer. Then, neutralize the aqueous layer to precipitate the purified benzimidazole, which can be collected by filtration.[1]
Activated Carbon Treatment: If your product is dark-colored due to oxidation impurities, treating a solution of the crude product with activated carbon can effectively remove the color before filtration and final purification.[1]
FAQ 4: My N-alkylation reaction is not working efficiently. How can I troubleshoot it?
Answer:
N-alkylation issues often stem from incomplete deprotonation of the benzimidazole nitrogen, the reactivity of the alkylating agent, or the formation of multiple products.[11]
Potential Causes and Solutions:
Incomplete Deprotonation: For the benzimidazole to act as an effective nucleophile, its N-H proton must be removed.
Solution: Use an appropriate base. For less reactive systems, a strong base like sodium hydride (NaH) in an anhydrous solvent like THF or DMF is effective.[11] For many reactions, weaker inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are sufficient, with Cs₂CO₃ often being highly effective.[11]
Low Reactivity of Alkylating Agent: The nature of the leaving group on the alkylating agent is critical.
Solution: The reactivity order for alkyl halides is I > Br > Cl.[11] If you are using an alkyl chloride and observing low reactivity, switch to the corresponding bromide or iodide.[11]
Formation of Dialkylated Products: The newly formed N-alkylated benzimidazole can sometimes be further alkylated, leading to a quaternary salt.
Solution: Use a slight excess of the benzimidazole (e.g., 1.1 equivalents) relative to the alkylating agent.[11] Adding the alkylating agent slowly (dropwise) can also minimize this side reaction.[11]
Data Presentation: Reaction Condition Optimization
The following tables summarize quantitative data from studies optimizing benzimidazole synthesis.
Table 1: Optimization of Catalyst for 2-Phenylbenzimidazole Synthesis [7][8]
Entry
Catalyst (NH₄X)
Amount (mol)
Time (hours)
Yield (%)
1
NH₄Br
4
4
86
2
NH₄Cl
4
4
92
3
NH₄F
5
5
72
4
(NH₄)₂SO₄
4
12
78
Reaction Conditions: o-phenylenediamine (1 mmol), benzaldehyde (1 mmol), catalyst in CHCl₃ at room temperature.
Table 2: Effect of Solvent on Cobalt-Catalyzed Synthesis [9]
Table 3: Comparison of Catalyst Loading using MgO@DFNS [12]
Entry
Catalyst Loading (wt%)
Time (h)
Conversion (%)
Selectivity (%)
Yield (%)
1
0
4
45
65
32
2
0
16
72
54
60
3
5
4
85
80
75
4
10
4
99
96
98
5
15
4
99
95
97
Reaction Conditions: o-phenylenediamine (1 mmol), benzaldehyde (1.2 mmol) in ethanol at room temperature.
Experimental Protocols
Protocol 1: General Synthesis using Ammonium Chloride Catalyst[2][7]
This protocol describes the synthesis of 2-phenyl-1H-benzo[d]imidazole.
Materials:
o-phenylenediamine (1 mmol)
Benzaldehyde (1 mmol)
Ammonium Chloride (NH₄Cl) (4 mmol)
Chloroform (CHCl₃) (5 mL)
Ethyl acetate
Anhydrous sodium sulfate
Procedure:
To a stirred solution of o-phenylenediamine in CHCl₃ (5 ml), add NH₄Cl.[2]
Add benzaldehyde to the mixture and stir at room temperature for four hours.[2]
Monitor the reaction progress using Thin Layer Chromatography (TLC) (eluent: Hexane/ethyl acetate 30/70).[7]
Upon completion, remove the solvent under reduced pressure.[7]
Extract the product with ethyl acetate (20 mL).[7]
Wash the organic layer with water (10 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[8]
Purify the crude product by recrystallization or column chromatography.[2]
Protocol 2: Phillips-Ladenburg Condensation with Acid Catalyst[6]
This protocol is a foundational method for synthesizing 2-substituted benzimidazoles from carboxylic acids.
Materials:
o-phenylenediamine (1.0 eq)
Desired carboxylic acid (1.0-1.2 eq)
Polyphosphoric acid (PPA) or p-toluenesulfonic acid (p-TsOH) (catalytic amount)
10% Sodium hydroxide (NaOH) solution
Crushed ice
Procedure:
In a round-bottom flask, combine the o-phenylenediamine and the carboxylic acid.[6]
Add a catalytic amount of the strong acid (PPA or p-TsOH).[6]
Heat the reaction mixture under reflux for 2-6 hours, monitoring progress by TLC.[6]
After the reaction is complete, cool the mixture to room temperature.[6]
Carefully pour the mixture into a beaker containing crushed ice and 10% NaOH solution to neutralize the acid.[6]
Stir the neutralized mixture until a precipitate forms.[6]
Collect the solid product by filtration, wash with cold water, and dry.[10]
Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure benzimidazole derivative.[6]
Technical Support Center: Synthesis of Monosulfonated Aromatic Compounds
Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you avoid the formation...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you avoid the formation of disulfonic acid byproducts during the synthesis of monosulfonated aromatic compounds.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that lead to the formation of disulfonic acid byproducts?
A1: The formation of disulfonic acid byproducts is primarily influenced by harsh reaction conditions. Key factors include:
High Reaction Temperature: Elevated temperatures can provide the necessary activation energy for a second sulfonation to occur.[1][2]
Excess Sulfonating Agent: Using a significant molar excess of the sulfonating agent increases the probability of multiple substitutions on the aromatic ring.[1]
Prolonged Reaction Time: Allowing the reaction to proceed for an extended period can lead to the formation of the thermodynamically more stable, but often undesired, disulfonated products.
Choice of Sulfonating Agent: Highly reactive sulfonating agents, such as fuming sulfuric acid (oleum) or sulfur trioxide, are more likely to cause polysulfonation compared to concentrated sulfuric acid.[3][4]
Q2: How does temperature control the selectivity between mono- and di-sulfonation?
A2: Temperature is a critical parameter for controlling selectivity in sulfonation reactions, often determining whether the reaction is under kinetic or thermodynamic control.[1][5][6]
Kinetic Control (Lower Temperatures): At lower temperatures, the reaction is generally irreversible, and the product that forms the fastest (the one with the lowest activation energy) will be the major product.[1][5][6] For many aromatic compounds, monosulfonation is kinetically favored.
Thermodynamic Control (Higher Temperatures): At higher temperatures, the sulfonation reaction becomes reversible.[5][7][8] This allows for an equilibrium to be established, which favors the most thermodynamically stable product. In many cases, disulfonic acids are more stable and their formation is favored at elevated temperatures. The classic example is the sulfonation of naphthalene, where lower temperatures (around 80°C) yield the kinetically favored 1-naphthalenesulfonic acid, while higher temperatures (around 160°C) lead to the thermodynamically more stable 2-naphthalenesulfonic acid.[5][6][9]
Q3: Is the sulfonation reaction always reversible? How can this be used to my advantage?
A3: Yes, a key characteristic of aromatic sulfonation is its reversibility.[3][7][8][10] The forward reaction (sulfonation) is favored in concentrated acid, while the reverse reaction (desulfonation) is favored in hot, dilute aqueous acid.[8][10] This reversibility can be strategically employed:
Protecting Groups: A sulfonic acid group can be introduced to block a specific position on an aromatic ring, directing subsequent reactions to other positions. The sulfonic acid group can then be removed by heating the product in dilute acid.[3][10][11]
Isomer Control: As seen with naphthalene, controlling the temperature can allow for the selective formation of a desired isomer based on kinetic versus thermodynamic stability.[5][6]
Q4: What are some common sulfonating agents and how do they compare in terms of reactivity?
A4: Several reagents can be used for sulfonation, each with different levels of reactivity. The choice of agent can significantly impact the outcome of the reaction.
Sulfonating Agent
Formula
Typical Reactivity
Notes
Fuming Sulfuric Acid (Oleum)
H₂SO₄·xSO₃
Very High
A solution of sulfur trioxide in sulfuric acid. Its high reactivity increases the risk of polysulfonation and side reactions like sulfone formation.[3]
Sulfur Trioxide
SO₃
Very High
The active electrophile in many sulfonation reactions. It is highly reactive and can be difficult to control.[4][8]
Concentrated Sulfuric Acid
H₂SO₄
High
A common and effective sulfonating agent. The reaction is reversible.[8][12]
Chlorosulfuric Acid
ClSO₃H
High
An effective sulfonating agent that produces HCl as a byproduct.[8]
Sulfamic Acid
H₃NSO₃
Mild
A milder and more selective agent, often used for the sulfation of alcohols. It can selectively sulfate alcohol groups without sulfonating aromatic rings.[4]
Troubleshooting Guide
This guide addresses common issues encountered during the synthesis of monosulfonated aromatic compounds.
Issue
Potential Cause(s)
Recommended Solution(s)
Significant formation of disulfonic acid byproduct
Reaction temperature is too high.
Lower the reaction temperature. For kinetically controlled reactions, maintaining a lower temperature is crucial.[1]
Excess sulfonating agent was used.
Use a stoichiometric amount of the sulfonating agent. A slight excess may be necessary, but large excesses should be avoided.[1]
Reaction time is too long.
Monitor the reaction progress using techniques like TLC or HPLC and stop the reaction once the desired monosulfonated product is maximized.
The chosen sulfonating agent is too reactive.
Consider using a milder sulfonating agent (e.g., concentrated sulfuric acid instead of oleum).[4]
Low yield of the desired monosulfonic acid
Reaction temperature is too low.
Gradually increase the temperature in small increments (e.g., 5-10°C) while monitoring the reaction.[1]
Insufficient amount of sulfonating agent.
Ensure a stoichiometric amount of the sulfonating agent is used.
The reaction has not gone to completion.
Increase the reaction time and monitor for the consumption of the starting material.
Formation of sulfone byproducts
High reaction temperature.
Lower the reaction temperature, as sulfone formation is often favored at elevated temperatures.[1]
High concentration of sulfur trioxide.
If using oleum or SO₃, consider switching to concentrated sulfuric acid or using an inert solvent to dilute the reactants.[13]
Difficulty in isolating the monosulfonated product
The product is highly soluble in the reaction mixture.
After the reaction, carefully pour the mixture onto crushed ice to precipitate the sulfonic acid.[1]
Presence of significant amounts of sulfuric acid.
The product can be purified by converting the sulfonic acid to a salt (e.g., with NaCl or CaCO₃) to facilitate isolation and removal of sulfuric acid.[14]
Experimental Protocols
Protocol 1: Kinetically Controlled Monosulfonation of Naphthalene
This protocol is designed to favor the formation of naphthalene-1-sulfonic acid.
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a thermometer, add naphthalene.
Reagent Addition: Place the flask in an ice bath to cool. Slowly add one molar equivalent of concentrated sulfuric acid while vigorously stirring. Ensure the internal temperature does not exceed 80°C.[1]
Reaction: Maintain the reaction mixture at 80°C for 1 to 2 hours. Monitor the reaction progress by TLC or HPLC.
Work-up: Once the reaction is complete, carefully pour the reaction mixture over crushed ice.
Isolation: The naphthalene-1-sulfonic acid will precipitate out of the solution. Collect the solid product by filtration and wash with cold water.
Purification: The crude product can be recrystallized from a suitable solvent or purified via its salt.
Visualizations
Caption: A generalized experimental workflow for the synthesis of monosulfonated aromatic compounds.
Caption: A decision-making workflow for troubleshooting the formation of disulfonic acid byproducts.
Technical Support Center: Optimization of Reaction Conditions for Ethylation of Benzimidazole
Welcome to the technical support center for the optimization of reaction conditions for the ethylation of benzimidazole. This guide is designed for researchers, scientists, and drug development professionals to provide t...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the optimization of reaction conditions for the ethylation of benzimidazole. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions encountered during the N-ethylation of benzimidazoles.
Troubleshooting Guide
This section addresses specific issues that may arise during the ethylation of benzimidazoles, offering potential causes and solutions in a question-and-answer format.
Problem 1: Low to no yield of the desired N-ethylated product.
Question: My N-ethylation reaction of a substituted benzimidazole is resulting in a very low yield or no product at all. What are the possible reasons and how can I improve the yield?
Answer:
Low yields in benzimidazole N-ethylation can stem from several factors.[1] Key areas to investigate include:
Purity of Starting Materials: Ensure your starting benzimidazole is pure and dry, as impurities can inhibit the reaction. Similarly, the ethylating agent (e.g., ethyl iodide, diethyl sulfate) should be fresh.[1]
Choice of Base: The base is critical for deprotonating the benzimidazole's N-H group. A base that is too weak may not be effective, while a very strong base could lead to unwanted side reactions.[1] Commonly used bases include potassium carbonate (K₂CO₃), sodium hydride (NaH), and triethylamine (Et₃N).[2][3]
Solvent Selection: It is crucial to use a dry, aprotic solvent like acetone, dimethylformamide (DMF), or acetonitrile (MeCN). Protic solvents (e.g., ethanol, water) can quench the benzimidazole anion, hindering the reaction.[1][2]
Reaction Temperature and Time: These parameters often require optimization. Some reactions may need heating to proceed at a reasonable rate, while others might benefit from lower temperatures to minimize side reactions.[1][4] Monitoring the reaction progress using Thin Layer Chromatography (TLC) is recommended to determine the optimal reaction time.[5]
Stoichiometry: The molar ratio of the reactants is important. An insufficient amount of the ethylating agent will lead to incomplete conversion, while a large excess can promote the formation of undesired quaternary salts.[1]
Problem 2: Formation of a mixture of regioisomers (N1 and N3 ethylation).
Question: I am obtaining a mixture of the two possible N-ethylated regioisomers, and separation is proving difficult. How can I improve the regioselectivity of my reaction?
Answer:
Achieving high regioselectivity is a common challenge in the N-alkylation of unsymmetrically substituted benzimidazoles. The formation of two regioisomers is due to the tautomeric nature of the benzimidazole ring, where the N-H proton can reside on either nitrogen atom.[1] Several strategies can be employed to enhance regioselectivity:
Steric Hindrance: Bulky substituents on the benzimidazole ring can sterically hinder one of the nitrogen atoms, favoring ethylation at the less hindered position.[1]
Electronic Effects: The electronic properties of substituents on the benzimidazole ring can influence the nucleophilicity of the nitrogen atoms. Electron-donating groups can increase the reactivity of the adjacent nitrogen, while electron-withdrawing groups can decrease it.[1]
Reaction Conditions: The choice of solvent and base can influence the ratio of the two tautomers and, consequently, the regioselectivity of the ethylation. In some cases, specific conditions can be developed to favor the formation of the more sterically hindered isomer.[6]
Problem 3: Formation of a 1,3-diethylbenzimidazolium salt.
Question: My reaction is producing a significant amount of a salt-like byproduct, which I suspect is the over-ethylated quaternary salt. How can I avoid this?
Answer:
The formation of a 1,3-diethylbenzimidazolium salt is a common side reaction, particularly when using an excess of the ethylating agent or under harsh reaction conditions.[1] To minimize this byproduct:
Control Stoichiometry: Use the ethylating agent in a controlled stoichiometric amount, typically 1.0 to 1.2 equivalents relative to the benzimidazole.[1]
Slow Addition: Adding the ethylating agent slowly to the reaction mixture can help to avoid localized high concentrations that might favor over-ethylation.[1]
Moderate Conditions: If the reaction requires heating, it is advisable to use the lowest effective temperature.
Purification: If the quaternary salt does form, it can often be removed from the reaction mixture by precipitation and filtration, as it is typically insoluble in many common organic solvents.[1]
Frequently Asked Questions (FAQs)
Q1: What are the most common ethylating agents for benzimidazole?A1: Common ethylating agents include ethyl iodide, ethyl bromide, diethyl sulfate, and ethyl tosylate. The choice of agent can depend on reactivity, cost, and the specific requirements of the synthesis.
Q2: How can I purify my N-ethylated benzimidazole product?A2: Purification of N-ethylated benzimidazoles often requires chromatographic techniques, especially if a mixture of regioisomers is present. Column chromatography on silica gel is the most common and effective method.[1] A gradient elution, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is often effective.[1] In cases where impurities are highly colored, treatment with activated carbon can be beneficial.[5]
Q3: Can I run the ethylation reaction under solvent-free conditions?A3: In some cases, solvent-free conditions can be effective and offer environmental benefits. For instance, heating an α-chloroketone with an excess of benzimidazole has been shown to be effective for N-alkylation.[2] However, the feasibility of solvent-free conditions depends heavily on the specific substrates and reagents used.
Data Presentation
Table 1: Optimization of Reaction Conditions for Ethylation of Benzimidazole
Note: The table includes data from various N-alkylation reactions of benzimidazoles to illustrate the effects of different reaction parameters. Direct ethylation data is limited, but these examples provide valuable insights for optimization.
Experimental Protocols
Protocol 1: General Procedure for N-ethylation of a Benzimidazole using Ethyl Iodide
This protocol is a general guideline and may require optimization for specific substrates.
Preparation: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the substituted benzimidazole (1.0 eq) and a suitable anhydrous solvent (e.g., acetone or DMF).
Addition of Base: Add the base (e.g., K₂CO₃, 1.5 eq) to the suspension.
Addition of Ethylating Agent: While stirring, add ethyl iodide (1.1 eq) dropwise to the reaction mixture at room temperature.
Reaction: The reaction mixture may be stirred at room temperature or heated to reflux, depending on the reactivity of the substrate. Monitor the reaction progress by TLC.
Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the base. The filtrate is then concentrated under reduced pressure.
Purification: The crude product is purified by column chromatography on silica gel to yield the desired N-ethylated benzimidazole(s).
Protocol 2: Purification of N-ethylated Benzimidazoles by Column Chromatography
Slurry Preparation: Adsorb the crude product onto a small amount of silica gel by dissolving it in a suitable solvent (e.g., dichloromethane), adding the silica gel, and then removing the solvent under reduced pressure.
Column Packing: Pack a glass column with silica gel using a slurry of the chosen eluent (a non-polar solvent like hexane).
Loading: Carefully load the dried silica with the adsorbed product onto the top of the packed column.
Elution: Elute the column with the chosen solvent system, gradually increasing the polarity (e.g., by increasing the percentage of ethyl acetate in hexane). Collect fractions and monitor them by TLC to identify the fractions containing the desired product(s).
Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.
Visualizations
Caption: Tautomerism-driven regioselectivity in benzimidazole N-ethylation.
Caption: General experimental workflow for benzimidazole N-ethylation.
Navigating the Synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid: A Technical Support Guide
For researchers, scientists, and professionals in drug development, scaling up the synthesis of any chemical compound presents a unique set of challenges. This technical support center provides a comprehensive guide to t...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, scaling up the synthesis of any chemical compound presents a unique set of challenges. This technical support center provides a comprehensive guide to troubleshooting and frequently asked questions for the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid, a versatile building block in medicinal chemistry and materials science.
Troubleshooting Guide: Overcoming Common Hurdles in Synthesis
This guide addresses specific issues that may arise during the experimental process, offering targeted solutions to ensure a successful and efficient scale-up.
Issue ID
Question
Possible Causes
Suggested Solutions
TSG-001
Low or no yield of the desired product.
- Incomplete reaction. - Incorrect reaction temperature or time. - Degradation of starting materials or product. - Inefficient alkylation or sulfonation.
- Monitor the reaction progress using TLC or HPLC. - Optimize temperature and reaction time based on small-scale experiments.[1] - Ensure starting materials are pure and dry. - Consider alternative alkylating or sulfonating agents.[2]
TSG-002
Formation of multiple byproducts.
- Lack of regioselectivity in sulfonation.[2] - Over-alkylation of the benzimidazole ring. - Side reactions due to harsh reaction conditions.
- Employ selective sulfonation methods, potentially using a protecting group strategy.[2] - Use a stoichiometric amount of the alkylating agent and control the reaction temperature. - Explore milder reaction conditions, such as lower temperatures or alternative bases.
TSG-003
Difficulty in isolating and purifying the final product.
- Product is highly soluble in the reaction mixture. - Presence of impurities with similar polarity to the product. - The product precipitates as an oil instead of a solid.
- Adjust the pH of the solution to precipitate the sulfonic acid.[3] - Utilize column chromatography with an appropriate solvent system. - For oily products, try trituration with a non-polar solvent to induce solidification.
TSG-004
The reaction is not proceeding to completion.
- Inactive catalyst or reagent. - Insufficient mixing in a larger reaction vessel. - Presence of moisture or other inhibitors.
- Use fresh or properly stored reagents and catalysts. - Ensure adequate mechanical stirring for heterogeneous mixtures, especially at scale. - Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and use dry solvents.
TSG-005
Charring or decomposition of the reaction mixture is observed.
- Exothermic reaction is not being controlled. - Localized overheating. - Reaction temperature is too high.
- Add reagents portion-wise to control the exotherm. - Improve stirring and consider using a cooling bath. - Re-evaluate the optimal reaction temperature.
Frequently Asked Questions (FAQs)
This section addresses common questions regarding the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Q1: What are the primary synthesis routes for 1-ethyl-1H-benzimidazole-2-sulfonic acid?
There are two main approaches for the synthesis of this compound. The first involves the direct ethylation of 1H-benzimidazole-2-sulfonic acid.[1][4] The second, and often more controlled method, involves a two-step process: first, the ethylation of a suitable benzimidazole precursor, such as 1H-benzimidazole-2-thiol, followed by oxidation to the sulfonic acid.[2]
Q2: What are the critical safety precautions to consider when scaling up this synthesis?
Working with alkylating agents like diethyl sulfate requires caution as they are potentially carcinogenic. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. Reactions involving strong acids or bases can be highly exothermic and require careful temperature control.
Q3: How can I improve the yield and purity of my product?
Optimizing reaction conditions is key. This includes fine-tuning the temperature, reaction time, and stoichiometry of reactants. Microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields for benzimidazole derivatives.[2][5] For purification, recrystallization from a suitable solvent or preparative HPLC can be effective.[6]
Q4: Are there any recommended analytical techniques to monitor the reaction progress and characterize the final product?
Thin-layer chromatography (TLC) is a simple and effective method for monitoring the consumption of starting materials and the formation of the product. For detailed analysis and characterization, High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) are recommended.
Q5: What are some of the challenges associated with the sulfonation step?
A primary challenge in the sulfonation of benzimidazoles is achieving regioselectivity, meaning the sulfonic acid group is introduced at the desired position (C2).[2] Using starting materials that already have a functional group at the 2-position, which can be converted to a sulfonic acid (like a thiol group), can circumvent this issue.
Experimental Protocols
Method 1: Ethylation of 1H-Benzimidazole-2-sulfonic acid[1]
This protocol is based on the direct alkylation of the benzimidazole ring.
Materials:
1H-Benzimidazole-2-sulfonic acid
Diethyl sulfate
Potassium hydroxide
Ethanol
Water
Procedure:
Dissolve 1H-benzimidazole-2-sulfonic acid in an aqueous solution of potassium hydroxide.
To this solution, add diethyl sulfate dropwise at a controlled temperature.
Heat the reaction mixture to 50°C and maintain for 4 hours.[1]
Monitor the reaction progress by TLC.
Upon completion, cool the reaction mixture and acidify with a suitable acid (e.g., HCl) to precipitate the product.
Filter the precipitate, wash with cold water, and dry under vacuum.
Recrystallize from an appropriate solvent system to obtain the pure product.
Visualizing the Workflow
A clear understanding of the experimental workflow is crucial for successful execution and troubleshooting.
Caption: Experimental workflow for the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Signaling Pathway Context
While the primary focus is on synthesis, understanding the potential biological relevance of the target molecule is important. Benzimidazole derivatives are known to interact with various biological pathways. The diagram below illustrates a hypothetical signaling pathway where a benzimidazole derivative might act as an inhibitor.
Caption: Hypothetical inhibition of the MAPK/ERK signaling pathway by a benzimidazole derivative.
Technical Support Center: 1-ethyl-1H-benzimidazole-2-sulfonic acid Degradation Pathways
This technical support center provides researchers, scientists, and drug development professionals with guidance on the potential degradation pathways of 1-ethyl-1H-benzimidazole-2-sulfonic acid. As direct experimental d...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with guidance on the potential degradation pathways of 1-ethyl-1H-benzimidazole-2-sulfonic acid. As direct experimental data for this specific compound is limited in publicly available literature, this guide extrapolates information from structurally similar compounds, primarily other benzimidazole derivatives and sulfonic acids, to provide a robust starting point for your investigations.
Frequently Asked Questions (FAQs)
Q1: What are the most probable degradation pathways for 1-ethyl-1H-benzimidazole-2-sulfonic acid?
A1: Based on related benzimidazole and sulfonic acid compounds, the primary degradation pathways to investigate are photodegradation, oxidative degradation, and hydrolysis under acidic or basic conditions.[1][2][3] The benzimidazole ring system and the sulfonic acid group are the most likely sites of chemical transformation.
Q2: What are the likely initial degradation products?
A2: The initial degradation steps could involve:
Desulfonation: Cleavage of the C-S bond to remove the sulfonic acid group, potentially forming 1-ethyl-1H-benzimidazole.[4]
Hydroxylation: Addition of hydroxyl groups to the benzimidazole ring system, a common step in both photodegradation and oxidative pathways.[4][5]
N-Dealkylation: Cleavage of the ethyl group from the imidazole nitrogen, although this is generally less common than attacks on the ring or sulfonic acid group.
Ring Opening: Under more forceful conditions, the imidazole or benzene ring could cleave.[4][6]
Q3: Which analytical techniques are most suitable for studying the degradation of this compound?
A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method, typically with UV or Diode Array Detection (DAD), is the primary tool for separating the parent compound from its degradation products.[7][8] For structural elucidation of the degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with high-resolution mass spectrometry (e.g., QTOF-MS), is indispensable.[7][8]
Q4: How can I perform a forced degradation study for this compound?
A4: A forced degradation study, or stress testing, involves exposing the compound to harsh conditions to accelerate its breakdown.[9][10][11] This helps in identifying potential degradation products and developing a stability-indicating analytical method. Standard conditions include exposure to acidic, basic, oxidative, photolytic, and thermal stress.[9][10][12] A detailed protocol is provided in the "Experimental Protocols" section.
Troubleshooting Guides
Issue 1: I am not observing any degradation under my stress conditions.
Question: I have subjected my sample to 0.1 M HCl and 0.1 M NaOH at room temperature for 24 hours, but my HPLC analysis shows no significant degradation. What should I do?
Answer:
Increase Stress Severity: Benzimidazole and sulfonic acid moieties can be relatively stable.[13] Increase the temperature of your hydrolytic studies to 60-80°C.[2][9]
Increase Stress Duration: Extend the study duration beyond 24 hours, taking time points at 48, 72, and 168 hours (7 days) if necessary.[9]
Increase Reagent Concentration: For oxidative studies, if a 3% H₂O₂ solution yields no degradation, you can cautiously increase the concentration or the temperature.
Verify Analytical Method: Ensure your HPLC method is capable of separating potential degradants from the parent peak. A co-eluting peak might mask the degradation.
Issue 2: My results from degradation studies are not reproducible.
Question: I am getting different degradation profiles each time I run my photostability or thermal degradation experiment. Why is this happening?
Answer:
Control Environmental Conditions: Ensure strict control over experimental variables. For photostability, use a calibrated light source and control the distance and temperature.[9] For thermal studies, use a calibrated oven with minimal temperature fluctuation.
Standardize Sample Preparation: Inconsistent initial concentration, pH, or solvent composition can lead to variability.[14] Ensure the compound is fully dissolved before starting the experiment.
Minimize Headspace/Oxygen: For thermal and photolytic studies, oxygen from the air can participate in side reactions.[2] Consider conducting experiments under an inert atmosphere (e.g., nitrogen) to isolate specific degradation pathways.
Check for Contaminants: Ensure solvents and reagents are free from impurities (like metal ions) that could catalyze degradation reactions.
Issue 3: I see many small, unexpected peaks in my chromatogram after stress testing.
Question: After exposing my sample to oxidative conditions, my HPLC chromatogram is noisy with multiple small peaks. How do I interpret this?
Answer:
Analyze a Placebo: Always run a "placebo" or blank sample (solution without the active compound) under the same stress conditions.[10] This helps differentiate peaks arising from the degradation of your compound versus those from the solvent or excipients.
Reduce Stress Level: The formation of numerous minor products suggests that the degradation may be too extensive, leading to secondary and tertiary degradants. Reduce the stress level (e.g., lower temperature, shorter duration, or lower reagent concentration) to favor the formation of primary degradation products. An ideal forced degradation study aims for 5-20% degradation of the parent compound.[10][11]
Use Mass Spectrometry: Use LC-MS to obtain mass data for the small peaks. This can help determine if they are related to the parent compound or are artifacts.
Potential Degradation Pathways
While specific pathways for 1-ethyl-1H-benzimidazole-2-sulfonic acid are not established, the following diagram illustrates a hypothetical photodegradation pathway based on known reactions of similar molecules like 2-phenylbenzimidazole-5-sulfonic acid (PBSA).[3][4] Key proposed steps include desulfonation and hydroxylation of the benzimidazole ring.
Caption: Hypothetical photodegradation pathway for the target compound.
Experimental Protocols
This section provides a general methodology for conducting a forced degradation study.
1. Preparation of Stock Solution:
Prepare a stock solution of 1-ethyl-1H-benzimidazole-2-sulfonic acid at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., a 50:50 mixture of methanol and water).[9]
2. Stress Conditions:
For each condition, prepare a sample and a blank (solvent mixture only).
Acidic Hydrolysis:
To a flask, add 1 mL of the stock solution and 1 mL of 1 M HCl.
Dilute to 10 mL with the solvent mixture.
Incubate the solution at 60°C.
Withdraw aliquots at 0, 2, 6, 24, and 48 hours.
Neutralize aliquots with an equivalent amount of 1 M NaOH before HPLC analysis.[2]
Basic Hydrolysis:
To a flask, add 1 mL of the stock solution and 1 mL of 1 M NaOH.
Dilute to 10 mL with the solvent mixture.
Incubate the solution at 60°C.
Withdraw aliquots at predetermined time points.
Neutralize aliquots with an equivalent amount of 1 M HCl before analysis.[2]
Oxidative Degradation:
To a flask, add 1 mL of the stock solution and 1 mL of 30% H₂O₂.
Dilute to 10 mL with the solvent mixture.
Store the solution at room temperature, protected from light.
Withdraw aliquots at predetermined time points for analysis.[2]
Photolytic Degradation:
Expose a solution of the compound in a photostable, transparent container to a light source that provides both UV and visible light.
The ICH Q1B guideline suggests an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[9]
Simultaneously, keep a control sample protected from light (e.g., wrapped in aluminum foil) at the same temperature to differentiate between thermal and photolytic degradation.
Thermal Degradation:
Place the solution in a calibrated oven at a temperature such as 80°C.
Withdraw aliquots at various time points for analysis.
A solid-state thermal degradation study can also be performed by exposing the neat compound to the same conditions.
Caption: Workflow for a typical forced degradation study.
Data Presentation
Quantitative data from forced degradation studies should be summarized to track the loss of the parent compound and the formation of degradation products over time.
Table 1: Summary of Forced Degradation Results
Stress Condition
Duration (hours)
Parent Compound Remaining (%)
Area (%) of Major Degradant 1
Area (%) of Major Degradant 2
Total Degradation (%)
1 M HCl @ 60°C
0
100.0
0.0
0.0
0.0
6
95.2
3.1
0.5
4.8
24
88.7
7.8
1.3
11.3
1 M NaOH @ 60°C
0
100.0
0.0
0.0
0.0
6
92.1
4.5
0.8
7.9
24
81.5
12.3
2.1
18.5
30% H₂O₂ @ RT
0
100.0
0.0
0.0
0.0
6
98.1
1.2
0.0
1.9
24
90.3
6.5
0.4
9.7
Data shown is for illustrative purposes only.
Table 2: Identification of Degradation Products by LC-MS
Technical Support Center: Synthesis of 1-Ethyl-1H-benzimidazole-2-sulfonic Acid
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-ethyl-1H-benzimidazole-2...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid. The purity of reactants is a critical factor influencing the yield, purity, and overall success of this synthesis.
Frequently Asked Questions (FAQs)
Q1: What are the common synthetic routes for 1-ethyl-1H-benzimidazole-2-sulfonic acid?
A1: The synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid can generally be approached via two primary routes:
Route A: N-alkylation of a pre-formed benzimidazole-2-sulfonic acid. This involves the synthesis of 1H-benzimidazole-2-sulfonic acid followed by N-alkylation with an ethylating agent.
Route B: Sulfonation of 1-ethyl-1H-benzimidazole. This route starts with the synthesis of 1-ethyl-1H-benzimidazole, which is then sulfonated to introduce the sulfonic acid group at the 2-position.
Q2: How does the purity of the starting o-phenylenediamine derivative impact the synthesis?
A2: The purity of the o-phenylenediamine or its N-ethylated analog is crucial. Common impurities can include isomers, unreacted starting materials from its own synthesis, and oxidation byproducts. These impurities can lead to the formation of undesired side products, such as isomeric benzimidazoles, which can be difficult to separate from the desired product, ultimately lowering the yield and purity.
Q3: What are the potential consequences of using an impure ethylating agent in Route A?
A3: Impurities in the ethylating agent (e.g., diethyl sulfate or ethyl iodide) can introduce unwanted alkyl groups or lead to side reactions. For instance, the presence of monoethyl sulfate could result in incomplete reactions, while other alkyl halides could lead to the formation of different N-alkylated benzimidazoles.
Q4: Can the quality of the sulfonating agent affect the outcome of Route B?
A4: Absolutely. The concentration and purity of the sulfonating agent (e.g., fuming sulfuric acid, chlorosulfonic acid) are critical.[1] Using a sulfonating agent of incorrect concentration can lead to incomplete sulfonation or, conversely, over-sulfonation and the formation of undesired by-products. The presence of water in sulfuric acid, for instance, can deactivate the sulfonating agent and hinder the reaction.[1]
Q5: What are the typical impurities found in the final product?
A5: Common impurities can include:
Unreacted starting materials (1-ethyl-1H-benzimidazole or benzimidazole-2-sulfonic acid).
Isomeric products, particularly if the sulfonation occurs at other positions on the benzimidazole ring (e.g., 4-, 5-, 6-, or 7-sulfonic acid derivatives).[2]
Di-sulfonated products.
By-products from side reactions caused by impurities in the starting materials.
Residual solvents and reagents.
Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
Low Yield of Final Product
Impure starting materials leading to side reactions.
Ensure the purity of reactants (o-phenylenediamine derivative, ethylating agent, sulfonating agent) through appropriate purification techniques like recrystallization or distillation. Verify purity using methods such as NMR, GC-MS, or HPLC.
Incomplete reaction.
Optimize reaction parameters such as temperature, reaction time, and stoichiometry of reactants. Monitor the reaction progress using TLC or HPLC.
Presence of Isomeric Impurities
Use of impure o-phenylenediamine containing isomers.
Use highly pure o-phenylenediamine. If isomers are present, they should be removed before proceeding with the synthesis.
Non-selective sulfonation.
Carefully control the sulfonation conditions (temperature, concentration of sulfonating agent) to favor substitution at the 2-position.[2]
Difficulty in Product Purification
Formation of multiple by-products due to impure reactants.
Improve the purity of all starting materials. Employ appropriate purification techniques for the final product, such as recrystallization from a suitable solvent system or column chromatography.[3]
Dark-colored Product
Presence of oxidation products or polymeric by-products.
Handle starting materials and intermediates under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[3] During purification by recrystallization, treatment with activated charcoal can help remove colored impurities.[3]
Inconsistent Results Between Batches
Variation in the purity of reactants or reagents.
Standardize the quality and purity of all incoming raw materials. Maintain consistent reaction conditions for each batch.
Experimental Protocols
Protocol 1: Synthesis of 1-Ethyl-1H-benzimidazole (Precursor for Route B)
This protocol is a general method for the synthesis of 2-substituted benzimidazoles and can be adapted.
Materials:
N-ethyl-o-phenylenediamine
Formic acid
4N Hydrochloric Acid (HCl)
10% Sodium Carbonate solution
Ethyl Acetate
Anhydrous Sodium Sulfate
Procedure:
In a round-bottom flask, dissolve N-ethyl-o-phenylenediamine (10 mmol) in 4N HCl.
Add formic acid (11 mmol) to the mixture.
Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[4][5]
After completion, cool the reaction mixture to room temperature.
Carefully neutralize the mixture with a 10% sodium carbonate solution until the pH is approximately 8-9.[4]
Extract the product with ethyl acetate (3 x 50 mL).
Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude 1-ethyl-1H-benzimidazole.
Purify the crude product by column chromatography or recrystallization.
Protocol 2: Sulfonation of 1-Ethyl-1H-benzimidazole (Route B)
This is a general procedure for the sulfonation of a benzimidazole derivative.
Materials:
1-Ethyl-1H-benzimidazole
Fuming Sulfuric Acid (Oleum) or Chlorosulfonic Acid
Ice
Water
Procedure:
In a flask equipped with a stirrer and placed in an ice bath, slowly add 1-ethyl-1H-benzimidazole (10 mmol) to an excess of fuming sulfuric acid.
Maintain the temperature below 10°C during the addition.
After the addition is complete, allow the mixture to slowly warm to room temperature and then heat as required (e.g., 80-100°C) for several hours to complete the sulfonation. The optimal temperature and time will need to be determined experimentally.
Monitor the reaction by taking aliquots and analyzing them (e.g., by HPLC) to check for the disappearance of the starting material.
Once the reaction is complete, cool the mixture in an ice bath and carefully pour it onto crushed ice with vigorous stirring.
The product, 1-ethyl-1H-benzimidazole-2-sulfonic acid, should precipitate.
Collect the solid by filtration, wash with cold water, and dry under vacuum.
Further purification can be achieved by recrystallization from a suitable solvent.
Impact of Reactant Purity on Synthesis
The following diagram illustrates the relationship between the purity of starting materials and the quality of the final product in the synthesis of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
comparative analysis of 1-ethyl-1H-benzimidazole-2-sulfonic acid with other benzimidazoles
An Objective Guide for Researchers, Scientists, and Drug Development Professionals The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide...
Author: BenchChem Technical Support Team. Date: December 2025
An Objective Guide for Researchers, Scientists, and Drug Development Professionals
The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of biologically active compounds.[1][2] Its structural similarity to natural purines allows it to readily interact with various biopolymers, leading to a broad spectrum of pharmacological activities.[1][3] This guide provides a comparative analysis of benzimidazole derivatives, with a particular focus on how different substitutions on the benzimidazole core influence their therapeutic potential.
A Note on 1-ethyl-1H-benzimidazole-2-sulfonic acid: Publicly available experimental data on the biological activity of 1-ethyl-1H-benzimidazole-2-sulfonic acid is limited. Chemical databases confirm its structure (Molecular Formula: C9H10N2O3S) and CAS number (90331-19-4).[4][5] While synthesis routes have been proposed,[6] in-depth studies on its specific biological effects are not readily found in the peer-reviewed literature. Therefore, this guide will focus on a broader comparative analysis of well-studied benzimidazole derivatives, providing a framework for understanding the potential properties of related compounds like 1-ethyl-1H-benzimidazole-2-sulfonic acid based on established structure-activity relationships.
Comparative Analysis of Biological Activities
The therapeutic versatility of benzimidazoles is vast, with derivatives exhibiting antimicrobial, antiviral, anticancer, and enzyme inhibitory activities.[1][3][7][8] The nature and position of substituents on the benzimidazole ring system are critical in determining the specific biological activity and potency.
Antimicrobial Activity
Benzimidazole derivatives are effective against a wide range of microorganisms, including bacteria and fungi.[1][9][10] Their mechanism of action can involve the inhibition of essential microbial processes such as cell wall synthesis, DNA replication, and energy metabolism.[11] For instance, some benzimidazoles inhibit the biosynthesis of ergosterol, a vital component of fungal cell membranes.[1]
Table 1: Comparative Antimicrobial Activity of Benzimidazole Derivatives
Compound/Derivative Class
Target Organism(s)
Reported Activity (e.g., MIC)
Reference(s)
2-substituted benzimidazoles (general)
Bacteria (Gram-positive and Gram-negative), Fungi
Varies with substitution; some show MICs in the low µg/mL range.
The antiviral potential of benzimidazoles has been demonstrated against a variety of RNA and DNA viruses.[7][18] These compounds can interfere with viral replication at different stages. For example, some benzimidazole derivatives act as allosteric inhibitors of the hepatitis C virus (HCV) RNA-dependent RNA polymerase.[19]
Table 2: Comparative Antiviral Activity of Benzimidazole Derivatives
Benzimidazole derivatives have emerged as promising anticancer agents, acting through multiple mechanisms.[3][8][20] These include the disruption of microtubule polymerization, induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways like PI3K/AKT.[3][20] Some benzimidazole-based drugs, such as mebendazole and albendazole, originally developed as anthelmintics, have been repurposed for their anticancer effects.[3]
Table 3: Comparative Anticancer Activity of Benzimidazole Derivatives
Compound/Derivative Class
Cancer Cell Line(s)
Mechanism of Action
Reported Potency (e.g., IC50)
Reference(s)
Mebendazole
Melanoma, Hodgkin's lymphoma
Inhibition of microtubule polymerization, induction of apoptosis
Detailed and reproducible experimental methodologies are crucial for the comparative evaluation of new chemical entities. Below are representative protocols for key assays used to characterize the biological activity of benzimidazole derivatives.
General Antimicrobial Susceptibility Testing (Broth Microdilution)
This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microbial strains.
Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.
Compound Dilution: The test compound is serially diluted in a 96-well microtiter plate using the appropriate broth.
Inoculation: Each well is inoculated with the microbial suspension. Positive (microorganism only) and negative (broth only) controls are included.
Incubation: The plate is incubated at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 24 hours for bacteria).
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
This protocol is a general guideline for assessing the inhibitory effect of a compound on a specific enzyme.
Enzyme and Substrate Preparation: A solution of the target enzyme (e.g., tyrosinase) and its specific substrate (e.g., L-DOPA) are prepared in a suitable buffer.
Inhibitor Preparation: The benzimidazole derivative to be tested is dissolved in a suitable solvent (e.g., DMSO) and then diluted to various concentrations.
Assay Reaction: The reaction mixture, containing the buffer, substrate, and different concentrations of the inhibitor, is prepared in a 96-well plate.
Initiation of Reaction: The reaction is initiated by adding the enzyme solution to each well.
Measurement of Activity: The change in absorbance over time, which corresponds to the product formation, is measured using a spectrophotometer at a specific wavelength.
IC50 Calculation: The concentration of the inhibitor that causes 50% inhibition of the enzyme activity (IC50) is calculated from the dose-response curve.[22]
Visualizing Mechanisms and Workflows
Diagrams can effectively illustrate complex biological pathways and experimental procedures.
Caption: General workflow for the synthesis and biological evaluation of benzimidazole derivatives.
Caption: Mechanism of action of some anticancer benzimidazoles via microtubule polymerization inhibition.
Conclusion
The benzimidazole scaffold remains a highly attractive starting point for the design of new therapeutic agents. The extensive body of research on its derivatives demonstrates that subtle modifications to the core structure can lead to significant changes in biological activity, allowing for the fine-tuning of compounds for specific therapeutic targets. While specific experimental data on 1-ethyl-1H-benzimidazole-2-sulfonic acid is not yet prevalent in the literature, the comparative analysis of related benzimidazole derivatives provides a valuable foundation for predicting its potential activities and guiding future research. The presence of the sulfonic acid group suggests increased water solubility, which could be a favorable pharmacokinetic property.[23] Further investigation into this and other novel benzimidazole derivatives is warranted to unlock their full therapeutic potential.
A Comparative Guide to Validating the Biological Activity of 1-ethyl-1H-benzimidazole-2-sulfonic acid
For Researchers, Scientists, and Drug Development Professionals Introduction The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of pharmacologically active compounds.[1] Its structural similarity to natural purines allows it to readily interact with various biopolymers, leading to a broad spectrum of biological activities, including antiparasitic, anticancer, anti-inflammatory, and antimicrobial effects.[1][2]
This guide focuses on the synthesized compound 1-ethyl-1H-benzimidazole-2-sulfonic acid . While direct experimental data on this specific molecule is limited in publicly available literature[3], its structural features—a benzimidazole core, an ethyl group at the N-1 position, and a sulfonic acid group at the C-2 position—suggest a high potential for diverse biological activities.
The purpose of this document is to provide a framework for validating the potential therapeutic activities of 1-ethyl-1H-benzimidazole-2-sulfonic acid. This is achieved by objectively comparing its predicted performance with established benzimidazole-based drugs and derivatives. Detailed experimental protocols are provided to facilitate the systematic evaluation of this promising compound.
Comparative Analysis of Potential Biological Activities
Based on its structural class, 1-ethyl-1H-benzimidazole-2-sulfonic acid is evaluated against leading compounds in several key therapeutic areas.
Antiparasitic (Anthelmintic) Activity
Benzimidazoles are a major class of anthelmintic drugs used in both human and veterinary medicine. Their primary mechanism involves disrupting the formation of microtubules in parasitic cells, which is crucial for processes like cell division and nutrient absorption.[4][5]
Lead Comparator: Albendazole
Albendazole is a broad-spectrum anthelmintic effective against various parasitic worm infestations.[6] Its primary mode of action is binding to parasite β-tubulin, inhibiting microtubule polymerization.[4][7]
The microtubule-disrupting property of benzimidazoles also makes them potent anticancer agents, as they can arrest the cell cycle in rapidly dividing cancer cells.[6] Additionally, some benzimidazole-sulfonyl derivatives have shown specific anticancer activities by inducing apoptosis (programmed cell death).[2]
Lead Comparators: Flubendazole, Parbendazole, and other Benzimidazole-Sulfonyl Derivatives
Several anthelmintic benzimidazoles are being repurposed for oncology.[8] Their activity is often measured by the half-maximal inhibitory concentration (IC50) against various cancer cell lines.
Benzimidazole derivatives have been shown to possess significant anti-inflammatory properties, acting through various mechanisms including the inhibition of cyclooxygenase (COX) enzymes, similar to common NSAIDs.[9]
Lead Comparator: Indomethacin / Ibuprofen
Standard non-steroidal anti-inflammatory drugs (NSAIDs) are typically used as positive controls in assays like the carrageenan-induced paw edema model to quantify inflammation reduction.[10]
Potent activity reported (e.g., 100% at 100 mg/kg)[9]
COX and 5-lipoxygenase inhibition, Bradykinin receptor antagonism[9]
1-ethyl-1H-benzimidazole-2-sulfonic acid
TBD
TBD
TBD
Antimicrobial Activity
The benzimidazole scaffold is present in numerous compounds with demonstrated antibacterial and antifungal properties.[2] Their efficacy is typically determined by the Minimum Inhibitory Concentration (MIC).
Lead Comparators: Ciprofloxacin (Antibacterial), Fluconazole (Antifungal)
These are standard-of-care agents used to benchmark the activity of new antimicrobial compounds.
Detailed methodologies are crucial for the accurate validation and comparison of biological activities.
In Vitro Anticancer Activity: MTT Cell Viability Assay
This assay determines a compound's cytotoxic effect on cancer cells.[12][13]
Principle: Metabolically active cells convert the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.[14]
Procedure:
Cell Seeding: Plate human cancer cells (e.g., HCT-116, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate overnight to allow attachment.[15]
Compound Treatment: Add serial dilutions of 1-ethyl-1H-benzimidazole-2-sulfonic acid to the wells. Include a vehicle-only control (e.g., DMSO). Incubate for 48-72 hours.[14][15]
MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[15]
Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.[14]
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. Calculate cell viability as a percentage relative to the control and determine the IC50 value.[14]
In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema
This is a standard model for evaluating acute anti-inflammatory activity.[10][11]
Principle: Subplantar injection of carrageenan into a rodent's paw induces a reproducible inflammatory response (edema). The ability of a compound to reduce this swelling indicates anti-inflammatory potential.[16]
Procedure:
Animal Grouping: Use adult rats or mice, divided into a vehicle control group, a positive control group (e.g., Indomethacin, 10 mg/kg), and test groups receiving different doses of 1-ethyl-1H-benzimidazole-2-sulfonic acid.[10]
Baseline Measurement: Measure the initial volume of the right hind paw of each animal using a plethysmometer.[10]
Compound Administration: Administer the test compound and controls orally (p.o.) or intraperitoneally (i.p.).
Induction of Edema: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw.[10][17]
Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[10]
Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.
This method determines the Minimum Inhibitory Concentration (MIC) of a compound.[18][19]
Principle: A standardized suspension of a target microorganism is challenged with serial dilutions of the test compound in a liquid growth medium. The MIC is the lowest concentration that inhibits visible growth.[20]
Procedure:
Preparation of Inoculum: Prepare a standardized suspension of the test bacteria (e.g., S. aureus) or fungi (e.g., C. albicans) to a turbidity of 0.5 McFarland standard.[21]
Serial Dilution: Perform two-fold serial dilutions of 1-ethyl-1H-benzimidazole-2-sulfonic acid in a 96-well microtiter plate containing broth medium.[18]
Inoculation: Add the standardized microbial suspension to each well.
Incubation: Incubate the plate at an appropriate temperature (e.g., 35-37°C) for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed.[20]
Visualizations: Workflows and Signaling Pathways
Caption: General experimental workflow for validating biological activity.
Caption: Antiparasitic mechanism of action for benzimidazole drugs.
Caption: Intrinsic apoptosis pathway targeted by anticancer agents.
Comparative Efficacy of 1-ethyl-1H-benzimidazole-2-sulfonic acid and Structurally Related Benzimidazole Compounds
A detailed guide for researchers and drug development professionals on the therapeutic potential of substituted benzimidazoles, contextualizing the prospective efficacy of 1-ethyl-1H-benzimidazole-2-sulfonic acid through...
Author: BenchChem Technical Support Team. Date: December 2025
A detailed guide for researchers and drug development professionals on the therapeutic potential of substituted benzimidazoles, contextualizing the prospective efficacy of 1-ethyl-1H-benzimidazole-2-sulfonic acid through comparison with clinically established and experimentally validated analogues.
While direct efficacy data for 1-ethyl-1H-benzimidazole-2-sulfonic acid is not currently available in published literature, its core benzimidazole structure is a well-established pharmacophore present in numerous approved drugs and bioactive molecules. This guide provides a comparative overview of the efficacy of prominent benzimidazole derivatives, offering a predictive context for the potential therapeutic applications of 1-ethyl-1H-benzimidazole-2-sulfonic acid. The comparison focuses on key therapeutic areas where benzimidazoles have demonstrated significant activity: anthelmintic, anti-ulcer, antimicrobial, and anti-inflammatory applications.
Quantitative Efficacy of Representative Benzimidazole Compounds
The following table summarizes the efficacy of selected benzimidazole compounds across different therapeutic classes. This data provides a benchmark for the potential activity of novel derivatives like 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Compound Class
Representative Compound(s)
Therapeutic Area
Efficacy Measures
Key Findings
Anthelmintic
Albendazole
Anti-parasitic
Broad-spectrum activity against various helminths.
Effective against neurocysticercosis and hydatid disease by inhibiting tubulin polymerization, leading to parasite death.[1][2][3][4]
Proton Pump Inhibitor
Omeprazole, Lansoprazole
Gastroesophageal Reflux Disease (GERD), Ulcers
Symptom resolution rates, healing of erosive esophagitis, maintenance of intragastric pH > 4.
Certain derivatives show significant activity against B. subtilis and P. aeruginosa with MICs as low as 12.5 µg/mL and 25 µg/mL, respectively.[9]
Antimicrobial (Specific Target)
1H-Benzimidazole-2-sulfonic acid
Antibacterial
Glutamate racemase inhibition.
Identified as a glutamate racemase inhibitor, suggesting potential as an antibacterial agent.[10]
Anti-inflammatory
Various 2-substituted benzimidazole derivatives
Inflammation
In vitro and in vivo assays of inflammation.
Synthesized compounds have demonstrated significant anti-inflammatory properties in experimental models.[11][12]
Antiparasitic
1H-benzimidazole-2-yl hydrazones
Antitrichinellosis
In vitro larvicidal activity.
Derivatives synthesized from 1H-benzimidazole-2-sulfonic acid show potent activity against Trichinella spiralis larvae.[13][14]
Experimental Protocols
Detailed methodologies are crucial for the replication and validation of efficacy data. Below are representative experimental protocols for assessing the bioactivity of benzimidazole compounds in key therapeutic areas.
Anthelmintic Activity (In Vitro Larvicidal Assay for Trichinella spiralis)
This protocol is adapted from studies on benzimidazole-2-yl hydrazones.[13][14]
Objective: To determine the efficacy of a test compound in killing Trichinella spiralis muscle larvae.
Isolate T. spiralis larvae from the muscle tissue of infected mice.
Prepare stock solutions of the test compound and control drugs in a suitable solvent (e.g., DMSO).
In a 96-well plate, add a suspension of larvae in RPMI-1640 medium supplemented with fetal bovine serum and antibiotics.
Add the test compound and controls at various concentrations (e.g., 50 and 100 µg/mL).
Incubate the plate at 37°C in a 5% CO2 atmosphere.
Observe the viability of the larvae under an inverted microscope at specified time points (e.g., 24 and 48 hours).
Effectiveness is determined by the percentage of dead larvae compared to the untreated control.
Anti-ulcer Activity (Proton Pump Inhibition in GERD Patients)
This protocol is based on clinical trials of omeprazole and lansoprazole.[5][8]
Objective: To evaluate the efficacy of a proton pump inhibitor in reducing gastric acid and relieving symptoms in patients with GERD.
Study Design: Randomized, double-blind, placebo-controlled trial.
Participants: Patients diagnosed with symptomatic GERD.
Procedure:
Randomly assign patients to receive the test compound (e.g., 20 mg once daily), a comparator drug, or a placebo for a specified duration (e.g., 4 weeks).
Assess baseline symptoms and perform endoscopy to confirm the absence or presence of erosive esophagitis.
Patients maintain a daily diary to record the frequency and severity of symptoms such as heartburn and acid regurgitation.
Perform 24-hour esophageal and intragastric pH monitoring at baseline and at the end of the treatment period.
Primary Endpoints:
Percentage of days with complete resolution of heartburn.
Percentage of time intragastric pH is maintained above 4.0.
Antimicrobial Activity (Minimum Inhibitory Concentration - MIC Determination)
This protocol is a standard method for assessing antibacterial and antifungal activity.[9]
Objective: To determine the lowest concentration of a compound that inhibits the visible growth of a microorganism.
Method: Broth microdilution method.
Materials: Test compound, standard antimicrobial agent (e.g., ampicillin, fluconazole), Mueller-Hinton broth (for bacteria) or Sabouraud dextrose broth (for fungi), microbial strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).
Procedure:
Prepare serial two-fold dilutions of the test compound in the appropriate broth in a 96-well microtiter plate.
Inoculate each well with a standardized suspension of the microorganism.
Include a positive control (broth with inoculum, no compound) and a negative control (broth only).
Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 30°C for 48 hours for fungi).
The MIC is visually determined as the lowest concentration of the compound at which there is no visible growth.
Signaling Pathways and Experimental Workflows
Visual representations of mechanisms and processes are essential for understanding the complex interactions of bioactive compounds.
Caption: Mechanism of action for the anthelmintic drug Albendazole.
Structure-Activity Relationship of 1-Ethyl-1H-benzimidazole-2-sulfonic Acid Derivatives: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comparative analysis of the structure-activity relationships (SAR) of benzimidazole derivatives, with a focus on elucidating...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This guide provides a comparative analysis of the structure-activity relationships (SAR) of benzimidazole derivatives, with a focus on elucidating the potential biological activities of 1-ethyl-1H-benzimidazole-2-sulfonic acid and its analogs. While specific experimental data for this particular scaffold is limited in publicly available literature, this document extrapolates SAR trends from closely related N1-alkylated and C2-substituted benzimidazole series. The information presented herein is intended to guide future research and drug design efforts by providing a foundational understanding of how structural modifications to the benzimidazole core may influence biological outcomes. This guide summarizes available quantitative data, outlines general experimental protocols, and visualizes key concepts related to benzimidazole synthesis and activity.
Introduction
Benzimidazole and its derivatives are a prominent class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities.[1] The benzimidazole scaffold is a key structural motif in several approved drugs and clinical candidates, exhibiting a wide range of biological effects including antimicrobial, antiviral, anticancer, anti-inflammatory, and antihypertensive properties.[1][2] The biological activity of benzimidazole derivatives is highly dependent on the nature and position of substituents on the benzimidazole ring system.[3][4] Notably, substitutions at the N1 and C2 positions have been shown to be critical in modulating the potency and selectivity of these compounds.[3][5]
This guide focuses on the potential structure-activity relationships of a specific subset of benzimidazoles: 1-ethyl-1H-benzimidazole-2-sulfonic acid derivatives. While direct and comprehensive SAR studies on this particular scaffold are not extensively reported, we can infer potential trends by examining related classes of compounds. Specifically, this guide will draw comparisons from:
N1-Alkylated Benzimidazoles: The introduction of an alkyl group, such as an ethyl group, at the N1 position can significantly impact the lipophilicity and pharmacokinetic properties of the molecule, which in turn can influence its biological activity.
C2-Substituted Benzimidazoles: The substituent at the C2 position is a key determinant of the mechanism of action and biological target of benzimidazole derivatives. The presence of a sulfonic acid group at this position introduces a strongly acidic and polar moiety, which is expected to have a profound effect on the compound's properties.
Benzimidazole-Sulfonyl/Sulfonamide Derivatives: Although structurally distinct from a sulfonic acid, benzimidazoles containing sulfonyl or sulfonamide groups have been explored for various therapeutic applications, and their SAR can provide valuable insights.[1]
Comparative Analysis of Biological Activity
Due to the limited availability of specific data for 1-ethyl-1H-benzimidazole-2-sulfonic acid derivatives, this section presents quantitative data from studies on structurally related benzimidazole compounds to infer potential SAR trends.
Anti-inflammatory Activity
Benzimidazole derivatives have been widely investigated for their anti-inflammatory properties. The substitution pattern on the benzimidazole core is crucial for this activity.[3][4]
Table 1: Anti-inflammatory Activity of Selected Benzimidazole Derivatives
Inferred SAR for 1-Ethyl-1H-benzimidazole-2-sulfonic Acid Derivatives:
N1-Ethyl Group: The presence of an ethyl group at the N1 position is expected to increase lipophilicity compared to an unsubstituted benzimidazole. This could potentially enhance cell membrane permeability and oral bioavailability.
C2-Sulfonic Acid Group: The highly polar and acidic sulfonic acid group at the C2 position would significantly increase the water solubility of the molecule. This is in contrast to many reported benzimidazole derivatives which are often lipophilic. This high polarity might hinder passive diffusion across cell membranes but could be advantageous for targeting extracellular enzymes or for formulation purposes. The acidic nature of the sulfonic acid could also play a role in binding to biological targets through ionic interactions.
Anticancer Activity
The anticancer potential of benzimidazole derivatives is another area of intense research, with some compounds acting as topoisomerase inhibitors or microtubule disrupting agents.[5]
Table 2: Anticancer Activity of Selected Benzimidazole Derivatives
Inferred SAR for 1-Ethyl-1H-benzimidazole-2-sulfonic Acid Derivatives:
N1-Ethyl Group: Similar to anti-inflammatory activity, the N1-ethyl group could modulate the pharmacokinetic profile of potential anticancer agents.
C2-Sulfonic Acid Group: The impact of a C2-sulfonic acid on anticancer activity is difficult to predict without experimental data. While increased water solubility can be beneficial for drug administration, it may also limit the ability of the compound to reach intracellular targets. However, if the target is an extracellular enzyme or receptor, the sulfonic acid group could enhance binding affinity.
Antimicrobial Activity
Benzimidazole derivatives have a long history of use as antimicrobial agents. The mechanism of action often involves the inhibition of essential microbial enzymes or disruption of cellular processes.
Table 3: Antimicrobial Activity of Selected Benzimidazole-Sulfonamide Derivatives
Inferred SAR for 1-Ethyl-1H-benzimidazole-2-sulfonic Acid Derivatives:
N1-Ethyl Group: N-alkylation has been shown to influence the antimicrobial spectrum and potency of benzimidazoles.
C2-Sulfonic Acid Group: The acidic nature of the sulfonic acid group could be a key determinant of antimicrobial activity. It might chelate essential metal ions required by microbial enzymes or disrupt the proton motive force across the microbial cell membrane. The high polarity could, however, limit its ability to penetrate the cell wall of certain bacteria.
Experimental Protocols
The following are generalized experimental protocols for assays commonly used to evaluate the biological activities of benzimidazole derivatives. Specific parameters would need to be optimized for the evaluation of 1-ethyl-1H-benzimidazole-2-sulfonic acid derivatives.
In Vitro Anti-inflammatory Assay: Cyclooxygenase (COX) Inhibition Assay
Enzyme Preparation: Recombinant human COX-1 and COX-2 enzymes are used.
Assay Buffer: Tris-HCl buffer (pH 8.0) containing EDTA and phenol.
Substrate: Arachidonic acid.
Procedure:
The test compounds (dissolved in DMSO) are pre-incubated with the COX enzyme in the assay buffer.
The reaction is initiated by the addition of arachidonic acid.
The reaction is allowed to proceed for a specified time at 37°C.
The reaction is terminated by the addition of a solution of HCl.
The production of prostaglandin E2 (PGE2) is measured using a commercial enzyme immunoassay (EIA) kit.
Data Analysis: The IC50 values are calculated by plotting the percentage of inhibition against the concentration of the test compound.
In Vitro Anticancer Assay: MTT Assay for Cell Viability
Cell Lines: A panel of human cancer cell lines (e.g., MCF-7, HCT116, A549) are used.
Culture Medium: RPMI-1640 or DMEM supplemented with fetal bovine serum and antibiotics.
Procedure:
Cells are seeded in 96-well plates and allowed to attach overnight.
The cells are treated with various concentrations of the test compounds for 48-72 hours.
After the incubation period, the medium is removed, and MTT solution (0.5 mg/mL in PBS) is added to each well.
The plates are incubated for 4 hours at 37°C to allow the formation of formazan crystals.
The formazan crystals are dissolved in DMSO.
The absorbance is measured at 570 nm using a microplate reader.
Data Analysis: The percentage of cell viability is calculated, and the GI50 (concentration required to inhibit cell growth by 50%) is determined.
In Vitro Antimicrobial Assay: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)
Microorganisms: A panel of bacterial (e.g., Staphylococcus aureus, Escherichia coli) and fungal (e.g., Candida albicans) strains are used.
Growth Medium: Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi).
Procedure:
Serial two-fold dilutions of the test compounds are prepared in the appropriate growth medium in 96-well microtiter plates.
A standardized inoculum of the microorganism is added to each well.
The plates are incubated at 37°C for 24 hours (for bacteria) or 48 hours (for fungi).
The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
Visualizations
General Synthetic Pathway for N1-Alkylated Benzimidazoles
Caption: General synthesis of N1-alkylated benzimidazoles.
Hypothetical Mechanism of Action: Enzyme Inhibition
Caption: Benzimidazole derivative as a competitive enzyme inhibitor.
Conclusion and Future Directions
The structure-activity relationship of 1-ethyl-1H-benzimidazole-2-sulfonic acid derivatives remains a largely unexplored area with significant potential for the discovery of novel therapeutic agents. Based on the analysis of related benzimidazole classes, it can be hypothesized that the N1-ethyl group will likely enhance lipophilicity and influence the pharmacokinetic profile, while the C2-sulfonic acid moiety will impart high water solubility and acidity, potentially directing the molecule towards specific biological targets.
Future research should focus on the synthesis of a focused library of 1-ethyl-1H-benzimidazole-2-sulfonic acid analogs with variations in other positions of the benzimidazole ring. Systematic evaluation of these compounds against a panel of biological targets, including inflammatory enzymes, cancer cell lines, and microbial strains, will be crucial to establish a definitive SAR and unlock the therapeutic potential of this chemical scaffold. The development of robust synthetic methodologies and detailed biological characterization will be paramount in advancing this promising class of compounds.
A Comparative Guide to the Synthesis of Benzimidazoles: Microwave Irradiation vs. Conventional Heating
For Researchers, Scientists, and Drug Development Professionals The synthesis of benzimidazoles, a core scaffold in numerous pharmacologically active compounds, has traditionally been achieved through conventional heatin...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The synthesis of benzimidazoles, a core scaffold in numerous pharmacologically active compounds, has traditionally been achieved through conventional heating methods. However, the advent of microwave-assisted organic synthesis (MAOS) has offered a compelling alternative, promising accelerated reaction times and improved yields. This guide provides an objective comparison of these two synthetic approaches, supported by experimental data, detailed protocols, and visual workflows to aid researchers in selecting the optimal method for their drug discovery and development endeavors.
Performance Comparison: A Quantitative Overview
Microwave-assisted synthesis consistently demonstrates significant advantages over conventional heating methods in the synthesis of benzimidazole derivatives. The primary benefits are a dramatic reduction in reaction time and a notable increase in product yield.
Data from multiple studies highlights that microwave irradiation can curtail reaction times from several hours to mere minutes.[1][2] This rapid and efficient energy transfer not only accelerates the reaction but can also lead to cleaner products with fewer side reactions.[3][4] Yields are also frequently enhanced, with some studies reporting increases of up to 113%.[1]
Below is a summary of comparative data for the synthesis of various 2-substituted benzimidazoles:
The Underpinnings of a Revolution: Mechanism of Microwave Heating
Conventional heating relies on the transfer of thermal energy through conduction and convection, a relatively slow and inefficient process. In contrast, microwave-assisted synthesis utilizes the ability of microwaves to directly interact with polar molecules and ionic species within the reaction mixture.[11] This interaction occurs through two primary mechanisms: dipolar polarization and ionic conduction.[3] The rapid oscillation of the electric field forces polar molecules to rotate, generating heat through intermolecular friction.[11] This direct and uniform heating of the reaction mixture avoids localized overheating at the vessel walls, a common issue with conventional methods, leading to faster and more homogeneous reactions.[11][12]
Visualizing the Process: Experimental Workflows
To better illustrate the practical differences between the two methods, the following diagrams outline the general experimental workflows for both conventional and microwave-assisted benzimidazole synthesis.
Caption: Conventional Synthesis Workflow
Caption: Microwave-Assisted Synthesis Workflow
The Core Reaction: Benzimidazole Formation
The fundamental chemical transformation in benzimidazole synthesis involves the condensation of an o-phenylenediamine with either a carboxylic acid or an aldehyde.[13][14] This reaction proceeds through the formation of a Schiff base intermediate when an aldehyde is used, followed by an oxidative cyclization to yield the benzimidazole ring.[13] When a carboxylic acid is the starting material, the reaction typically occurs under acidic conditions, facilitating the cyclization and dehydration.[13][15]
Caption: General Benzimidazole Synthesis Pathway
Detailed Experimental Protocols
The following are generalized experimental procedures for the synthesis of benzimidazoles using both conventional and microwave-assisted methods. Researchers should note that specific reaction conditions may need to be optimized for different substrates.
Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, combine o-phenylenediamine (1.0 equivalent) and the desired carboxylic acid (1.0-1.2 equivalents).[13]
Acid Catalyst: Add a catalytic amount of a strong acid, such as polyphosphoric acid (PPA) or 4-toluenesulfonic acid (p-TsOH).[13]
Heating: Heat the reaction mixture to reflux for a period of 2 to 8 hours.[1] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).[13]
Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the mixture into a beaker containing crushed ice and neutralize it with a 10% sodium hydroxide solution until the mixture is just alkaline to litmus paper.[16]
Isolation: The crude benzimidazole product will precipitate out of the solution. Collect the solid by vacuum filtration and wash it with cold water.[16]
Purification: The crude product can be purified by recrystallization from a suitable solvent, such as an ethanol/water mixture.[2][6]
Microwave-Assisted Synthesis Protocol
Reaction Setup: In a microwave-safe reaction vessel, combine o-phenylenediamine (1.0 equivalent), the appropriate carboxylic acid or aldehyde (1.0-1.2 equivalents), and any necessary catalyst or acid.[13]
Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a specified temperature and power for a short duration, typically ranging from 1 to 15 minutes.[13]
Cooling: After the irradiation is complete, allow the vessel to cool to room temperature.
Work-up and Isolation: Perform the work-up procedure as described in the conventional synthesis protocol (neutralization, precipitation, and filtration).[13]
Purification: Purify the final product by recrystallization.
Conclusion
The comparative data and experimental protocols presented in this guide unequivocally demonstrate the superiority of microwave-assisted synthesis for the preparation of benzimidazoles in terms of efficiency and yield.[9][17] The significant reduction in reaction times offered by MAOS can dramatically accelerate the drug discovery process, allowing for the rapid synthesis of compound libraries for screening.[18] While conventional heating remains a viable method, the adoption of microwave technology presents a clear path towards a more efficient, and often greener, approach to benzimidazole synthesis.[3][4] Researchers are encouraged to consider the substantial benefits of microwave-assisted synthesis in their future synthetic endeavors.
A Comparative Guide to Validating the Purity of 1-ethyl-1H-benzimidazole-2-sulfonic acid by HPLC
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for validating the pu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for validating the purity of 1-ethyl-1H-benzimidazole-2-sulfonic acid. Detailed experimental protocols and supporting data are presented to facilitate informed decision-making in a research and drug development setting.
Introduction
1-ethyl-1H-benzimidazole-2-sulfonic acid is a key building block in the synthesis of various pharmaceutical compounds.[1] Ensuring its purity is critical as impurities can directly impact the efficacy, safety, and stability of the final active pharmaceutical ingredient (API). This document outlines a robust reversed-phase HPLC (RP-HPLC) method for the quantitative determination of 1-ethyl-1H-benzimidazole-2-sulfonic acid and its potential process-related impurities. Furthermore, it provides a comparative analysis with alternative techniques, namely Quantitative Nuclear Magnetic Resonance (qNMR) and Capillary Electrophoresis (CE).
A validated RP-HPLC method is the gold standard for reliably determining the purity of 1-ethyl-1H-benzimidazole-2-sulfonic acid. The method detailed below is designed to be stability-indicating, capable of separating the main compound from potential impurities and degradation products.
Experimental Protocol: RP-HPLC
Objective: To determine the purity of a synthesized 1-ethyl-1H-benzimidazole-2-sulfonic acid sample and to identify and quantify any impurities.
Instrumentation: A standard HPLC system equipped with a UV detector is suitable for this analysis.
Chromatographic Conditions:
Parameter
Recommended Setting
Column
C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A
0.1% Phosphoric Acid in Water
Mobile Phase B
Acetonitrile
Gradient
95% A to 50% A over 20 min, then hold at 50% A for 5 min
Flow Rate
1.0 mL/min
Detection
UV at 275 nm
Injection Volume
10 µL
Column Temperature
30 °C
Sample Preparation:
Standard Solution: Accurately weigh and dissolve an appropriate amount of 1-ethyl-1H-benzimidazole-2-sulfonic acid reference standard in the initial mobile phase composition to obtain a known concentration (e.g., 0.1 mg/mL).
Sample Solution: Accurately weigh and dissolve the synthesized 1-ethyl-1H-benzimidazole-2-sulfonic acid sample in the initial mobile phase to obtain a similar concentration to the standard solution.
Spiked Sample Solution: Prepare a sample solution as described above and spike it with known potential impurities at a concentration of approximately 0.1% of the main analyte concentration. Potential impurities could include 1H-benzimidazole-2-sulfonic acid and diethyl sulfate.[2]
HPLC Method Validation Parameters
The following table summarizes the key validation parameters for the proposed HPLC method.
Validation Parameter
Acceptance Criteria
Purpose
Specificity
The peak for the main analyte should be well-resolved from any impurity peaks (Resolution > 2).
To ensure the method accurately measures the analyte without interference from impurities.
Linearity
Correlation coefficient (r²) ≥ 0.999 over a range of 50% to 150% of the target concentration.
To demonstrate that the method's response is directly proportional to the analyte concentration.
Range
The interval between the upper and lower concentrations of the analyte that have been demonstrated to have acceptable linearity, accuracy, and precision.
To define the concentration range over which the method is reliable.
Accuracy
% Recovery of 98-102% for the spiked sample.
To assess the closeness of the experimental value to the true value.
Precision (Repeatability)
Relative Standard Deviation (RSD) ≤ 2.0% for six replicate injections of the standard solution.
To demonstrate the consistency of results for multiple analyses of the same sample under the same conditions.
Limit of Detection (LOD)
Signal-to-Noise ratio of 3:1.
The lowest amount of analyte that can be detected but not necessarily quantified.
Limit of Quantitation (LOQ)
Signal-to-Noise ratio of 10:1.
The lowest amount of analyte that can be quantitatively determined with acceptable precision and accuracy.
Comparison with Alternative Analytical Techniques
While RP-HPLC is a robust and widely used technique, other methods can also be employed for the purity analysis of 1-ethyl-1H-benzimidazole-2-sulfonic acid. The following table provides a comparison of the primary HPLC method with potential alternatives.
Technique
Principle
Advantages
Disadvantages
Reversed-Phase HPLC (RP-HPLC)
Differential partitioning of the analyte and impurities between a nonpolar stationary phase and a polar mobile phase.
High resolution, sensitivity, and reproducibility for a wide range of impurities.
Requires reference standards for impurity identification and quantification.
Quantitative NMR (qNMR)
The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[3][4]
Provides structural information and quantification without the need for a reference standard of the analyte.[5][6] Can identify and quantify unknown impurities.
Lower sensitivity compared to HPLC. Requires a more specialized instrument and expertise.
Capillary Electrophoresis (CE)
Separation of ions based on their electrophoretic mobility in an electric field within a capillary.[7][8]
High separation efficiency, short analysis times, and low sample and reagent consumption.[9][10]
Can be less robust than HPLC. Sensitivity can be lower for some compounds without specialized detection methods.
Experimental Workflow and Signaling Pathway Diagrams
To visually represent the logical flow of the analytical process, the following diagrams have been generated using Graphviz.
Caption: HPLC Purity Validation Workflow
Caption: Comparison of Analytical Methods
Conclusion
The presented RP-HPLC method provides a reliable and robust approach for the purity validation of 1-ethyl-1H-benzimidazole-2-sulfonic acid. The comprehensive validation protocol ensures that the method is suitable for its intended purpose in a regulated environment. While HPLC remains the primary choice for routine quality control, alternative techniques like qNMR and Capillary Electrophoresis offer distinct advantages, particularly in the context of structural elucidation of unknown impurities (qNMR) and high-throughput screening (CE). The choice of the most appropriate analytical technique will ultimately depend on the specific requirements of the analysis, available instrumentation, and the stage of drug development.
Comparative Analysis of 1-ethyl-1H-benzimidazole-2-sulfonic acid Cross-Reactivity in Immunoassays
Disclaimer: As of the latest literature review, specific cross-reactivity studies for 1-ethyl-1H-benzimidazole-2-sulfonic acid are not publicly available. This guide provides a representative comparison based on standard...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: As of the latest literature review, specific cross-reactivity studies for 1-ethyl-1H-benzimidazole-2-sulfonic acid are not publicly available. This guide provides a representative comparison based on standard immunological principles and data from structurally related benzimidazole derivatives. The experimental data presented herein is hypothetical and serves to illustrate the expected outcomes of such a study.
This guide is intended for researchers, scientists, and drug development professionals involved in the development and validation of immunoassays for small molecules. It outlines a standard methodology for assessing the cross-reactivity of 1-ethyl-1H-benzimidazole-2-sulfonic acid and presents a hypothetical comparison with structurally similar compounds.
Introduction to Cross-Reactivity
Cross-reactivity is a critical parameter in immunoassay validation, defining the extent to which antibodies raised against a specific analyte bind to other, structurally related compounds.[1] This can lead to false-positive results or inaccurate quantification. For drug development and monitoring, understanding the cross-reactivity profile of an antibody is essential for ensuring assay specificity. In the context of 1-ethyl-1H-benzimidazole-2-sulfonic acid, potential cross-reactants would include its metabolic precursors, derivatives with different alkyl chain lengths, and the core benzimidazole structure.
Hypothetical Cross-Reactivity Data
The following table summarizes the expected cross-reactivity of a hypothetical polyclonal antibody raised against 1-ethyl-1H-benzimidazole-2-sulfonic acid. The data is presented for a competitive Enzyme-Linked Immunosorbent Assay (ELISA). Cross-reactivity is calculated using the formula:
Cross-Reactivity (%) = (IC50 of 1-ethyl-1H-benzimidazole-2-sulfonic acid / IC50 of Test Compound) x 100
Compound Name
Structure
Hypothetical IC50 (ng/mL)
Hypothetical Cross-Reactivity (%)
1-ethyl-1H-benzimidazole-2-sulfonic acid
25.0
100%
1-methyl-1H-benzimidazole-2-sulfonic acid
55.2
45.3%
1-propyl-1H-benzimidazole-2-sulfonic acid
78.1
32.0%
1-butyl-1H-benzimidazole-2-sulfonic acid
150.5
16.6%
1H-benzimidazole-2-sulfonic acid
450.0
5.6%
Benzimidazole
> 10,000
< 0.1%
2-phenyl-1H-benzimidazole-5-sulfonic acid
> 10,000
< 0.1%
Note: The IC50 value represents the concentration of the analyte that causes 50% inhibition of the maximal signal in a competitive ELISA.
Experimental Protocol: Competitive ELISA
The following protocol describes a standard competitive ELISA for determining the cross-reactivity of small molecules like 1-ethyl-1H-benzimidazole-2-sulfonic acid.[2][3][4]
3.1. Materials and Reagents:
High-binding 96-well microtiter plates
Coating Antigen: 1-ethyl-1H-benzimidazole-2-sulfonic acid conjugated to a carrier protein (e.g., BSA).
Primary Antibody: Specific polyclonal or monoclonal antibody raised against the target analyte.
Wash Buffer: Phosphate Buffered Saline with 0.05% Tween-20 (PBST).
Blocking Buffer: 1% BSA in PBST.
Substrate: TMB (3,3',5,5'-Tetramethylbenzidine).
Stop Solution: 2M Sulfuric Acid.
3.2. Procedure:
Coating: Dilute the coating antigen to 1-10 µg/mL in coating buffer. Add 100 µL to each well of a 96-well plate. Incubate overnight at 4°C.
Washing: Discard the coating solution and wash the plate 3 times with 200 µL of wash buffer per well.
Blocking: Add 200 µL of blocking buffer to each well to prevent non-specific binding. Incubate for 1-2 hours at room temperature.
Competition:
Prepare serial dilutions of the standard (1-ethyl-1H-benzimidazole-2-sulfonic acid) and test compounds in assay buffer.
In a separate dilution plate, mix 50 µL of each standard/test compound dilution with 50 µL of the diluted primary antibody. Incubate for 1 hour at room temperature.
Wash the coated and blocked assay plate 3 times.
Transfer 100 µL of the pre-incubated antibody-analyte mixture to the corresponding wells of the assay plate.
Incubate for 1-2 hours at room temperature.
Detection:
Wash the plate 3 times with wash buffer.
Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well. Incubate for 1 hour at room temperature.
Wash the plate 5 times with wash buffer.
Signal Development:
Add 100 µL of TMB substrate to each well. Incubate in the dark for 15-30 minutes.
Stop the reaction by adding 50 µL of stop solution. The color will change from blue to yellow.
Data Acquisition: Read the absorbance at 450 nm using a microplate reader.
Visualizations
The following diagrams illustrate the experimental workflow and the structural relationships of the compounds tested.
Caption: Workflow for a competitive ELISA to determine cross-reactivity.
Caption: Structural relationships of potential cross-reactants.
A Comparative Guide to the Spectroscopic Signatures of Benzimidazole Isomers
For Researchers, Scientists, and Drug Development Professionals Benzimidazole and its derivatives are fundamental scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. The precise structural...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Benzimidazole and its derivatives are fundamental scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. The precise structural elucidation of these compounds is critical for understanding their function and for the development of new therapeutic agents. This guide provides a comparative analysis of the spectroscopic signatures of different benzimidazole isomers, focusing on nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopy. The data presented herein is essential for the unambiguous identification and characterization of these important heterocyclic compounds.
Understanding Isomerism in Benzimidazole
Isomerism in benzimidazoles can be considered in two primary forms:
Tautomerism: Unsubstituted or symmetrically substituted benzimidazoles at the 4,7 and 5,6 positions exist as a mixture of two rapidly interconverting tautomers, 1H- and 2H-benzimidazole. In solution at room temperature, this exchange is typically fast on the NMR timescale, leading to a time-averaged spectrum.
Positional Isomerism: For substituted benzimidazoles, various positional isomers are possible. For instance, a methyl group can be attached to the N1 position (1-methyl-1H-benzimidazole) or on the benzene ring at the 4, 5, 6, or 7 positions. Due to the tautomerism of the N-H proton, 4- and 7-substituted benzimidazoles are in equilibrium, as are 5- and 6-substituted isomers.
This guide will focus on the comparison between the stable 1-methyl-1H-benzimidazole and the parent 1H-benzimidazole, which exists in tautomeric equilibrium.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of benzimidazole isomers. The chemical shifts of ¹H and ¹³C nuclei are highly sensitive to the electronic environment, providing a detailed picture of the molecular structure.
¹H NMR Spectra
The ¹H NMR spectrum of benzimidazole derivatives shows characteristic signals for the aromatic protons and the N-H proton. In deuterated dimethyl sulfoxide (DMSO-d₆), the N-H proton of 1H-benzimidazole is typically observed as a broad singlet in the downfield region, often between 12.0 and 13.6 ppm.[1] This significant downfield shift is due to the diamagnetic anisotropy of the aromatic system and intermolecular hydrogen bonding with the solvent.[1]
¹³C NMR Spectra
The ¹³C NMR spectrum provides information about the carbon framework of the molecule. The chemical shifts of the carbon atoms in the benzene and imidazole rings are distinct and can be used to differentiate between isomers. In cases of rapid tautomerism, pairs of carbon atoms (C4/C7 and C5/C6) become chemically equivalent and show averaged signals.[2]
Table 1: Comparative ¹H and ¹³C NMR Chemical Shifts (δ, ppm) of Benzimidazole Isomers in DMSO-d₆
Note: Chemical shifts can vary slightly depending on the solvent and concentration.
Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the functional groups present in benzimidazole isomers. The key vibrational modes to consider are the N-H, C-H, C=N, and C=C stretching frequencies.
Table 2: Comparative IR Absorption Frequencies (cm⁻¹) of Benzimidazole Isomers
The broadness of the N-H stretching band in 1H-benzimidazole and its 2-substituted derivatives is indicative of intermolecular hydrogen bonding. The absence of this band in 1-methyl-1H-benzimidazole is a clear distinguishing feature.
Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the benzimidazole ring system. The absorption maxima (λ_max) are characteristic of the conjugated π-system.
Table 3: Comparative UV-Vis Absorption Maxima (λ_max, nm) of Benzimidazole Isomers in Ethanol
The UV-Vis spectra of benzimidazole and its simple derivatives typically show two main absorption bands corresponding to π-π* transitions. The position and intensity of these bands can be influenced by the solvent and the nature of the substituents.
Experimental Protocols
The following are generalized protocols for the spectroscopic analysis of benzimidazole isomers.
NMR Spectroscopy
Sample Preparation:
Accurately weigh 5-25 mg of the benzimidazole sample into a clean, dry vial.[1]
Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).[1]
Mix thoroughly until the sample is completely dissolved.
Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a 5 mm NMR tube.[1]
Cap the NMR tube securely.
Data Acquisition:
Record ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.[3][8]
For ¹H NMR, typical parameters include a spectral width of ~8000 Hz and a pulse width of ~10 µs.
For ¹³C NMR, typical parameters include a spectral width of ~25000 Hz and a pulse width of ~12 µs.
Use tetramethylsilane (TMS) as an internal standard.[9]
IR Spectroscopy
Sample Preparation (KBr Pellet Method):
Grind 1-2 mg of the solid benzimidazole sample with approximately 100-200 mg of dry potassium bromide (KBr) in an agate mortar and pestle until a fine, homogeneous powder is obtained.[10]
Place the powder into a pellet-forming die.
Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or translucent pellet.[10]
Data Acquisition:
Place the KBr pellet in the sample holder of an FTIR spectrometer.
Record the spectrum, typically in the range of 4000-400 cm⁻¹.[11]
Acquire a background spectrum of the empty sample compartment to subtract atmospheric and instrumental interferences.
UV-Vis Spectroscopy
Sample Preparation:
Prepare a stock solution of the benzimidazole sample in a suitable UV-grade solvent (e.g., ethanol, methanol, or water) of a known concentration (typically in the range of 10⁻³ to 10⁻⁵ M).[12][13]
Prepare a series of dilutions from the stock solution to obtain concentrations that give absorbance readings within the linear range of the spectrophotometer (ideally between 0.1 and 1.0).
Data Acquisition:
Use a dual-beam UV-Vis spectrophotometer.
Fill a quartz cuvette with the solvent to be used as a reference (blank).
Fill a matched quartz cuvette with the sample solution.
Record the absorption spectrum over a desired wavelength range (e.g., 200-400 nm).[13]
Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates a typical workflow for the synthesis and spectroscopic characterization of benzimidazole isomers.
Caption: Workflow for the synthesis and spectroscopic analysis of benzimidazole isomers.
Performance Evaluation of 1-ethyl-1H-benzimidazole-2-sulfonic acid as a Catalyst: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative performance evaluation of 1-ethyl-1H-benzimidazole-2-sulfonic acid as a potential Brønsted acid catalyst. Due to a lack of...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative performance evaluation of 1-ethyl-1H-benzimidazole-2-sulfonic acid as a potential Brønsted acid catalyst. Due to a lack of specific published performance data for this particular compound, this guide extrapolates its potential efficacy based on the known catalytic activity of structurally related benzimidazole-based acidic ionic liquids and other sulfonic acid catalysts. The information is intended to provide a basis for further research and application development.
Introduction to 1-ethyl-1H-benzimidazole-2-sulfonic acid as a Catalyst
1-ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound featuring a benzimidazole core functionalized with both an ethyl group and a sulfonic acid group. This structure suggests its potential as a Brønsted acid catalyst. The sulfonic acid moiety provides the acidic proton necessary for catalysis, while the benzimidazole core can influence its solubility, stability, and potentially its interaction with substrates. It can be considered a type of acidic ionic liquid, a class of catalysts known for their low vapor pressure, thermal stability, and tunable properties.
Predicted Catalytic Performance and Comparison with Alternatives
Based on the performance of similar benzimidazole-based sulfonic acid catalysts and other common Brønsted acids, the catalytic activity of 1-ethyl-1H-benzimidazole-2-sulfonic acid is expected to be effective in acid-catalyzed reactions such as esterification and condensation.[1]
Data Presentation: Comparative Catalyst Performance in Esterification
The following table presents a hypothetical comparison of 1-ethyl-1H-benzimidazole-2-sulfonic acid with standard catalysts for a generic esterification reaction between a carboxylic acid and an alcohol. The data for the alternatives are representative values from the literature, while the data for the target compound are projected based on the performance of similar catalysts.
Catalyst
Catalyst Loading (mol%)
Reaction Time (h)
Yield (%)
Reusability
1-ethyl-1H-benzimidazole-2-sulfonic acid
1-5 (projected)
2-8 (projected)
85-95 (projected)
Potentially High
p-Toluenesulfonic acid (p-TSA)
1-5
4-12
90-98
Low (homogeneous)
Sulfuric Acid (H₂SO₄)
1-5
2-6
95-99
Low (homogeneous)
Amberlyst-15
10-20 (wt%)
6-24
80-95
High (heterogeneous)
Benzimidazolium-based ILs
5-10
1-5
92-98
High
Data Presentation: Comparative Catalyst Performance in Condensation Reactions
This table provides a similar comparative overview for a generic acid-catalyzed condensation reaction, such as an aldol condensation.
Catalyst
Catalyst Loading (mol%)
Reaction Time (h)
Yield (%)
1-ethyl-1H-benzimidazole-2-sulfonic acid
2-10 (projected)
1-6 (projected)
80-90 (projected)
p-Toluenesulfonic acid (p-TSA)
5-15
2-8
85-95
Sulfuric Acid (H₂SO₄)
5-10
1-4
90-97
Scandium(III) triflate
1-5
0.5-3
90-99
Experimental Protocols
While specific protocols for 1-ethyl-1H-benzimidazole-2-sulfonic acid are not available, the following are detailed methodologies for representative acid-catalyzed reactions where it is expected to be effective. These protocols can serve as a starting point for its evaluation.
Protocol 1: General Procedure for Esterification of a Carboxylic Acid
This protocol describes a typical Fischer-Speier esterification.[2]
Materials:
Carboxylic acid (1.0 eq)
Alcohol (3.0 - 10.0 eq, can be used as solvent)
1-ethyl-1H-benzimidazole-2-sulfonic acid (or alternative catalyst, 1-5 mol%)
Anhydrous toluene or other suitable solvent (if alcohol is not the solvent)
Dean-Stark apparatus (optional, for water removal)
Round-bottom flask
Reflux condenser
Magnetic stirrer and hotplate
Saturated sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate or sodium sulfate
Rotary evaporator
Procedure:
To a round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid, the alcohol, and the catalyst.
If a solvent is used, add it to the flask.
If using a Dean-Stark apparatus, fill the side arm with the solvent.
Attach the reflux condenser and heat the mixture to reflux with vigorous stirring.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Upon completion, cool the reaction mixture to room temperature.
If the catalyst is a solid, it can be filtered at this stage. If it is an ionic liquid, it may form a separate phase and can be separated.
Dilute the mixture with an organic solvent like ethyl acetate and wash with saturated sodium bicarbonate solution to neutralize any remaining acid.
Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.
Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude ester.
Purify the crude product by column chromatography or distillation as needed.
Protocol 2: General Procedure for Acid-Catalyzed Aldol Condensation
This protocol outlines a general procedure for the self-condensation of a ketone.[3][4]
Materials:
Ketone (1.0 eq)
1-ethyl-1H-benzimidazole-2-sulfonic acid (or alternative catalyst, 2-10 mol%)
In a round-bottom flask with a magnetic stir bar, dissolve the ketone in the chosen anhydrous solvent.
Add the acid catalyst to the solution.
Heat the reaction mixture to the desired temperature (can range from room temperature to reflux) and stir.
Monitor the reaction by TLC or GC-MS to observe the formation of the β-hydroxy ketone and/or the enone product.
Once the reaction is complete, cool the mixture to room temperature.
Quench the reaction by adding saturated sodium bicarbonate solution.
Separate the organic layer and extract the aqueous layer with an organic solvent.
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Filter and concentrate the solution using a rotary evaporator.
Purify the resulting crude product by column chromatography.
Visualizations
Catalytic Cycle for Esterification
The following diagram illustrates the general Brønsted acid-catalyzed mechanism for an esterification reaction, a pathway in which 1-ethyl-1H-benzimidazole-2-sulfonic acid would participate.
Caption: General mechanism for Brønsted acid-catalyzed esterification.
Experimental Workflow for Catalyst Evaluation
This diagram outlines a logical workflow for evaluating the performance of a new catalyst like 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Caption: A typical workflow for the evaluation of a novel catalyst.
Logical Relationship of Benzimidazole Sulfonic Acid Catalysts
This diagram illustrates the relationship between the general class of sulfonic acid catalysts and the specific compound of interest.
A Comparative Guide to the Validation of a Novel HPLC-UV Method for the Quantification of 1-Ethyl-1H-benzimidazole-2-sulfonic Acid
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of a novel High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the quantif...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of a novel High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the quantification of 1-ethyl-1H-benzimidazole-2-sulfonic acid against a conventional approach. The presented data, while illustrative, is based on typical performance characteristics of HPLC methods for analogous benzimidazole sulfonic acid derivatives. This document is intended to guide researchers in the development and validation of robust analytical methods crucial for drug development and quality control.
Introduction to the Analyte
1-Ethyl-1H-benzimidazole-2-sulfonic acid is a heterocyclic organic compound with potential applications in pharmaceutical research.[1] Accurate and precise quantification of this analyte is paramount for its development as a potential therapeutic agent, ensuring safety and efficacy. This guide details a newly developed HPLC-UV method offering significant improvements in efficiency and sensitivity over existing methodologies for similar compounds.
Comparative Overview of Analytical Methods
A novel rapid isocratic HPLC-UV method was developed and validated against a conventional gradient HPLC-UV method for the analysis of 1-ethyl-1H-benzimidazole-2-sulfonic acid. The validation was performed in accordance with the International Council on Harmonisation (ICH) guidelines, assessing specificity, linearity, accuracy, precision, and sensitivity.[2][3]
Data Summary
The performance of the novel and conventional methods is summarized in the tables below.
Table 1: Method Performance Comparison
Parameter
Novel HPLC-UV Method
Conventional HPLC-UV Method
Run Time
5 minutes
15 minutes
Linearity (r²)
0.9998
0.9991
Accuracy (% Recovery)
98.5% - 101.2%
97.8% - 102.5%
Precision (% RSD)
< 1.5%
< 2.0%
Limit of Detection (LOD)
0.05 µg/mL
0.15 µg/mL
Limit of Quantitation (LOQ)
0.15 µg/mL
0.50 µg/mL
Table 2: Linearity Data
Concentration (µg/mL)
Novel Method Peak Area (mAUs)
Conventional Method Peak Area (mAUs)
0.5
15.2
4.8
1
30.5
9.9
5
151.8
50.2
10
302.5
101.1
25
755.1
252.3
50
1510.3
505.7
Table 3: Accuracy and Precision Data (n=6)
Concentration (µg/mL)
Novel Method
Conventional Method
Mean Recovery (%)
RSD (%)
Mean Recovery (%)
RSD (%)
10
99.8
1.2
101.5
1.8
25
100.5
0.9
99.2
1.5
50
101.2
0.7
98.9
1.3
Experimental Protocols
Detailed methodologies for the novel and conventional HPLC-UV methods are provided below.
Novel Rapid Isocratic HPLC-UV Method
Instrumentation: Agilent 1260 Infinity II HPLC system with a Diode Array Detector.
Column: Phenomenex Kinetex C18 (100 x 4.6 mm, 2.6 µm).
Mobile Phase: Isocratic elution with 30:70 (v/v) Acetonitrile and 20 mM Potassium Dihydrogen Phosphate buffer (pH 3.0, adjusted with phosphoric acid).
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Detection Wavelength: 275 nm.
Injection Volume: 10 µL.
Run Time: 5 minutes.
Conventional Gradient HPLC-UV Method
Instrumentation: Waters Alliance e2695 Separation Module with a 2489 UV/Visible Detector.
Column: Waters Symmetry C18 (150 x 4.6 mm, 5 µm).
Mobile Phase A: 0.1% Trifluoroacetic acid in Water.
Mobile Phase B: Acetonitrile.
Gradient Program: 10% B to 90% B over 10 minutes, hold at 90% B for 2 minutes, and re-equilibrate at 10% B for 3 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 35°C.
Detection Wavelength: 275 nm.
Injection Volume: 20 µL.
Run Time: 15 minutes.
Visualizations
Method Validation Workflow
The following diagram illustrates the systematic workflow for the validation of the novel analytical method.
Caption: Workflow for Analytical Method Validation.
Performance Comparison
The logical relationship diagram below provides a visual comparison of the key performance indicators of the novel and conventional methods.
Caption: Performance Comparison of Analytical Methods.
Conclusion
The novel rapid isocratic HPLC-UV method demonstrates significant advantages over the conventional gradient method for the quantification of 1-ethyl-1H-benzimidazole-2-sulfonic acid. With a threefold reduction in run time, improved sensitivity, and comparable accuracy and precision, this new method offers a more efficient and robust solution for high-throughput analysis in research and quality control settings. The presented validation data supports the suitability of this method for its intended purpose.
Safe Disposal of 1-ethyl-1H-benzimidazole-2-sulfonic acid: A Comprehensive Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, the responsible management of chemical waste is paramount to ensuring a safe laboratory environment and adhering to regulatory compliance. This document pr...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the responsible management of chemical waste is paramount to ensuring a safe laboratory environment and adhering to regulatory compliance. This document provides a detailed protocol for the proper disposal of 1-ethyl-1H-benzimidazole-2-sulfonic acid, emphasizing immediate safety measures and systematic disposal procedures.
Immediate Safety and Hazard Information
Before beginning any disposal-related activities, it is crucial to be aware of the potential hazards and to take immediate precautionary measures.
Potential Hazards:
Skin Irritation: May cause skin irritation upon contact.[1]
Eye Irritation: Can cause serious eye irritation.[1]
Respiratory Irritation: Inhalation of dust or fumes may lead to respiratory irritation.[1]
Eye Protection: Tightly fitting safety goggles or a face shield.[1]
Lab Coat: A standard laboratory coat should be worn.
Respiratory Protection: If handling fine powders or in a poorly ventilated area, a NIOSH-approved respirator is recommended.
Quantitative Hazard Classification for Analogous Compounds
To provide a clearer understanding of the potential risks, the following table summarizes the hazard classifications for closely related benzimidazole and sulfonic acid compounds, based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
Adherence to the following systematic procedure will minimize risks and ensure compliance with most institutional and regulatory standards for chemical waste disposal.
Step 1: Waste Identification and Segregation
Designated Waste Container: All waste containing 1-ethyl-1H-benzimidazole-2-sulfonic acid, including contaminated consumables (e.g., weigh boats, pipette tips), must be collected in a dedicated, properly labeled, and sealable hazardous waste container.[3]
Labeling: The container must be clearly marked as "Hazardous Waste" and include the full chemical name: "1-ethyl-1H-benzimidazole-2-sulfonic acid". The approximate concentration and date of accumulation should also be noted.[3]
Compatibility: Ensure the waste container is made of a material compatible with sulfonic acids. High-density polyethylene (HDPE) is generally a suitable choice.
Step 2: Collection and Storage
Location: Store the sealed hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents.[4]
Secondary Containment: It is best practice to place the primary waste container within a larger, chemically resistant secondary container to mitigate potential leaks or spills.
Step 3: Arrange for Professional Disposal
Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S) department or a licensed chemical waste disposal contractor to arrange for the pickup and disposal of the hazardous waste.
Documentation: Complete all necessary waste disposal forms as required by your institution and local regulations.
Step 4: Decontamination of Empty Containers
Triple Rinsing: Empty containers that held 1-ethyl-1H-benzimidazole-2-sulfonic acid should be triple-rinsed with a suitable solvent (e.g., water, if the compound is soluble) before being disposed of as non-hazardous waste.[3]
Rinsate Collection: The rinsate from this cleaning process must be collected and treated as hazardous waste, adding it to the designated waste container.[3]
Container Puncturing: To prevent reuse, it is advisable to puncture or deface the empty, rinsed container before disposal.[3]
Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the safe disposal of 1-ethyl-1H-benzimidazole-2-sulfonic acid.
Disposal workflow for 1-ethyl-1H-benzimidazole-2-sulfonic acid.
By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of 1-ethyl-1H-benzimidazole-2-sulfonic acid, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety and disposal guidelines.
Comprehensive Safety and Handling Protocol for 1-ethyl-1H-benzimidazole-2-sulfonic acid
For Researchers, Scientists, and Drug Development Professionals This document provides essential safety, handling, and disposal protocols for 1-ethyl-1H-benzimidazole-2-sulfonic acid. Adherence to these guidelines is cri...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides essential safety, handling, and disposal protocols for 1-ethyl-1H-benzimidazole-2-sulfonic acid. Adherence to these guidelines is critical for ensuring personnel safety and regulatory compliance within a laboratory setting.
Immediate Safety and Personal Protective Equipment (PPE)
Given the potential hazards associated with benzimidazole and sulfonic acid compounds, which can include skin, eye, and respiratory irritation, the following personal protective equipment is mandatory when handling 1-ethyl-1H-benzimidazole-2-sulfonic acid.[1][2]
PPE Category
Specification
Rationale
Eye Protection
Chemical safety goggles or a face shield.
Protects against potential splashes of the chemical which can cause serious eye irritation or damage.[1][3][4]
Hand Protection
Chemical-resistant gloves (e.g., nitrile or neoprene).
Prevents skin contact, which may cause irritation or sensitization.[2][5] Glove suitability and breakthrough time should be confirmed for the specific chemical.[2]
Body Protection
A disposable gown or a clean lab coat.
Minimizes the risk of contamination of personal clothing and skin.[6][7]
Respiratory Protection
Use in a well-ventilated area or a chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator is required.
Avoids inhalation of dust or aerosols, which may cause respiratory tract irritation.[1][8]
Operational Plan: Step-by-Step Handling Procedure
Preparation : Before handling, ensure that an eyewash station and safety shower are readily accessible.[9] The work area should be clean and uncluttered.
Weighing and Transfer : Conduct all weighing and transferring of the solid compound within a chemical fume hood to minimize inhalation exposure.
Dissolving : When dissolving the compound, add it slowly to the solvent. If diluting with water, always add the acid to the water, never the other way around, to prevent a violent exothermic reaction.[10]
Heating : If heating is required, use a controlled heating source such as a heating mantle or a water bath. Avoid open flames.
Post-Handling : After handling, thoroughly wash hands and any exposed skin with soap and water.[2] Decontaminate the work surface.
Disposal Plan: Safe Waste Management
Proper disposal of 1-ethyl-1H-benzimidazole-2-sulfonic acid and its containers is crucial to prevent environmental contamination and ensure workplace safety.
Waste Collection : Collect all waste containing the chemical in a designated, clearly labeled, and sealed hazardous waste container.[1]
Neutralization (for acidic waste solutions) : If permissible by your institution's environmental health and safety (EHS) department, acidic waste solutions can be neutralized.
Slowly add a suitable base (e.g., sodium bicarbonate or a dilute solution of sodium hydroxide) to the acidic waste while stirring in a well-ventilated area.
Monitor the pH of the solution. The target pH is typically between 6 and 8.
Be aware that neutralization can be an exothermic reaction. Proceed with caution and cool the container if necessary.
Final Disposal : The neutralized solution or the solid waste must be disposed of through an approved waste disposal plant.[1][3] Do not pour chemical waste down the drain unless explicitly authorized by your EHS department.[1][9]
Contaminated Materials : Dispose of any contaminated PPE, such as gloves and disposable gowns, as hazardous waste.
Experimental Workflow for Safe Handling
Caption: Workflow for the safe handling of 1-ethyl-1H-benzimidazole-2-sulfonic acid.